CDD-1115

Core Science & Biosynthesis

Unraveling the Molecular Mechanism of CDD-1115: A Selective BMPR2 Kinase Inhibitor

For Immediate Release

This technical guide provides a comprehensive overview of the mechanism of action of CDD-1115, a potent and selective inhibitor of the Bone Morphogenetic Protein Receptor Type II (BMPR2). This document is intended for researchers, scientists, and drug development professionals interested in the molecular pharmacology of CDD-1115 and its potential therapeutic applications.

CDD-1115 has emerged as a valuable chemical probe for studying the physiological and pathological roles of BMPR2 signaling. Its high potency and selectivity make it a critical tool for dissecting the intricate BMP signaling cascade.

Core Mechanism of Action: Selective Inhibition of BMPR2

CDD-1115 functions as a highly potent and selective ATP-competitive inhibitor of the BMPR2 kinase domain.[1][2] The primary mechanism involves the direct binding of CDD-1115 to the ATP-binding pocket of BMPR2, thereby preventing the phosphorylation of its substrate and subsequent downstream signaling events.

Quantitative Potency and Selectivity

The inhibitory activity of CDD-1115 has been quantified through various biochemical and cellular assays. The key parameters are summarized in the tables below.

Parameter	Value	Assay Type
IC50	1.8 nM	In vitro kinase assay
Kiapp	6.2 nM	In vitro kinase assay
Caption: In vitro potency of CDD-1115 against BMPR2.

Kinase Target	Inhibition	Fold Selectivity over BMPR2
ALK1	>250 nM	>100-fold
ALK2	>250 nM	>100-fold
ALK3	>1000 nM	>555-fold
ALK4	Inactive	-
ALK5	>1000 nM	>555-fold
ALK6	>1000 nM	>555-fold
TGFBR2	>1000 nM	>555-fold
ACVR2A	Inactive	-
ACVR2B	Inactive	-
Caption: Selectivity profile of CDD-1115 against related kinases.[1]

Cellular Activity and Metabolic Stability

In a cellular context, CDD-1115 demonstrates the ability to inhibit BMP-mediated gene expression. However, it exhibits poor metabolic stability in liver microsomes.

Parameter	Value	Assay Type
IC50	24.1 µM	293T-BRE-Luciferase Reporter Assay
Metabolic Stability	Outcome	System
Half-life	Poor	Mouse and Human Liver Microsomes
Caption: Cellular activity and metabolic stability of CDD-1115.[1]

Visualizing the Mechanism: Signaling Pathways and Experimental Logic

To further elucidate the mechanism of action of CDD-1115, the following diagrams illustrate the targeted signaling pathway and the logical flow of its characterization.

BMPR2 Signaling Pathway and the inhibitory action of CDD-1115.

Logical workflow for the characterization of CDD-1115.

Experimental Protocols

Detailed methodologies for the key experiments are outlined below.

In Vitro Kinase Inhibition Assay (TR-FRET based)

This assay determines the direct inhibitory effect of CDD-1115 on the kinase activity of BMPR2. A time-resolved fluorescence resonance energy transfer (TR-FRET) format, such as the LanthaScreen® platform, is commonly employed.

• Principle: The assay measures the phosphorylation of a fluorescently labeled substrate by the kinase. A terbium-labeled antibody specific to the phosphorylated substrate is used as the donor fluorophore. When the substrate is phosphorylated, the antibody binds, bringing the terbium donor and the fluorescent acceptor on the substrate into close proximity, resulting in a FRET signal. Inhibition of the kinase by CDD-1115 leads to a decrease in substrate phosphorylation and a corresponding reduction in the FRET signal.

• Materials:

  • Recombinant human BMPR2 kinase domain.

  • Fluorescently labeled kinase substrate.

  • Terbium-labeled phospho-specific antibody.

  • ATP.

  • Assay buffer (e.g., 50 mM HEPES pH 7.5, 10 mM MgCl2, 1 mM EGTA, 0.01% Brij-35).

  • CDD-1115 stock solution in DMSO.

  • 384-well microplates.

  • TR-FRET compatible plate reader.

• Procedure:

  • Prepare serial dilutions of CDD-1115 in assay buffer.

  • In a 384-well plate, add the BMPR2 enzyme to each well.

  • Add the serially diluted CDD-1115 or DMSO (vehicle control) to the wells.

  • Incubate for a defined period (e.g., 30 minutes) at room temperature to allow for compound binding to the kinase.

  • Initiate the kinase reaction by adding a mixture of the fluorescent substrate and ATP.

  • Allow the reaction to proceed for a specified time (e.g., 60 minutes) at room temperature.

  • Stop the reaction by adding a solution containing EDTA.

  • Add the terbium-labeled antibody and incubate for a further period (e.g., 30-60 minutes) to allow for antibody binding.

  • Read the plate on a TR-FRET plate reader, measuring the emission at both the donor and acceptor wavelengths.

  • Calculate the TR-FRET ratio and plot the percentage of inhibition against the logarithm of the CDD-1115 concentration to determine the IC50 value. The Kiapp can be determined using the Cheng-Prusoff equation if the ATP concentration and its Km are known.

BMP-Responsive Element (BRE) Luciferase Reporter Assay

This cell-based assay measures the ability of CDD-1115 to inhibit BMP-induced gene transcription.

• Principle: Cells are engineered to stably or transiently express a luciferase reporter gene under the control of a BMP-responsive element (BRE). Upon stimulation with a BMP ligand (e.g., BMP2), the BMPR2 signaling pathway is activated, leading to the transcription of the luciferase gene and a subsequent increase in luminescence. CDD-1115, by inhibiting BMPR2, will prevent this downstream signaling and thus reduce the luciferase expression.[3]

• Materials:

  • HEK293T cells stably expressing a BRE-luciferase reporter construct (293T-BRE-Luc).

  • Cell culture medium (e.g., DMEM) supplemented with fetal bovine serum (FBS) and antibiotics.

  • Recombinant human BMP2.

  • CDD-1115 stock solution in DMSO.

  • Luciferase assay reagent (containing luciferin).

  • 96-well cell culture plates.

  • Luminometer.

• Procedure:

  • Seed the 293T-BRE-Luc cells in a 96-well plate and allow them to adhere overnight.

  • The following day, replace the medium with a low-serum medium.

  • Prepare serial dilutions of CDD-1115 in the low-serum medium.

  • Pre-treat the cells with the serially diluted CDD-1115 or DMSO (vehicle control) for a specified time (e.g., 1 hour).

  • Stimulate the cells with a constant concentration of BMP2 (e.g., 10 ng/mL).

  • Incubate the cells for a period sufficient to induce luciferase expression (e.g., 16-24 hours).

  • Lyse the cells and add the luciferase assay reagent according to the manufacturer's instructions.

  • Measure the luminescence using a luminometer.

  • Plot the percentage of inhibition of luciferase activity against the logarithm of the CDD-1115 concentration to determine the IC50 value.

In Vitro Microsomal Stability Assay

This assay assesses the metabolic stability of CDD-1115 in the presence of liver microsomes, which contain a high concentration of drug-metabolizing enzymes.

• Principle: CDD-1115 is incubated with liver microsomes (human or mouse) and a cofactor, NADPH, which is required for the activity of many cytochrome P450 enzymes. The concentration of CDD-1115 is measured at different time points to determine its rate of metabolism.

• Materials:

  • Pooled human or mouse liver microsomes.

  • Phosphate (B84403) buffer (e.g., 100 mM potassium phosphate, pH 7.4).

  • NADPH regenerating system (or NADPH).

  • CDD-1115 stock solution.

  • Acetonitrile or methanol (B129727) for reaction termination.

  • Incubator/shaker set to 37°C.

  • LC-MS/MS system for analysis.

• Procedure:

  • Prepare a reaction mixture containing liver microsomes in phosphate buffer.

  • Add CDD-1115 to the reaction mixture at a final concentration typically around 1 µM.

  • Pre-incubate the mixture at 37°C for a few minutes.

  • Initiate the metabolic reaction by adding the NADPH regenerating system.

  • At various time points (e.g., 0, 5, 15, 30, 60 minutes), take an aliquot of the reaction mixture and add it to a quenching solution (e.g., cold acetonitrile) to stop the reaction and precipitate the proteins.

  • Centrifuge the samples to pellet the precipitated proteins.

  • Analyze the supernatant by LC-MS/MS to quantify the remaining concentration of CDD-1115.

  • Plot the natural logarithm of the percentage of remaining CDD-1115 against time. The slope of the linear regression of this plot can be used to calculate the in vitro half-life (t1/2) of the compound.

References

• 1. CDD-1115 | BMPR2 inhibitor | Probechem Biochemicals [probechem.com]
• 2. medchemexpress.com [medchemexpress.com]
• 3. An assay for the determination of biologically active bone morphogenetic proteins using cells transfected with an inhibitor of differentiation promoter-luciferase construct - PubMed [pubmed.ncbi.nlm.nih.gov]

The Selective BMPR2 Inhibitor CDD-1115: A Technical Overview of its Interaction with the BMPR2 Signaling Pathway

For Researchers, Scientists, and Drug Development Professionals

Introduction

The Bone Morphogenetic Protein Receptor Type II (BMPR2) is a transmembrane serine/threonine kinase that plays a pivotal role in various cellular processes, including proliferation, differentiation, apoptosis, and morphogenesis. Dysregulation of the BMPR2 signaling pathway is critically implicated in the pathogenesis of several diseases, most notably Pulmonary Arterial Hypertension (PAH), a rare and life-threatening condition characterized by elevated blood pressure in the pulmonary arteries. Mutations in the BMPR2 gene are the most common genetic cause of heritable PAH. Consequently, BMPR2 has emerged as a significant therapeutic target for the development of novel treatments for PAH and other related disorders.

This technical guide provides an in-depth overview of the BMPR2 signaling pathway and the preclinical candidate CDD-1115, a potent and selective inhibitor of BMPR2. This document will detail the core signaling mechanisms, present quantitative data on CDD-1115's activity, outline key experimental protocols, and provide visual representations of the relevant pathways and workflows.

The BMPR2 Signaling Pathway

The BMPR2 signaling cascade is initiated by the binding of ligands from the Transforming Growth Factor-beta (TGF-β) superfamily, primarily Bone Morphogenetic Proteins (BMPs). This binding event triggers the formation of a heterotetrameric complex of type I and type II serine/threonine kinase receptors.

Canonical (SMAD-dependent) Pathway

The canonical BMPR2 signaling pathway is mediated by the SMAD family of transcription factors. Upon ligand binding, the constitutively active BMPR2 phosphorylates and activates the type I receptor (e.g., ALK1, ALK2, ALK3, ALK6). The activated type I receptor then phosphorylates receptor-regulated SMADs (R-SMADs), specifically SMAD1, SMAD5, and SMAD8. These phosphorylated R-SMADs form a complex with the common mediator SMAD (co-SMAD), SMAD4. This entire complex then translocates to the nucleus, where it regulates the transcription of target genes involved in various cellular functions.

Canonical BMPR2-SMAD Signaling Pathway.

Non-Canonical (SMAD-independent) Pathways

In addition to the canonical SMAD pathway, BMPR2 can also activate a variety of non-canonical signaling pathways. These pathways are less well-characterized but are known to play important roles in modulating cellular responses. Non-canonical pathways activated by BMPR2 include:

• Mitogen-Activated Protein Kinase (MAPK) pathways: Including ERK, JNK, and p38 MAPK, which are involved in cell proliferation, differentiation, and stress responses.

• Phosphoinositide 3-kinase (PI3K)/AKT pathway: This pathway is crucial for cell survival and growth.

• Rho-like GTPase signaling pathways: Including RhoA, Rac1, and Cdc42, which regulate the actin cytoskeleton, cell migration, and cell polarity.

The activation of these non-canonical pathways is often cell-type and context-dependent, adding another layer of complexity to BMPR2 signaling.

Non-Canonical BMPR2 Signaling Pathways.

CDD-1115: A Potent and Selective BMPR2 Inhibitor

CDD-1115 is a small molecule inhibitor that has demonstrated high potency and selectivity for the BMPR2 kinase domain. As a preclinical candidate, it represents a valuable tool for investigating the physiological and pathological roles of BMPR2 signaling. It is important to note that, to date, there is no publicly available information on CDD-1115 entering clinical trials.

Quantitative Data on CDD-1115 Activity

The following tables summarize the key quantitative data for CDD-1115 from in vitro and cellular assays.

Table 1: In Vitro Potency of CDD-1115 against BMPR2

Parameter	Value (nM)
IC50	1.8
Kiapp	6.2

IC50: The half maximal inhibitory concentration, indicating the concentration of inhibitor required to reduce the activity of the enzyme by 50%. Kiapp: The apparent inhibitor constant, a measure of the potency of an inhibitor.

Table 2: Kinase Selectivity Profile of CDD-1115

Kinase	Inhibition at 1 µM CDD-1115	Selectivity over BMPR2 (fold)
BMPR2	High	-
ALK1	Weak (>250 nM)	>100
ALK2	Weak (>250 nM)	>100
ALK3	Poor (>1000 nM)	>555
ALK4	Inactive	-
ALK5	Poor (>1000 nM)	>555
ALK6	Poor (>1000 nM)	>555
TGFBR2	Poor (>1000 nM)	>555
ACVR2A	Inactive	-
ACVR2B	Inactive	-

Table 3: In Cellulo Activity of CDD-1115

Assay	Cell Line	IC50 (µM)
BMP-responsive element (BRE) Luciferase Reporter Assay	293T-BRE-Luc	24.1

This data highlights a significant difference between the in vitro potency and the in cellulo activity of CDD-1115, a common challenge in drug development that can be attributed to factors such as cell permeability, off-target effects within the cellular environment, and compound metabolism.

Experimental Protocols

Detailed methodologies for the key experiments cited are provided below. These are generalized protocols and may require optimization for specific experimental conditions.

In Vitro Kinase Inhibition Assay (Radiometric)

This assay measures the ability of an inhibitor to block the phosphorylation of a substrate by the target kinase.

• Materials:

  • Recombinant human BMPR2 kinase domain

  • Kinase buffer (e.g., 25 mM Tris-HCl pH 7.5, 10 mM MgCl2, 1 mM EGTA, 0.5 mM DTT)

  • Substrate (e.g., Myelin Basic Protein, MBP)

  • [γ-³³P]ATP

  • CDD-1115 (or other test compounds) dissolved in DMSO

  • 96-well filter plates

  • Scintillation counter

• Protocol:

  • Prepare serial dilutions of CDD-1115 in kinase buffer.

  • In a 96-well plate, add the recombinant BMPR2 kinase domain and the test compound dilutions.

  • Incubate for 10-15 minutes at room temperature to allow for inhibitor binding.

  • Initiate the kinase reaction by adding a mixture of the substrate (MBP) and [γ-³³P]ATP.

  • Incubate the reaction for a defined period (e.g., 30-60 minutes) at 30°C.

  • Stop the reaction by adding a stop solution (e.g., phosphoric acid).

  • Transfer the reaction mixture to a filter plate to capture the phosphorylated substrate.

  • Wash the filter plate to remove unincorporated [γ-³³P]ATP.

  • Measure the radioactivity of the captured substrate using a scintillation counter.

  • Calculate the percentage of inhibition for each compound concentration and determine the IC50 value by fitting the data to a dose-response curve.

Thermal Shift Assay (TSA)

TSA measures the change in the thermal denaturation temperature of a protein upon ligand binding, which is an indicator of binding affinity.

• Materials:

  • Recombinant human BMPR2 kinase domain

  • TSA buffer (e.g., 10 mM HEPES pH 7.5, 150 mM NaCl)

  • SYPRO Orange dye (5000x stock in DMSO)

  • CDD-1115 (or other test compounds) dissolved in DMSO

  • Quantitative PCR (qPCR) instrument with a thermal ramping capability

• Protocol:

  • Prepare a master mix containing the BMPR2 kinase domain and SYPRO Orange dye in TSA buffer.

  • Aliquot the master mix into the wells of a 96-well PCR plate.

  • Add the test compounds or DMSO (vehicle control) to the respective wells.

  • Seal the plate and centrifuge briefly to collect the contents at the bottom of the wells.

  • Place the plate in a qPCR instrument.

  • Set the instrument to increase the temperature from 25°C to 95°C with a ramp rate of 1°C/minute, while continuously monitoring the fluorescence of SYPRO Orange.

  • The melting temperature (Tm) is the temperature at which the protein is 50% unfolded, corresponding to the midpoint of the sigmoidal melting curve.

  • The change in melting temperature (ΔTm) is calculated as the Tm in the presence of the compound minus the Tm of the protein with DMSO.

BMP-Responsive Element (BRE) Luciferase Reporter Assay

This cell-based assay measures the transcriptional activity of the canonical BMP/SMAD signaling pathway.

• Materials:

  • HEK293T cells stably or transiently transfected with a BMP-responsive element (BRE) driving the expression of a luciferase reporter gene (293T-BRE-Luc).

  • Cell culture medium (e.g., DMEM with 10% FBS).

  • Recombinant human BMP ligand (e.g., BMP2, BMP9).

  • CDD-1115 (or other test compounds) dissolved in DMSO.

  • Luciferase assay reagent (containing luciferin (B1168401) substrate).

  • Luminometer.

• Protocol:

  • Seed the 293T-BRE-Luc cells in a 96-well plate and allow them to adhere overnight.

  • Pre-treat the cells with serial dilutions of CDD-1115 for a specified time (e.g., 1 hour).

  • Stimulate the cells with a BMP ligand to activate the BMPR2 signaling pathway.

  • Incubate for a period sufficient to allow for luciferase gene expression (e.g., 6-24 hours).

  • Lyse the cells and add the luciferase assay reagent to the cell lysate.

  • Measure the luminescence using a luminometer.

  • Calculate the percentage of inhibition of BMP-induced luciferase activity for each compound concentration and determine the IC50 value.

Workflow for Characterizing CDD-1115.

Conclusion

The BMPR2 signaling pathway is a critical regulator of vascular homeostasis, and its dysfunction is a key driver of PAH. CDD-1115 has emerged as a potent and selective preclinical tool for probing the intricacies of this pathway. The significant difference between its in vitro and in cellulo activity underscores the importance of a multi-faceted experimental approach in drug discovery. The detailed protocols and data presented in this guide provide a comprehensive resource for researchers and drug development professionals working to further understand the therapeutic potential of targeting BMPR2. Further investigation into the structure-activity relationship, pharmacokinetic properties, and in vivo efficacy of CDD-1115 and its analogs is warranted to advance the development of novel therapies for PAH and other diseases associated with aberrant BMPR2 signaling.

The Pivotal Role of BMPR2 in Developmental Biology: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

The Bone Morphogenetic Protein Receptor Type 2 (BMPR2) is a critical transmembrane serine/threonine kinase that plays a fundamental role in the orchestration of developmental processes. As a key component of the Bone Morphogenetic Protein (BMP) signaling pathway, a subset of the Transforming Growth Factor-beta (TGF-β) superfamily, BMPR2 is instrumental in embryonic patterning, organogenesis, and tissue homeostasis. Dysregulation of BMPR2 signaling is implicated in a range of developmental abnormalities and diseases, most notably pulmonary arterial hypertension (PAH). This technical guide provides an in-depth exploration of the core functions of BMPR2 in developmental biology, presenting quantitative data, detailed experimental methodologies, and visual representations of its signaling pathways and associated experimental workflows. This document is intended to serve as a comprehensive resource for researchers, scientists, and professionals in drug development engaged in the study of BMP signaling and related pathologies.

Introduction to BMPR2 and its Signaling Cascade

Bone Morphogenetic Proteins (BMPs) are a diverse group of signaling molecules that regulate a wide array of cellular functions, including proliferation, differentiation, apoptosis, and migration. The biological effects of BMPs are mediated by heteromeric complexes of type I and type II serine/threonine kinase receptors on the cell surface. BMPR2 is a type II receptor that, upon binding to a BMP ligand, recruits and phosphorylates a type I receptor (e.g., ALK1, ALK2, ALK3, or ALK6). This phosphorylation event activates the type I receptor, which in turn phosphorylates downstream signaling molecules, primarily the receptor-regulated SMADs (R-SMADs), SMAD1, SMAD5, and SMAD8/9. These activated R-SMADs then form a complex with the common-mediator SMAD (co-SMAD), SMAD4. This SMAD complex translocates to the nucleus, where it acts as a transcription factor, regulating the expression of target genes that drive various developmental programs.[1][2]

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Caption: Canonical BMPR2 signaling pathway.

Quantitative Data on BMPR2 Expression and Ligand Interactions

BMPR2 Expression During Embryonic Development

The expression of Bmpr2 is spatially and temporally regulated throughout embryonic development. While a basal level of expression is maintained in most tissues, fluctuations are observed during key developmental events.[1]

Developmental Stage (Mouse)	Tissue/Region	Relative Expression Level	Reference
E7.5-E8.5	Primitive Streak	Present	[3]
E8.75 - E10.5	Anteriormost telencephalon, Branchial arches, Limb bud, Tail tip mesoderm	Increasing	[1]
E10.5	Neuroectoderm of the mouth anlagen	High	[1]
Post-gastrulation	Allantois, Yolk sac, Cardiac crescent	Present	[4]

Ligand-Receptor Binding Affinities

The affinity of BMP ligands for BMPR2 and its co-receptors is a key determinant of signaling specificity and strength. The dissociation constant (KD) is a measure of binding affinity, with a lower KD value indicating a higher affinity.[5]

Ligand	Receptor	Binding Affinity (KD)	Reference
BMP2	BMPR2	~10-fold lower affinity than for ACTR-IIA/B	[6]
BMP4	BMPR2	~4-fold lower affinity than BMP2 for BMPR2	[6]
BMP7	ACTR-IIA	High Affinity	[7]
BMP9	ALK1	0.2 ± 0.1 nM	[6]
BMP9	BMPR2	Lower preference compared to ACTR-IIB	[8]
BMP10	BMPR2	Binds with similar affinity to ACTR-IIA and ACTR-IIB	[8]
Activin A	ACVR2A	High Affinity	[7]
GDF11	ACVR2A	High Affinity	[7]

Role of BMPR2 in Key Developmental Processes

Embryogenesis

BMPR2 is indispensable for early embryonic development. Knockout of the Bmpr2 gene in mice results in embryonic lethality before gastrulation, highlighting its critical role in mesoderm formation and the establishment of the basic body plan.[1] Overexpression of a dominant-negative form of BMPR2 also leads to abnormal mesoderm patterning.[1]

Organogenesis

Vascular Development: BMPR2 signaling is crucial for vasculogenesis and angiogenesis. It is prominently expressed in the vascular endothelium and smooth muscle cells of the pulmonary vasculature.[1] BMPR2 signaling enhances endothelial cell specification, venous differentiation, and maintains vascular homeostasis.[1] Mutations in BMPR2 are the primary cause of heritable pulmonary arterial hypertension (PAH), a disease characterized by excessive proliferation of pulmonary artery smooth muscle cells and endothelial dysfunction.[9]

Skeletal Development: While initially identified for their role in bone formation, the specific role of BMPR2 in skeletogenesis is complex. Studies have shown that BMPR2 is not essential for endochondral ossification in the limb, suggesting functional redundancy with other type II receptors like ACVR2A and ACVR2B in this context.[3]

Neurogenesis: BMPR2 plays a role in the development of the nervous system. Its expression is observed in the anteriormost telencephalon and neuroectoderm during embryogenesis.[1]

Experimental Protocols

Whole-Mount In Situ Hybridization (WMISH) for Bmpr2 mRNA Localization

This protocol allows for the visualization of Bmpr2 gene expression within the context of a whole mouse embryo.

Probe Preparation:

• Linearize a plasmid containing the Bmpr2 cDNA with an appropriate restriction enzyme to serve as a template for in vitro transcription.

• Synthesize a digoxigenin (B1670575) (DIG)-labeled antisense RNA probe using a commercially available in vitro transcription kit.

• Purify the labeled probe by ethanol (B145695) precipitation.

Embryo Preparation and Hybridization:

• Dissect mouse embryos at the desired developmental stage in cold PBS.

• Fix embryos in 4% paraformaldehyde (PFA) in PBS overnight at 4°C.

• Dehydrate embryos through a graded methanol (B129727) series and store at -20°C.

• Rehydrate embryos through a descending methanol series into PBST (PBS with 0.1% Tween-20).

• Treat with Proteinase K to increase probe permeability.

• Post-fix with 4% PFA and 0.2% glutaraldehyde.

• Prehybridize embryos in hybridization buffer at 65-70°C for at least 1 hour.

• Hybridize with the DIG-labeled Bmpr2 probe overnight at 65-70°C.[10][11][12]

Washing and Detection:

• Wash embryos extensively to remove unbound probe.

• Block with a blocking solution (e.g., containing sheep serum) to prevent non-specific antibody binding.

• Incubate with an anti-DIG antibody conjugated to alkaline phosphatase (AP).

• Wash to remove unbound antibody.

• Detect the signal using a colorimetric substrate for AP, such as NBT/BCIP, which produces a purple precipitate at the site of mRNA expression.[10][11][12]

// Nodes Dissection [label="Embryo Dissection", fillcolor="#4285F4", fontcolor="#FFFFFF"]; Fixation [label="Fixation (4% PFA)", fillcolor="#4285F4", fontcolor="#FFFFFF"]; Dehydration [label="Dehydration (Methanol Series)", fillcolor="#4285F4", fontcolor="#FFFFFF"]; Rehydration [label="Rehydration (PBST)", fillcolor="#EA4335", fontcolor="#FFFFFF"]; ProteinaseK [label="Proteinase K Digestion", fillcolor="#EA4335", fontcolor="#FFFFFF"]; PostFixation [label="Post-Fixation", fillcolor="#EA4335", fontcolor="#FFFFFF"]; Prehybridization [label="Prehybridization", fillcolor="#FBBC05", fontcolor="#202124"]; Hybridization [label="Hybridization with\nDIG-labeled Probe", fillcolor="#FBBC05", fontcolor="#202124"]; Washing [label="Washing", fillcolor="#34A853", fontcolor="#FFFFFF"]; Blocking [label="Blocking", fillcolor="#34A853", fontcolor="#FFFFFF"]; AntibodyIncubation [label="Anti-DIG-AP Antibody\nIncubation", fillcolor="#34A853", fontcolor="#FFFFFF"]; Detection [label="Colorimetric Detection\n(NBT/BCIP)", fillcolor="#5F6368", fontcolor="#FFFFFF"]; Visualization [label="Visualization", shape=ellipse, fillcolor="#F1F3F4", fontcolor="#202124"];

Caption: Workflow for Whole-Mount In Situ Hybridization.

Quantitative Real-Time PCR (qRT-PCR) for Bmpr2 Expression Analysis

This protocol quantifies the levels of Bmpr2 mRNA in dissected embryonic tissues.

RNA Extraction and cDNA Synthesis:

• Dissect the tissue of interest from embryos and immediately homogenize in a lysis buffer containing a chaotropic agent to inactivate RNases.

• Extract total RNA using a silica-based column or phenol-chloroform extraction.

• Treat the RNA with DNase I to remove any contaminating genomic DNA.

• Synthesize first-strand cDNA from the total RNA using a reverse transcriptase and oligo(dT) or random primers.

qPCR Reaction:

• Prepare a reaction mixture containing cDNA template, forward and reverse primers for Bmpr2, a fluorescent dye (e.g., SYBR Green), and a DNA polymerase.

• Human BMPR2 Primers:

  • Forward: AGAGACCCAAGTTCCCAGAAGC

  • Reverse: CCTTTCCTCAGCACACTGTGCA[13]

• Mouse Bmp2 Primers:

  • Forward: TGTGAGGAGCTTCCACCACGA

  • Reverse: AGGGCATCTTCACCTGTAGGA[14]

• Perform the qPCR using a thermal cycler with the following typical conditions:

  • Initial denaturation: 95°C for 2-10 minutes.

  • 40 cycles of:

    • Denaturation: 95°C for 15 seconds.

    • Annealing/Extension: 60°C for 1 minute.

  • Melt curve analysis to ensure product specificity.[15]

• Quantify the relative expression of Bmpr2 using the ΔΔCt method, normalizing to a stable housekeeping gene (e.g., Gapdh, Actb).[16]

Generation and Analysis of Bmpr2 Conditional Knockout Mice

This approach allows for the deletion of Bmpr2 in specific cell types or at specific developmental stages.

Generation of the Conditional Allele:

• Design a targeting vector containing loxP sites flanking a critical exon (e.g., exons 4 and 5) of the Bmpr2 gene.[17]

• Introduce the targeting vector into embryonic stem (ES) cells via electroporation.

• Select for ES cells that have undergone homologous recombination using positive (e.g., neomycin resistance) and negative (e.g., diphtheria toxin) selection markers.

• Inject the correctly targeted ES cells into blastocysts and transfer them to pseudopregnant female mice.

• Breed the resulting chimeric mice to obtain mice heterozygous for the floxed Bmpr2 allele (Bmpr2fl/+).[18][19]

Tissue-Specific Knockout:

• Cross Bmpr2fl/fl mice with a transgenic mouse line that expresses Cre recombinase under the control of a tissue-specific promoter (e.g., a smooth muscle-specific or endothelial-specific promoter).

• In the offspring, Cre recombinase will excise the floxed exon, leading to a non-functional Bmpr2 gene in the specific cell lineage.[20]

Analysis:

• Confirm the deletion of the Bmpr2 exon by PCR or Southern blotting of genomic DNA from the target tissue.

• Analyze the phenotype of the conditional knockout mice, including histological examination of tissues and physiological assessments.

Co-Immunoprecipitation (Co-IP) to Identify BMPR2-Interacting Proteins

This technique is used to identify proteins that form complexes with BMPR2 in vivo.

Cell/Tissue Lysis:

• Harvest embryonic tissues or cultured cells and lyse them in a non-denaturing lysis buffer containing protease and phosphatase inhibitors to preserve protein-protein interactions.[21]

• Centrifuge the lysate to pellet cellular debris and collect the supernatant containing the soluble proteins.

Immunoprecipitation:

• Pre-clear the lysate by incubating with protein A/G beads to reduce non-specific binding.[22]

• Incubate the pre-cleared lysate with an antibody specific for BMPR2 overnight at 4°C with gentle rotation.

• Add protein A/G beads to the lysate and incubate for an additional 1-4 hours to capture the antibody-BMPR2 complexes.[21][23]

Washing and Elution:

• Pellet the beads by centrifugation and wash them several times with lysis buffer to remove non-specifically bound proteins.[24]

• Elute the BMPR2 and its interacting proteins from the beads by boiling in SDS-PAGE sample buffer.

Analysis:

• Separate the eluted proteins by SDS-PAGE.

• Identify the interacting proteins by Western blotting using antibodies specific to candidate proteins or by mass spectrometry for a broader, unbiased identification.[23]

// Nodes Lysis [label="Cell/Tissue Lysis", fillcolor="#4285F4", fontcolor="#FFFFFF"]; Preclearing [label="Pre-clearing with Beads", fillcolor="#4285F4", fontcolor="#FFFFFF"]; AntibodyIncubation [label="Incubation with\nanti-BMPR2 Antibody", fillcolor="#EA4335", fontcolor="#FFFFFF"]; BeadIncubation [label="Incubation with\nProtein A/G Beads", fillcolor="#EA4335", fontcolor="#FFFFFF"]; Washing [label="Washing of Beads", fillcolor="#FBBC05", fontcolor="#202124"]; Elution [label="Elution of Proteins", fillcolor="#FBBC05", fontcolor="#202124"]; Analysis [label="Analysis (Western Blot\nor Mass Spectrometry)", fillcolor="#34A853", fontcolor="#FFFFFF"]; Result [label="Identification of\nInteracting Proteins", shape=ellipse, fillcolor="#F1F3F4", fontcolor="#202124"];

Caption: Co-Immunoprecipitation Workflow.

Luciferase Reporter Assay for BMPR2 Signaling Activity

This cell-based assay quantifies the transcriptional activity of the BMPR2 signaling pathway.

Cell Culture and Transfection:

• Culture a suitable cell line (e.g., C3H10T1/2, HepG2) in appropriate growth medium.

• Co-transfect the cells with a BMP-responsive element (BRE)-luciferase reporter plasmid and a control plasmid expressing Renilla luciferase (for normalization).[25][26]

Treatment and Lysis:

• Treat the transfected cells with different concentrations of BMP ligands (e.g., BMP2, BMP4) or potential modulators of the pathway.

• After the desired incubation period (e.g., 24 hours), wash the cells with PBS and lyse them using a passive lysis buffer.[27]

Luciferase Activity Measurement:

• Add the firefly luciferase substrate to the cell lysate and measure the luminescence using a luminometer.

• Add the Renilla luciferase substrate and measure the luminescence.

• Calculate the relative luciferase activity by normalizing the firefly luciferase signal to the Renilla luciferase signal. This normalization accounts for variations in transfection efficiency and cell number.[25]

Conclusion and Future Directions

BMPR2 is a cornerstone of developmental biology, with its intricate signaling network governing a multitude of cellular processes essential for embryonic development and tissue homeostasis. The quantitative data and experimental protocols presented in this guide offer a robust framework for researchers to further investigate the multifaceted roles of BMPR2. A deeper understanding of the precise mechanisms of BMPR2 signaling, its regulation, and its downstream targets will be pivotal for the development of novel therapeutic strategies for developmental disorders and diseases such as pulmonary arterial hypertension. Future research should focus on elucidating the context-dependent functions of BMPR2 in different cellular lineages, the interplay between BMPR2 and other signaling pathways, and the identification of small molecules that can modulate BMPR2 activity for therapeutic benefit.

References

• 1. Clinical significance linked to functional defects in bone morphogenetic protein type 2 receptor, BMPR2 [bmbreports.org]
• 2. BMPR2 - Wikipedia [en.wikipedia.org]
• 3. Bmpr2 bone morphogenetic protein receptor type 2 [Mus musculus (house mouse)] - Gene - NCBI [ncbi.nlm.nih.gov]
• 4. BMP and BMP receptor expression during murine organogenesis - PMC [pmc.ncbi.nlm.nih.gov]
• 5. An overview of pharmacodynamic modelling, ligand-binding approach and its application in clinical practice - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. Type II BMP and activin receptors BMPR2 and ACVR2A share a conserved mode of growth factor recognition - PMC [pmc.ncbi.nlm.nih.gov]
• 8. The promise of recombinant BMP ligands and other approaches targeting BMPR-II in the treatment of pulmonary arterial hypertension - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Sequencing of mutations in the serine/threonine kinase domain of the bone morphogenetic protein receptor type 2 gene causing pulmonary arterial hypertension - PMC [pmc.ncbi.nlm.nih.gov]
• 10. research.stowers.org [research.stowers.org]
• 11. zfin.atlassian.net [zfin.atlassian.net]
• 12. In Situ Hybridization Methods for Mouse Whole Mounts and Tissue Sections with and Without Additional β-Galactosidase Staining - PMC [pmc.ncbi.nlm.nih.gov]
• 13. origene.com [origene.com]
• 14. origene.com [origene.com]
• 15. bio-rad.com [bio-rad.com]
• 16. gene-quantification.de [gene-quantification.de]
• 17. informatics.jax.org [informatics.jax.org]
• 18. Generation of conditional knockout mice - PubMed [pubmed.ncbi.nlm.nih.gov]
• 19. Overview: Generation of Gene Knockout Mice - PMC [pmc.ncbi.nlm.nih.gov]
• 20. Genetic ablation of the Bmpr2 gene in pulmonary endothelium is sufficient to predispose to pulmonary arterial hypertension - PMC [pmc.ncbi.nlm.nih.gov]
• 21. antibodiesinc.com [antibodiesinc.com]
• 22. bitesizebio.com [bitesizebio.com]
• 23. Co-IP Protocol-How To Conduct A Co-IP - Creative Proteomics [creative-proteomics.com]
• 24. assaygenie.com [assaygenie.com]
• 25. An assay for the determination of biologically active bone morphogenetic proteins using cells transfected with an inhibitor of differentiation promoter-luciferase construct - PubMed [pubmed.ncbi.nlm.nih.gov]
• 26. WO2013157020A1 - A method of measuring bmp signalling using bmp responsive reporter cell line - Google Patents [patents.google.com]
• 27. med.emory.edu [med.emory.edu]

The Potent and Selective BMPR2 Inhibitor CDD-1115 and its Impact on SMAD Phosphorylation: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of CDD-1115, a novel, potent, and selective inhibitor of the Bone Morphogenetic Protein Receptor Type II (BMPR2). We will explore its mechanism of action, focusing on its role in the modulation of SMAD protein phosphorylation, a critical step in the BMP signaling pathway. This document will present quantitative data, detailed experimental protocols for assessing the effects of CDD-1115, and visual representations of the relevant biological pathways and experimental workflows.

Introduction to CDD-1115 and the BMP-SMAD Signaling Pathway

The Bone Morphogenetic Protein (BMP) signaling pathway, a crucial branch of the Transforming Growth Factor-β (TGF-β) superfamily, plays a pivotal role in a multitude of cellular processes, including embryonic development, tissue homeostasis, and cellular differentiation. Dysregulation of this pathway is implicated in various diseases. A key event in BMP signaling is the phosphorylation of receptor-regulated SMADs (R-SMADs), specifically SMAD1, SMAD5, and SMAD8, by activated BMP type I receptors. This phosphorylation is initiated by the binding of a BMP ligand to a complex of BMP type I and type II receptors.

CDD-1115 has been identified as a highly potent and selective small molecule inhibitor of BMPR2, a type II receptor in the BMP pathway.[1][2][3] Its high selectivity offers a valuable tool for the specific interrogation of BMPR2-mediated signaling events and presents a potential therapeutic avenue for diseases driven by aberrant BMP signaling. By inhibiting BMPR2, CDD-1115 is anticipated to prevent the subsequent phosphorylation and activation of SMAD1/5/8, thereby modulating the expression of BMP target genes.

Quantitative Data: The Inhibitory Profile of CDD-1115

The following tables summarize the quantitative data on the inhibitory activity of CDD-1115 against BMPR2 and other related kinases, as well as its functional effect on BMP-mediated signaling in a cellular context.

Table 1: In Vitro Kinase Inhibition Profile of CDD-1115

Kinase Target	IC50 (nM)	Selectivity over BMPR2 (fold)
BMPR2	1.8	-
ALK1	>250	>138
ALK2	>250	>138
ALK3	>1000	>555
ALK4	Inactive	-
ALK5	>1000	>555
ALK6	>1000	>555
TGFBR2	>1000	>555
ACVR2A	Inactive	-
ACVR2B	Inactive	-

Data sourced from the primary publication on the discovery of CDD-1115.[1]

Table 2: Functional Inhibition of BMP-Mediated Gene Expression by CDD-1115

Assay	Cell Line	Stimulus	Inhibitor	IC50 (µM)
BRE-Luciferase Reporter Assay	293T-BRE-Luc	BMP2 (5 ng/mL)	CDD-1115	24.1

This assay measures the transcriptional activity of SMADs downstream of BMP receptor activation. The data is from the primary publication on CDD-1115.[4]

Signaling Pathways and Mechanism of Action

To visually represent the biological context of CDD-1115's activity, the following diagrams illustrate the canonical BMP/SMAD signaling pathway and the proposed mechanism of action for CDD-1115.

Canonical BMP/SMAD Signaling Pathway.

Mechanism of Action of CDD-1115.

Experimental Protocols

This section provides detailed methodologies for key experiments to assess the impact of CDD-1115 on SMAD phosphorylation and downstream signaling.

Western Blot for Phospho-SMAD1/5/8

This protocol is designed to quantify the levels of phosphorylated SMAD1, SMAD5, and SMAD8 in cell lysates following treatment with CDD-1115.

Materials:

• Cell culture reagents

• CDD-1115

• BMP ligand (e.g., BMP2, BMP4, or BMP9)

• Lysis buffer (e.g., RIPA buffer) with protease and phosphatase inhibitors

• Protein quantification assay (e.g., BCA assay)

• SDS-PAGE gels and running buffer

• PVDF membrane

• Transfer buffer

• Blocking buffer (e.g., 5% BSA or non-fat milk in TBST)

• Primary antibodies:

  • Rabbit anti-phospho-SMAD1/5/8 (Ser463/465)

  • Rabbit or mouse anti-total SMAD1

  • Rabbit or mouse anti-total SMAD5

  • Loading control antibody (e.g., anti-β-actin or anti-GAPDH)

• HRP-conjugated secondary antibodies

• Chemiluminescent substrate

• Imaging system

Procedure:

• Cell Culture and Treatment: Plate cells at an appropriate density and allow them to adhere. Pre-treat cells with various concentrations of CDD-1115 for a specified time (e.g., 1 hour). Stimulate the cells with a BMP ligand for a short period (e.g., 15-60 minutes).

• Cell Lysis: Wash cells with ice-cold PBS and lyse them with lysis buffer containing protease and phosphatase inhibitors.

• Protein Quantification: Determine the protein concentration of each lysate using a standard protein assay.

• SDS-PAGE and Western Blotting:

  • Denature equal amounts of protein from each sample by boiling in Laemmli buffer.

  • Separate the proteins by SDS-PAGE.

  • Transfer the separated proteins to a PVDF membrane.

  • Block the membrane with blocking buffer for 1 hour at room temperature.

  • Incubate the membrane with the primary antibody against phospho-SMAD1/5/8 overnight at 4°C.

  • Wash the membrane with TBST.

  • Incubate with the appropriate HRP-conjugated secondary antibody for 1 hour at room temperature.

  • Wash the membrane again with TBST.

• Detection and Analysis:

  • Apply the chemiluminescent substrate to the membrane.

  • Capture the signal using an imaging system.

  • Perform densitometric analysis to quantify the band intensities. Normalize the phospho-SMAD1/5/8 signal to a loading control. To determine the specific effect on phosphorylation, it is also recommended to probe for total SMAD1 and SMAD5 on a separate blot or after stripping the phospho-SMAD blot.

BMP-Responsive Element (BRE) Luciferase Reporter Assay

This assay measures the transcriptional activity of the SMAD complex, providing a functional readout of the BMP signaling pathway.

Materials:

• HEK293T cells (or other suitable cell line)

• BRE-luciferase reporter plasmid

• A control plasmid expressing Renilla luciferase (for normalization)

• Transfection reagent

• CDD-1115

• BMP ligand (e.g., BMP2)

• Dual-luciferase reporter assay system

• Luminometer

Procedure:

• Transfection: Co-transfect cells with the BRE-luciferase reporter plasmid and the Renilla luciferase control plasmid using a suitable transfection reagent.

• Treatment: After 24 hours, pre-treat the transfected cells with a range of CDD-1115 concentrations for 1 hour. Subsequently, stimulate the cells with a BMP ligand for 6-24 hours.

• Cell Lysis and Luciferase Assay:

  • Wash the cells with PBS.

  • Lyse the cells using the passive lysis buffer provided with the dual-luciferase assay kit.

  • Measure the firefly and Renilla luciferase activities sequentially in a luminometer according to the manufacturer's instructions.

• Data Analysis:

  • Normalize the firefly luciferase activity to the Renilla luciferase activity for each sample to control for transfection efficiency and cell number.

  • Calculate the fold induction of luciferase activity by the BMP ligand relative to the unstimulated control.

  • Determine the IC50 of CDD-1115 by plotting the normalized luciferase activity against the inhibitor concentration.

Immunofluorescence for SMAD1/5/8 Nuclear Translocation

This method visualizes the subcellular localization of SMAD1/5/8 to assess their translocation to the nucleus upon BMP stimulation and the inhibitory effect of CDD-1115.

Materials:

• Cells cultured on glass coverslips

• CDD-1115

• BMP ligand

• Fixative (e.g., 4% paraformaldehyde)

• Permeabilization buffer (e.g., 0.2% Triton X-100 in PBS)

• Blocking solution (e.g., 5% BSA in PBS)

• Primary antibody against SMAD1, SMAD5, or SMAD8

• Fluorophore-conjugated secondary antibody

• DAPI (for nuclear counterstaining)

• Mounting medium

• Fluorescence microscope

Procedure:

• Cell Treatment: Treat cells grown on coverslips with CDD-1115 followed by BMP ligand stimulation as described for the Western blot protocol.

• Fixation and Permeabilization:

  • Fix the cells with 4% paraformaldehyde.

  • Permeabilize the cells with permeabilization buffer.

• Immunostaining:

  • Block non-specific antibody binding with blocking solution.

  • Incubate with the primary antibody against SMAD1/5/8.

  • Wash with PBS.

  • Incubate with a fluorophore-conjugated secondary antibody.

  • Wash with PBS.

  • Counterstain the nuclei with DAPI.

• Imaging and Analysis:

  • Mount the coverslips on microscope slides.

  • Visualize the cells using a fluorescence microscope.

  • Capture images and analyze the nuclear-to-cytoplasmic fluorescence intensity ratio of the SMAD protein to quantify its nuclear translocation.

Experimental and Logical Workflows

The following diagram outlines a typical experimental workflow for evaluating a compound like CDD-1115.

Experimental Workflow for CDD-1115 Evaluation.

Conclusion

CDD-1115 is a groundbreaking tool for the study of BMPR2 signaling, distinguished by its high potency and selectivity. The data presented herein demonstrates its capacity to inhibit BMPR2 kinase activity and consequently attenuate downstream SMAD-mediated gene transcription. The provided experimental protocols offer a robust framework for researchers to further investigate the effects of CDD-1115 and similar molecules on SMAD phosphorylation and the broader BMP signaling cascade. This guide serves as a comprehensive resource for scientists and drug development professionals aiming to understand and utilize CDD-1115 in their research endeavors.

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. Discovery of Highly Potent and BMPR2-Selective Kinase Inhibitors Using DNA-Encoded Chemical Library Screening - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Discovery of Highly Potent and BMPR2-Selective Kinase Inhibitors Using DNA-Encoded Chemical Library Screening - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]

The Selective Inhibition of BMPR2 by CDD-1115: A Technical Overview

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth analysis of CDD-1115, a potent and selective inhibitor of the Bone Morphogenetic Protein Receptor Type II (BMPR2). Discovered through DNA-encoded chemical library screening, CDD-1115 has emerged as a significant tool for investigating the physiological and pathological roles of the BMPR2 signaling pathway. This document summarizes the available quantitative data, details key experimental methodologies, and visualizes the core signaling pathways and experimental workflows.

Core Data Presentation

The following tables provide a consolidated view of the quantitative data available for CDD-1115, facilitating a clear comparison of its potency, binding affinity, and selectivity.

Table 1: In Vitro Potency and Binding Affinity of CDD-1115 against BMPR2

Parameter	Value	Assay Type	Notes
IC50	1.8 nM	Kinase Inhibition Assay	Represents the concentration of CDD-1115 required to inhibit 50% of BMPR2 kinase activity.[1][2]
Kiapp	6.2 ± 1.3 nM	Kinase Inhibition Assay	Apparent inhibitor binding constant, indicating high-affinity binding to BMPR2.[1][3]
ΔTm	15.7 °C	Thermal Shift Assay	A significant shift in the melting temperature of the BMPR2 kinase domain upon binding of 50 μM CDD-1115, confirming direct interaction.

Table 2: Kinase Selectivity Profile of CDD-1115

Kinase Target	Inhibition	Fold Selectivity over BMPR2 (based on IC50)	Assay Platform
BMPR2	1.8 nM (IC50)	1	ThermoFisher Platform
ALK1	>250 nM	>138-fold	ThermoFisher Platform
ALK2	>250 nM	>138-fold	ThermoFisher Platform
ALK3	>1000 nM	>555-fold	ThermoFisher Platform
ALK4	Inactive	-	ThermoFisher Platform
ALK5	>1000 nM	>555-fold	ThermoFisher Platform
ALK6	>1000 nM	>555-fold	ThermoFisher Platform
TGFBR2	>1000 nM	>555-fold	ThermoFisher Platform
ACVR2A	Inactive	-	ThermoFisher Platform
ACVR2B	Inactive	-	ThermoFisher Platform
403 other kinases	Selective for BMPR2	-	KINOMEscan (1 μM)

Table 3: Cellular Activity of CDD-1115

Assay	Cell Line	IC50	Notes
BRE-Luciferase Reporter Assay	293T-BRE-Luc	24.1 μM	Measures the inhibition of BMP-mediated gene expression. The higher IC50 in a cellular context compared to biochemical assays may be due to factors such as cell permeability and off-target effects.[2]

Experimental Protocols

This section details the methodologies for the key experiments cited in the characterization of CDD-1115.

BMPR2 Kinase Inhibition Assay

This assay quantifies the ability of CDD-1115 to inhibit the enzymatic activity of the BMPR2 kinase domain.

• Principle: A radiometric assay that measures the transfer of a radiolabeled phosphate (B84403) from [γ-33P]-ATP to a substrate by the kinase.

• Materials:

  • Recombinant human BMPR2 kinase domain (residues 172-734).

  • Myelin Basic Protein (MBP) as the substrate.

  • [γ-33P]-ATP.

  • CDD-1115 stock solution in 100% DMSO.

  • Kinase reaction buffer (e.g., 8 mM MOPS pH 7.0, 0.2 mM EDTA, 10 mM Magnesium acetate).

  • Phosphoric acid.

  • Filter plates.

  • Scintillation counter.

• Procedure:

  • Prepare serial dilutions of CDD-1115.

  • In a reaction plate, incubate the BMPR2 enzyme with the various concentrations of CDD-1115 for a defined period at room temperature.

  • Initiate the kinase reaction by adding a mixture of MBP and [γ-33P]-ATP.

  • Allow the reaction to proceed for a specified time (e.g., 120 minutes) at room temperature.

  • Stop the reaction by adding phosphoric acid.

  • Transfer the reaction mixture to a filter plate to capture the phosphorylated substrate.

  • Wash the filter plate multiple times to remove unincorporated [γ-33P]-ATP.

  • Measure the radioactivity on the filter using a scintillation counter.

  • Calculate the percentage of inhibition at each CDD-1115 concentration relative to a DMSO control and determine the IC50 value by fitting the data to a dose-response curve.

Thermal Shift Assay (TSA)

TSA is employed to confirm the direct binding of CDD-1115 to the BMPR2 kinase domain.

• Principle: Ligand binding stabilizes the protein structure, leading to an increase in its melting temperature (Tm). This change is monitored using a fluorescent dye that binds to hydrophobic regions exposed during protein unfolding.

• Materials:

  • Purified BMPR2 kinase domain protein.

  • CDD-1115.

  • A fluorescent dye such as SYPRO Orange.

  • A real-time PCR instrument capable of monitoring fluorescence during a thermal gradient.

• Procedure:

  • Mix the BMPR2 protein with the fluorescent dye in a suitable buffer.

  • Add either CDD-1115 (at a concentration such as 50 μM) or a vehicle control (DMSO) to the protein-dye mixture.

  • Place the samples in a real-time PCR plate.

  • Apply a thermal gradient, gradually increasing the temperature.

  • Monitor the fluorescence intensity at each temperature increment.

  • The Tm is the temperature at which the fluorescence signal is at its midpoint in the transition phase.

  • The change in melting temperature (ΔTm) is calculated by subtracting the Tm of the protein with the vehicle control from the Tm of the protein with CDD-1115.

BRE-Luciferase Reporter Assay

This cell-based assay assesses the ability of CDD-1115 to inhibit the BMP signaling pathway downstream of the receptor.

• Principle: A reporter cell line is engineered to express luciferase under the control of a BMP-responsive element (BRE). Activation of the BMP pathway leads to luciferase expression, which can be quantified by measuring light emission.

• Materials:

  • HEK293T cells stably expressing a BRE-luciferase reporter construct (293T-BRE-Luc).

  • BMP ligand (e.g., BMP2).

  • CDD-1115.

  • Cell culture reagents.

  • Luciferase assay substrate.

  • Luminometer.

• Procedure:

  • Seed the 293T-BRE-Luc cells in a multi-well plate.

  • Pre-treat the cells with various concentrations of CDD-1115 for a specified duration.

  • Stimulate the cells with a BMP ligand (e.g., 5 ng/mL BMP2) for a defined period (e.g., 6 hours).

  • Lyse the cells and add the luciferase assay substrate.

  • Measure the luminescence using a luminometer.

  • Calculate the percentage of inhibition of BMP-induced luciferase activity at each CDD-1115 concentration and determine the IC50 value.

KINOMEscan Assay

To determine the selectivity of CDD-1115, a KINOMEscan assay was performed by Eurofins.

• Principle: This is a competition-based binding assay. An immobilized active-site directed ligand is used to capture the kinase of interest. The test compound (CDD-1115) is added to compete for binding to the kinase. The amount of kinase bound to the immobilized ligand is quantified, typically using qPCR for a DNA tag conjugated to the kinase. A lower amount of bound kinase in the presence of the test compound indicates that the compound is binding to the kinase and preventing its interaction with the immobilized ligand.

• Procedure (General):

  • A large panel of human kinases (in this case, 403) are individually tested.

  • Each kinase is incubated with the immobilized ligand and a single high concentration of CDD-1115 (1 μM).

  • The amount of kinase captured on the solid support is measured and compared to a DMSO control.

  • The results are expressed as the percentage of the control, with a lower percentage indicating stronger binding of the inhibitor to the kinase.

Mandatory Visualizations

The following diagrams, generated using the DOT language, illustrate the BMPR2 signaling pathway and a conceptual workflow for the characterization of CDD-1115.

Caption: Canonical and non-canonical BMPR2 signaling pathways and the point of inhibition by CDD-1115.

Caption: Conceptual workflow for the preclinical characterization of the BMPR2 inhibitor CDD-1115.

Conclusion and Future Directions

CDD-1115 is a highly potent and selective inhibitor of BMPR2, demonstrating low nanomolar efficacy in biochemical assays and clear target engagement. Its selectivity against a broad panel of kinases underscores its value as a specific chemical probe for interrogating the BMPR2 signaling pathway. The available in vitro and cellular data provide a strong foundation for its use in basic research to dissect the roles of BMPR2 in various biological processes.

However, a notable gap in the current understanding of CDD-1115 is the lack of publicly available in vivo data. While it has been noted to have a poor half-life in mouse and human liver microsomes, detailed pharmacokinetic and efficacy studies in animal models are crucial for evaluating its therapeutic potential. Future work should focus on addressing this data gap to fully understand the translational promise of targeting BMPR2 with inhibitors like CDD-1115. Such studies would be invaluable for drug development professionals considering this pathway for therapeutic intervention.

References

• 1. The Role of Bone Morphogenetic Protein Receptor Type 2 (BMPR2) and the Prospects of Utilizing Induced Pluripotent Stem Cells (iPSCs) in Pulmonary Arterial Hypertension Disease Modeling - PMC [pmc.ncbi.nlm.nih.gov]
• 2. benchchem.com [benchchem.com]
• 3. Clinical significance linked to functional defects in bone morphogenetic protein type 2 receptor, BMPR2 [bmbreports.org]

An In-Depth Technical Guide to the Exploratory Studies of CDD-1115, a Potent and Selective BMPR2 Inhibitor

For Researchers, Scientists, and Drug Development Professionals

Introduction

CDD-1115 is a potent and highly selective small molecule inhibitor of the Bone Morphogenetic Protein Receptor Type II (BMPR2), a serine/threonine kinase that plays a crucial role in the regulation of various cellular processes, including growth, differentiation, and apoptosis.[1][2][3][4] Dysregulation of the BMPR2 signaling pathway is implicated in several pathologies, most notably pulmonary arterial hypertension (PAH).[2] The development of selective BMPR2 inhibitors like CDD-1115 provides a valuable tool for dissecting the complexities of BMP signaling and exploring its therapeutic potential. This document provides a comprehensive overview of the available preclinical data on CDD-1115, focusing on its biochemical potency, selectivity, and the methodologies employed in its initial characterization.

Quantitative Data Summary

The following tables summarize the key quantitative data from in vitro studies of CDD-1115.

Table 1: In Vitro Potency of CDD-1115 against BMPR2

Parameter	Value	Description	Reference
IC50	1.8 nM	The half maximal inhibitory concentration, indicating the concentration of CDD-1115 required to inhibit 50% of BMPR2 kinase activity in a biochemical assay.	[4]
Kiapp	6.2 nM	The apparent inhibitor binding constant, reflecting the binding affinity of CDD-1115 to the BMPR2 kinase domain.	[1][2]

Table 2: Kinase Selectivity Profile of CDD-1115

Kinase	Inhibition	Fold Selectivity vs. BMPR2	Assay Platform	Reference
BMPR2	Potent Inhibition	-	In vitro kinase assay	[1][2][4]
ALK1	Weak Inhibition (>250 nM)	>100-fold	ThermoFisher Platform	[1][2]
ALK2	Weak Inhibition (>250 nM)	>100-fold	ThermoFisher Platform	[1][2]
ALK3	Poor Inhibition (>1000 nM)	>555-fold	ThermoFisher Platform	[1][2]
ALK4	Inactive	-	ThermoFisher Platform	[1][2]
ALK5	Poor Inhibition (>1000 nM)	>555-fold	ThermoFisher Platform	[1][2]
ALK6	Poor Inhibition (>1000 nM)	>555-fold	ThermoFisher Platform	[1][2]
ACVR2A	Inactive	-	ThermoFisher Platform	[1][2]
ACVR2B	Inactive	-	ThermoFisher Platform	[1][2]
TGFBR2	Poor Inhibition (>1000 nM)	>555-fold	ThermoFisher Platform	[1][2]
Additional Kinases	No significant inhibition observed for 403 other kinases at 1 µM.	High	KINOMEscan (Eurofins)	[1][2]

Table 3: Cell-Based Assay Data for CDD-1115

Assay	Cell Line	Parameter	Value	Description	Reference
BRE-Luciferase Reporter Assay	293T-BRE-Luc	IC50	24.1 µM	The half maximal inhibitory concentration for the suppression of BMP-mediated gene expression in a cellular context.

Note: Detailed dose-response curves and further cell-based assay data are not extensively available in the public domain.

Signaling Pathways and Experimental Workflows

BMPR2 Signaling Pathway

The following diagram illustrates the canonical and non-canonical BMPR2 signaling pathways. CDD-1115 acts by inhibiting the kinase activity of BMPR2, thereby blocking the initiation of these downstream cascades.

Caption: Canonical and non-canonical BMPR2 signaling pathways inhibited by CDD-1115.

Experimental Workflow: Kinase Inhibitor Screening

The discovery and initial characterization of CDD-1115 likely followed a workflow similar to the one depicted below, starting with a large-scale screen and progressively narrowing down to a lead candidate with desirable properties.

Caption: A typical workflow for the discovery and preclinical evaluation of a kinase inhibitor.

Experimental Protocols

In Vitro Kinase Inhibition Assay (LanthaScreen™ Eu Kinase Binding Assay - General Protocol)

This assay is a common method for determining the potency of a kinase inhibitor. The protocol for the LanthaScreen™ Eu Kinase Binding Assay, a likely method used for CDD-1115, is outlined below.[5][6][7][8][9]

Objective: To determine the IC50 value of CDD-1115 against BMPR2.

Materials:

• Recombinant human BMPR2 enzyme

• LanthaScreen™ Eu-anti-tag antibody

• Alexa Fluor™ 647-labeled kinase tracer

• CDD-1115 stock solution (in DMSO)

• Kinase buffer

• 384-well microplates

• Plate reader capable of time-resolved fluorescence resonance energy transfer (TR-FRET) measurements

Procedure:

• Compound Preparation: Prepare a serial dilution of CDD-1115 in DMSO. A typical starting concentration is 100 µM with 10-point, 3-fold serial dilutions.

• Assay Plate Preparation: Add a small volume (e.g., 5 µL) of the diluted CDD-1115 or DMSO (vehicle control) to the wells of a 384-well plate.

• Kinase/Antibody Mixture: Prepare a mixture of the BMPR2 enzyme and the Eu-anti-tag antibody in kinase buffer. Add an equal volume (e.g., 5 µL) of this mixture to each well.

• Tracer Addition: Add an equal volume (e.g., 5 µL) of the Alexa Fluor™ 647-labeled kinase tracer to each well to initiate the binding reaction.

• Incubation: Incubate the plate at room temperature for a specified period (e.g., 60 minutes) to allow the binding reaction to reach equilibrium.

• Data Acquisition: Read the plate on a TR-FRET-compatible plate reader, measuring the emission at both the donor (Europium) and acceptor (Alexa Fluor™ 647) wavelengths.

• Data Analysis: Calculate the TR-FRET ratio (acceptor emission / donor emission). Plot the percent inhibition (calculated from the TR-FRET ratio) against the logarithm of the CDD-1115 concentration. Fit the data to a sigmoidal dose-response curve to determine the IC50 value.

KINOMEscan™ Assay (General Protocol)

This competition binding assay is used to determine the selectivity of a kinase inhibitor across a broad panel of kinases.

Objective: To assess the selectivity of CDD-1115 against a large number of human kinases.

Principle: The assay measures the ability of a test compound to compete with an immobilized, active-site directed ligand for binding to the kinase active site. The amount of kinase bound to the solid support is quantified using qPCR.

Procedure:

• A DNA-tagged kinase is incubated with the test compound (CDD-1115) and an immobilized ligand.

• If CDD-1115 binds to the kinase, it prevents the kinase from binding to the immobilized ligand.

• The mixture is passed over a column that captures the kinase bound to the immobilized ligand.

• The amount of kinase that did not bind to the column (i.e., was bound by CDD-1115) is quantified by qPCR of the attached DNA tag.

• The results are typically reported as percent of control, where a lower percentage indicates stronger binding of the test compound.

BMP Response Element (BRE) Luciferase Reporter Assay (General Protocol)

This cell-based assay is used to measure the activity of the canonical BMP signaling pathway.[10][11][12][13][14]

Objective: To determine the functional inhibitory effect of CDD-1115 on BMP-induced gene expression.

Materials:

• A suitable mammalian cell line (e.g., 293T, C2C12)

• A luciferase reporter plasmid containing multiple copies of the BMP response element (BRE) upstream of a minimal promoter and the firefly luciferase gene.

• A control plasmid expressing Renilla luciferase for normalization.

• Transfection reagent.

• Recombinant BMP ligand (e.g., BMP-2, BMP-4).

• CDD-1115.

• Dual-luciferase reporter assay system.

• Luminometer.

Procedure:

• Cell Seeding and Transfection: Seed the cells in a multi-well plate. Co-transfect the cells with the BRE-luciferase reporter plasmid and the Renilla luciferase control plasmid.

• Compound Treatment: After an appropriate incubation period post-transfection, pre-treat the cells with various concentrations of CDD-1115 for a defined time (e.g., 1 hour).

• BMP Stimulation: Stimulate the cells with a recombinant BMP ligand at a concentration known to induce a robust luciferase signal.

• Incubation: Incubate the cells for a further period (e.g., 16-24 hours) to allow for reporter gene expression.

• Cell Lysis and Luciferase Assay: Lyse the cells and measure both firefly and Renilla luciferase activities using a dual-luciferase assay system and a luminometer.

• Data Analysis: Normalize the firefly luciferase activity to the Renilla luciferase activity for each well. Plot the normalized luciferase activity against the concentration of CDD-1115 and determine the IC50 value.

Pharmacokinetics and In Vivo Studies

A comprehensive understanding of a drug candidate's profile requires in vivo evaluation of its pharmacokinetic (PK) properties and efficacy in relevant animal models.

Pharmacokinetics:

• Absorption, Distribution, Metabolism, and Excretion (ADME): Studies to determine how the compound is absorbed, where it distributes in the body, how it is metabolized, and how it is eliminated.

• Half-life: A crucial parameter that influences dosing frequency. Available data suggests CDD-1115 has a poor half-life in mouse and human liver microsomes, indicating potential for rapid metabolic clearance in vivo. This is a significant challenge that would need to be addressed in lead optimization.

• Bioavailability: The fraction of an administered dose that reaches the systemic circulation.

In Vivo Efficacy:

• Animal Models: Efficacy would need to be tested in animal models of diseases where BMPR2 dysregulation is implicated, such as models of pulmonary arterial hypertension.

• Dose-Response Studies: To determine the effective dose range and therapeutic window.

• Biomarker Analysis: To confirm target engagement and modulation of downstream signaling pathways in vivo.

Current Status of CDD-1115 In Vivo Data: As of the writing of this guide, there is no publicly available data on the pharmacokinetics or in vivo efficacy of CDD-1115. The statement regarding its poor microsomal half-life suggests that further medicinal chemistry efforts may be required to develop analogs with improved metabolic stability suitable for in vivo studies.[2]

Conclusion

CDD-1115 is a highly potent and selective inhibitor of BMPR2 in biochemical assays. Its selectivity profile makes it a valuable chemical probe for studying the role of BMPR2 in various biological processes. The available cell-based data confirms its ability to inhibit BMP-mediated signaling, albeit at a higher concentration than its biochemical IC50, which is common for cell-based assays.

The primary gap in the current understanding of CDD-1115 is the lack of in vivo data. Future exploratory studies should focus on improving the pharmacokinetic properties of this chemical series to enable robust in vivo testing. The development of a metabolically stable analog of CDD-1115 would be a significant step towards validating BMPR2 as a therapeutic target in diseases such as pulmonary arterial hypertension.

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. Discovery of Highly Potent and BMPR2-Selective Kinase Inhibitors Using DNA-Encoded Chemical Library Screening - PMC [pmc.ncbi.nlm.nih.gov]
• 3. BMPR2 - Wikipedia [en.wikipedia.org]
• 4. Discovery of Highly Potent and BMPR2-Selective Kinase Inhibitors Using DNA-Encoded Chemical Library Screening - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. documents.thermofisher.com [documents.thermofisher.com]
• 6. documents.thermofisher.com [documents.thermofisher.com]
• 7. assets.fishersci.com [assets.fishersci.com]
• 8. documents.thermofisher.com [documents.thermofisher.com]
• 9. LanthaScreen® Kinase Activity Assays | Thermo Fisher Scientific - HK [thermofisher.com]
• 10. An assay for the determination of biologically active bone morphogenetic proteins using cells transfected with an inhibitor of differentiation promoter-luciferase construct - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. BRITER: A BMP Responsive Osteoblast Reporter Cell Line - PMC [pmc.ncbi.nlm.nih.gov]
• 12. WO2013157020A1 - A method of measuring bmp signalling using bmp responsive reporter cell line - Google Patents [patents.google.com]
• 13. Pharmacologic strategies for assaying BMP signaling function - PMC [pmc.ncbi.nlm.nih.gov]
• 14. researchgate.net [researchgate.net]

Protocols & Analytical Methods

Application Notes and Protocols for CDD-1115 in Cell Culture Experiments

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for the use of CDD-1115, a potent and selective inhibitor of the Bone Morphogenetic Protein Receptor Type II (BMPR2), in cell culture experiments. This document includes recommended dosage ranges, methodologies for assessing cellular responses, and diagrams of the relevant signaling pathways and experimental workflows.

Introduction to CDD-1115

CDD-1115 is a small molecule inhibitor that demonstrates high potency and selectivity for the kinase domain of BMPR2. Bone Morphogenetic Proteins (BMPs) are a group of growth factors that play crucial roles in a variety of cellular processes, including differentiation, proliferation, and apoptosis. BMPs signal through a complex of type I and type II serine/threonine kinase receptors. Upon ligand binding, the type II receptor (BMPR2) phosphorylates and activates the type I receptor, which in turn phosphorylates downstream SMAD proteins (SMAD1, SMAD5, and SMAD8). These phosphorylated SMADs then form a complex with SMAD4 and translocate to the nucleus to regulate the transcription of target genes.

By selectively inhibiting BMPR2, CDD-1115 serves as a valuable tool for investigating the physiological and pathological roles of the BMP signaling pathway.

Quantitative Data Summary

The following table summarizes the key quantitative data for CDD-1115 based on in-vitro and cell-based assays.

Parameter	Value	Cell Line/System	Reference
IC50 (BMPR2 Kinase Assay)	1.8 nM	In-vitro biochemical assay	[1]
Kiapp	6.2 nM	In-vitro biochemical assay	[1]
IC50 (BRE-Luciferase Reporter Assay)	24.1 µM	293T-BRE-Luc cells	[1]
Effective Concentration (Western Blot)	25 µM	HEK293T and HUVEC cells

Note: The IC50 values represent the concentration of CDD-1115 required to inhibit 50% of the target's activity. The significant difference between the biochemical and cell-based IC50 values is common and can be attributed to factors such as cell permeability, off-target effects, and cellular metabolism.

Signaling Pathway and Experimental Workflow

The following diagrams illustrate the BMPR2 signaling pathway and a general experimental workflow for studying the effects of CDD-1115.

Caption: Canonical BMP/SMAD signaling pathway and the inhibitory action of CDD-1115.

Caption: General experimental workflow for evaluating CDD-1115 efficacy.

Experimental Protocols

Protocol 1: Cell Viability/Cytotoxicity Assessment using MTT Assay

This protocol is designed to determine the effect of CDD-1115 on cell viability and to calculate its IC50 value in a specific cell line.

Materials:

• CDD-1115 (stock solution in DMSO)

• Complete cell culture medium

• 96-well flat-bottom plates

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS)

• Solubilization solution (e.g., DMSO or 0.01 M HCl in 10% SDS)

• Microplate reader

Procedure:

• Cell Seeding:

  • Trypsinize and count cells.

  • Seed cells in a 96-well plate at a density of 5,000-10,000 cells/well in 100 µL of complete medium.

  • Incubate overnight at 37°C in a humidified 5% CO2 incubator to allow for cell attachment.

• CDD-1115 Treatment:

  • Prepare serial dilutions of CDD-1115 in complete medium. A suggested starting range is 0.1 µM to 100 µM. Include a vehicle control (DMSO) at the same final concentration as the highest CDD-1115 concentration.

  • Carefully remove the medium from the wells and add 100 µL of the prepared CDD-1115 dilutions or vehicle control.

  • Incubate for the desired treatment duration (e.g., 24, 48, or 72 hours).

• MTT Assay:

  • After the incubation period, add 10 µL of 5 mg/mL MTT solution to each well.

  • Incubate the plate for 2-4 hours at 37°C, allowing the MTT to be metabolized into formazan (B1609692) crystals.

  • Carefully remove the medium containing MTT.

  • Add 100 µL of solubilization solution to each well to dissolve the formazan crystals.

  • Incubate for 15 minutes at room temperature with gentle shaking.

• Data Acquisition and Analysis:

  • Measure the absorbance at 570 nm using a microplate reader.

  • Calculate the percentage of cell viability for each concentration relative to the vehicle control.

  • Plot the percentage of viability against the log of the CDD-1115 concentration to generate a dose-response curve and determine the IC50 value.

Protocol 2: Western Blot Analysis of SMAD1/5 Phosphorylation

This protocol is used to assess the inhibitory effect of CDD-1115 on the BMP signaling pathway by measuring the phosphorylation of SMAD1 and SMAD5.

Materials:

• CDD-1115 (stock solution in DMSO)

• Complete cell culture medium and serum-free medium

• 6-well plates

• Recombinant BMP ligand (e.g., BMP2 or BMP4)

• RIPA lysis buffer supplemented with protease and phosphatase inhibitors

• BCA protein assay kit

• SDS-PAGE gels and running buffer

• PVDF membrane

• Blocking buffer (e.g., 5% non-fat dry milk or BSA in TBST)

• Primary antibodies: anti-phospho-SMAD1/5 (Ser463/465), anti-total SMAD1, anti-total SMAD5, and a loading control (e.g., anti-GAPDH or anti-β-actin)

• HRP-conjugated secondary antibody

• Enhanced chemiluminescence (ECL) substrate

• Imaging system

Procedure:

• Cell Seeding and Treatment:

  • Seed cells in 6-well plates and allow them to reach 70-80% confluency.

  • Serum-starve the cells for 4-6 hours by replacing the complete medium with serum-free medium.

  • Pre-treat the cells with the desired concentration of CDD-1115 (e.g., 25 µM) or vehicle control (DMSO) for 1-2 hours.

• BMP Stimulation:

  • Stimulate the cells with a BMP ligand (e.g., 50 ng/mL BMP2) for 15-30 minutes. Include an unstimulated control.

• Cell Lysis and Protein Quantification:

  • Wash the cells twice with ice-cold PBS.

  • Add 100-200 µL of ice-cold RIPA buffer to each well, scrape the cells, and transfer the lysate to a microcentrifuge tube.

  • Incubate on ice for 30 minutes, vortexing periodically.

  • Centrifuge at 14,000 x g for 15 minutes at 4°C.

  • Collect the supernatant and determine the protein concentration using a BCA assay.

• Western Blotting:

  • Prepare protein samples by adding Laemmli buffer and boiling for 5 minutes.

  • Load equal amounts of protein (20-30 µg) per lane on an SDS-PAGE gel.

  • Transfer the separated proteins to a PVDF membrane.

  • Block the membrane with blocking buffer for 1 hour at room temperature.

  • Incubate the membrane with the primary antibody against phospho-SMAD1/5 overnight at 4°C.

  • Wash the membrane three times with TBST.

  • Incubate with the HRP-conjugated secondary antibody for 1 hour at room temperature.

  • Wash the membrane three times with TBST.

  • Apply the ECL substrate and visualize the bands using an imaging system.

  • Strip the membrane and re-probe for total SMAD1/5 and the loading control.

• Data Analysis:

  • Quantify the band intensities using densitometry software.

  • Normalize the phospho-SMAD1/5 signal to the total SMAD1/5 and/or the loading control signal.

  • Compare the levels of SMAD1/5 phosphorylation between different treatment groups.

References

• 1. CDD-1115 | BMPR2 inhibitor | Probechem Biochemicals [probechem.com]

Application Notes and Protocols: Investigating the Effects of CDD-1115 on Pulmonary Artery Smooth Muscle Cells

For Researchers, Scientists, and Drug Development Professionals

Introduction

Pulmonary Arterial Hypertension (PAH) is a progressive disorder characterized by the remodeling of pulmonary arteries, leading to increased pulmonary vascular resistance and right heart failure. A key pathological feature of PAH is the abnormal proliferation and migration of pulmonary artery smooth muscle cells (PASMCs). The bone morphogenetic protein receptor type 2 (BMPR2), a serine/threonine kinase, plays a crucial role in regulating PASMC function. Dysfunctional BMPR2 signaling is strongly associated with PAH pathogenesis, leading to increased PASMC proliferation and resistance to apoptosis.

CDD-1115 is a potent and highly selective inhibitor of the BMPR2 kinase. Its ability to modulate BMPR2 signaling makes it a valuable research tool for investigating the downstream effects of BMPR2 inhibition in PASMCs and for exploring potential therapeutic strategies for PAH. These application notes provide a comprehensive guide for studying the effects of CDD-1115 on PASMCs, including detailed experimental protocols and data presentation guidelines. While direct experimental data on the effects of CDD-1115 on PASMCs is not yet publicly available, this document outlines the expected methodologies and potential outcomes based on the known role of BMPR2 in PASMC biology.

Quantitative Data Summary

While specific data on CDD-1115's effects on PASMCs are not available, the following table summarizes its known biochemical and cellular activities. This table should be populated with experimental data as it is generated.

Parameter	Value	Cell Type/System	Reference
Biochemical Activity
BMPR2 Kinase Inhibition (IC₅₀)	1.8 nM	In vitro kinase assay	[1]
BMPR2 Kinase Inhibition (Kᵢapp)	6.2 ± 1.3 nM	In vitro kinase assay
Cellular Activity
BRE-luciferase Reporter Assay (IC₅₀)	24.1 µM	293T cells	[1]
PASMC Proliferation (IC₅₀)	Data to be determined	Human PASMCs
PASMC Migration (IC₅₀)	Data to be determined	Human PASMCs
Apoptosis Induction (EC₅₀)	Data to be determined	Human PASMCs

Signaling Pathway

The following diagram illustrates the putative signaling pathway of BMPR2 in PASMCs and the expected point of intervention for CDD-1115. Loss of BMPR2 signaling is associated with increased proliferation and decreased apoptosis. By inhibiting the kinase activity of BMPR2, CDD-1115 is hypothesized to mimic the effects of BMPR2 loss-of-function, thereby promoting a pro-proliferative and anti-apoptotic phenotype in PASMCs.

Caption: BMPR2 signaling pathway in PASMCs and the inhibitory action of CDD-1115.

Experimental Protocols

Detailed methodologies for key experiments to characterize the effects of CDD-1115 on PASMCs are provided below.

PASMC Proliferation Assay

Objective: To determine the effect of CDD-1115 on the proliferation of human pulmonary artery smooth muscle cells (hPASMCs).

Materials:

• hPASMCs (primary cells or a reputable cell line)

• Smooth Muscle Cell Growth Medium (SmGM)

• Fetal Bovine Serum (FBS)

• CDD-1115 (dissolved in DMSO)

• BrdU Cell Proliferation Assay Kit or similar (e.g., MTT, WST-1)

• 96-well cell culture plates

• Plate reader

Protocol:

• Cell Seeding: Seed hPASMCs in 96-well plates at a density of 5,000 cells/well in SmGM containing 5% FBS and allow them to adhere overnight.

• Serum Starvation: The following day, aspirate the medium and replace it with serum-free SmGM for 24 hours to synchronize the cells in the G0 phase of the cell cycle.

• Treatment: Prepare serial dilutions of CDD-1115 in SmGM containing a pro-proliferative stimulus (e.g., 10% FBS or 20 ng/mL PDGF-BB). A typical concentration range to test would be from 1 nM to 100 µM. Include a vehicle control (DMSO) and a positive control (proliferative stimulus alone).

• Incubation: Add the treatment media to the wells and incubate for 48-72 hours.

• Proliferation Measurement:

  • BrdU Assay: Four hours before the end of the incubation period, add BrdU labeling solution to each well. Following the incubation, fix the cells and proceed with the BrdU detection according to the manufacturer's protocol.

  • MTT/WST-1 Assay: At the end of the incubation period, add the respective reagent to each well and incubate for 2-4 hours. Measure the absorbance at the appropriate wavelength using a plate reader.

• Data Analysis: Calculate the percentage of proliferation relative to the vehicle control. Plot the concentration-response curve and determine the IC₅₀ value.

Caption: Workflow for the PASMC proliferation assay.

PASMC Migration Assay (Wound Healing/Scratch Assay)

Objective: To assess the effect of CDD-1115 on the migratory capacity of hPASMCs.

Materials:

• hPASMCs

• SmGM with 5% FBS

• 6-well or 12-well cell culture plates

• 200 µL pipette tip or a wound-healing insert

• CDD-1115 (dissolved in DMSO)

• Microscope with a camera

Protocol:

• Cell Seeding: Seed hPASMCs in 6-well or 12-well plates and grow them to a confluent monolayer.

• Wound Creation: Create a "scratch" or a cell-free gap in the monolayer using a sterile 200 µL pipette tip. Alternatively, use a wound-healing insert to create a defined gap.

• Washing: Gently wash the wells with serum-free medium to remove detached cells.

• Treatment: Add SmGM containing a low serum concentration (e.g., 0.5% FBS) and the desired concentrations of CDD-1115 or vehicle control.

• Image Acquisition: Capture images of the scratch at time 0 and at regular intervals (e.g., 12, 24, and 48 hours) using a microscope.

• Data Analysis: Measure the width of the scratch at multiple points for each condition and time point. Calculate the percentage of wound closure relative to the initial area.

Caption: Workflow for the PASMC migration (wound healing) assay.

Western Blot Analysis of Signaling Proteins

Objective: To investigate the effect of CDD-1115 on the phosphorylation of key signaling proteins downstream of BMPR2.

Materials:

• hPASMCs

• CDD-1115

• BMP ligand (e.g., BMP4)

• Cell lysis buffer (e.g., RIPA buffer) with protease and phosphatase inhibitors

• Primary antibodies (e.g., anti-phospho-SMAD1/5/8, anti-total-SMAD1, anti-β-actin)

• HRP-conjugated secondary antibodies

• SDS-PAGE gels and blotting equipment

• Chemiluminescence detection system

Protocol:

• Cell Culture and Treatment: Culture hPASMCs to 80-90% confluency. Pre-treat cells with various concentrations of CDD-1115 for 1-2 hours.

• Stimulation: Stimulate the cells with a BMP ligand (e.g., 50 ng/mL BMP4) for 30-60 minutes.

• Cell Lysis: Wash the cells with ice-cold PBS and lyse them with lysis buffer.

• Protein Quantification: Determine the protein concentration of the lysates using a BCA or Bradford assay.

• Western Blotting:

  • Separate equal amounts of protein by SDS-PAGE.

  • Transfer the proteins to a PVDF or nitrocellulose membrane.

  • Block the membrane with 5% non-fat milk or BSA in TBST.

  • Incubate the membrane with primary antibodies overnight at 4°C.

  • Wash the membrane and incubate with HRP-conjugated secondary antibodies.

  • Detect the protein bands using a chemiluminescence substrate.

• Data Analysis: Quantify the band intensities using densitometry software. Normalize the levels of phosphorylated proteins to the total protein levels.

Expected Outcomes and Interpretation

Based on the known function of BMPR2, treatment of PASMCs with the inhibitor CDD-1115 is expected to:

• Increase PASMC Proliferation: Inhibition of BMPR2's anti-proliferative signaling is likely to result in increased cell growth.

• Promote PASMC Migration: Dysfunctional BMPR2 signaling is associated with a more migratory phenotype.

• Decrease Phosphorylation of SMAD1/5/8: As a direct downstream target, the phosphorylation of SMAD1/5/8 upon BMP stimulation is expected to be reduced in a dose-dependent manner by CDD-1115.

These experiments will provide valuable insights into the cellular consequences of BMPR2 kinase inhibition by CDD-1115 in the context of pulmonary artery smooth muscle cell pathobiology. The data generated will be crucial for understanding the potential of targeting this pathway for therapeutic intervention in Pulmonary Arterial Hypertension.

References

• 1. CDD-1115 | BMPR2 inhibitor | Probechem Biochemicals [probechem.com]

Application Notes and Protocols for In Vivo Evaluation of Novel Therapeutics in Animal Models of Pulmonary Arterial Hypertension

For Researchers, Scientists, and Drug Development Professionals

Introduction

Pulmonary Arterial Hypertension (PAH) is a progressive and life-threatening disease characterized by elevated pulmonary artery pressure and vascular remodeling, leading to right ventricular failure and death.[1] The development of novel therapeutics for PAH relies on rigorous preclinical evaluation in relevant animal models that recapitulate key features of the human disease. While the specific compound CDD-1115 is not documented in publicly available scientific literature, this document provides a comprehensive guide for the in vivo assessment of a hypothetical test compound in two widely used and well-validated rodent models of PAH: the monocrotaline (B1676716) (MCT) induced model and the SU5416/hypoxia (SuHx) induced model.

These protocols and data presentation formats are intended to serve as a robust framework for researchers engaged in the preclinical development of new therapies for PAH.

Key In Vivo Animal Models for PAH

Two of the most common rodent models for inducing PAH are the monocrotaline (MCT) and the SU5416/hypoxia (SuHx) models.[2]

• Monocrotaline (MCT) Model: This model involves a single subcutaneous injection of monocrotaline, a pyrrolizidine (B1209537) alkaloid, which causes endothelial injury and subsequent pulmonary vascular remodeling and inflammation, leading to the development of PAH.[3]

• SU5416/Hypoxia (SuHx) Model: This model more closely mimics the severe, progressive nature of human PAH with plexiform-like lesions. It involves an initial injection of the VEGF receptor antagonist SU5416, followed by a period of chronic hypoxia, and then a return to normoxia. This combination of endothelial dysfunction and hypoxia leads to severe and sustained pulmonary hypertension.[3]

Experimental Protocols

Monocrotaline (MCT)-Induced PAH Rat Model

This protocol describes the induction of PAH using a single injection of monocrotaline and the subsequent evaluation of a test compound.

Materials:

• Male Sprague-Dawley rats (200-250 g)

• Monocrotaline (MCT)

• Test Compound

• Vehicle for Test Compound

• Anesthesia (e.g., isoflurane, ketamine/xylazine)

• Pressure-volume (PV) loop catheter or solid-state pressure transducer

• Echocardiography system

• Formalin (10% neutral buffered)

• Saline

Experimental Workflow:

Caption: Experimental workflow for the MCT-induced PAH model.

Procedure:

• Acclimatization: Acclimate male Sprague-Dawley rats for one week under standard laboratory conditions.

• PAH Induction (Day 0): Induce PAH by a single subcutaneous injection of monocrotaline (60 mg/kg). A healthy control group should receive a saline injection.

• Treatment Initiation (e.g., Day 14): At a timepoint when PAH is established (e.g., 14 days post-MCT), randomize animals into treatment groups (n=8-10 per group):

  • Vehicle Control

  • Test Compound (low dose)

  • Test Compound (high dose)

  • Healthy Control

• Compound Administration: Administer the test compound or vehicle for a specified period (e.g., 14 days) via the appropriate route (e.g., oral gavage, subcutaneous injection).

• Terminal Assessment (e.g., Day 28):

  • Echocardiography: Under light anesthesia, perform echocardiography to assess right ventricular function (e.g., Tricuspid Annular Plane Systolic Excursion - TAPSE) and pulmonary artery hemodynamics (e.g., Pulmonary Artery Acceleration Time - PAAT).

  • Hemodynamic Measurements: Anesthetize the animals and perform right heart catheterization to directly measure Right Ventricular Systolic Pressure (RVSP) and mean Pulmonary Arterial Pressure (mPAP).

  • Tissue Collection: Euthanize the animals and harvest the heart and lungs. Dissect the right ventricle (RV) from the left ventricle plus septum (LV+S). Weigh each part to determine the Fulton Index (RV/[LV+S]) as a measure of right ventricular hypertrophy. Preserve lung tissue in formalin for histological analysis (e.g., H&E and Masson's trichrome staining) to assess vascular remodeling.

SU5416/Hypoxia (SuHx)-Induced PAH Rat Model

This protocol details the induction of a more severe form of PAH and the evaluation of a test compound.

Materials:

• Male Sprague-Dawley rats (200-250 g)

• SU5416 (Sugen)

• Hypoxia chamber (10% O2)

• Test Compound

• Vehicle for Test Compound

• Anesthesia

• Hemodynamic and echocardiography equipment (as above)

• Formalin (10% neutral buffered)

Experimental Workflow:

Caption: Experimental workflow for the SuHx-induced PAH model.

Procedure:

• Acclimatization: Acclimate male Sprague-Dawley rats for one week.

• PAH Induction:

  • Day 0: Administer a single subcutaneous injection of SU5416 (20 mg/kg).

  • Weeks 0-3: Place the animals in a hypoxia chamber with 10% oxygen.

  • Weeks 3-5: Return the animals to normoxic conditions (room air).

• Treatment Initiation (e.g., Week 5): Once severe PAH is established, randomize animals into treatment groups as described for the MCT model.

• Compound Administration: Administer the test compound or vehicle for the desired treatment duration (e.g., 2 weeks).

• Terminal Assessment (e.g., Week 7): Perform terminal assessments including echocardiography, hemodynamic measurements, and tissue harvesting as detailed in the MCT protocol.

Data Presentation

Quantitative data from these studies should be summarized in a clear and organized manner to facilitate comparison between treatment groups.

Table 1: Hemodynamic and Echocardiographic Parameters

Parameter	Healthy Control	Vehicle Control	Test Compound (Low Dose)	Test Compound (High Dose)
Right Ventricular Systolic Pressure (RVSP, mmHg)
Mean Pulmonary Arterial Pressure (mPAP, mmHg)
Tricuspid Annular Plane Systolic Excursion (TAPSE, mm)
Pulmonary Artery Acceleration Time (PAAT, ms)
Heart Rate (bpm)
Systemic Arterial Pressure (SAP, mmHg)

Table 2: Right Ventricular Hypertrophy and Lung Histology

Parameter	Healthy Control	Vehicle Control	Test Compound (Low Dose)	Test Compound (High Dose)
Right Ventricle Weight (RV, mg)
Left Ventricle + Septum Weight (LV+S, mg)
Fulton Index (RV/[LV+S])
Lung Weight to Body Weight Ratio (mg/g)
Pulmonary Arterial Wall Thickness (%)
Vessel Muscularization (%)

Hypothetical Signaling Pathway in PAH

The pathogenesis of PAH involves multiple signaling pathways that regulate vascular tone, proliferation, and inflammation. A novel therapeutic could potentially target one or more of these pathways.

Caption: Hypothetical signaling pathways targeted by a novel therapeutic in PAH.

Conclusion

The protocols and data presentation formats provided herein offer a standardized approach for the in vivo evaluation of novel therapeutic agents for Pulmonary Arterial Hypertension. By utilizing well-established animal models such as the MCT and SuHx-induced PAH, researchers can generate robust and reproducible data to support the preclinical development of new and effective treatments for this devastating disease.

References

• 1. CTD-PAH: an updated practical approach to screening, diagnosis, and management - PMC [pmc.ncbi.nlm.nih.gov]
• 2. collaborativedrug.com [collaborativedrug.com]
• 3. Home | CDD for Biologics Summit [cdd-biologics.com]

Preparing Stock Solutions of CDD-1115: A Detailed Guide for Researchers

Application Notes and Protocols for the Preparation of CDD-1115 Stock Solutions

This document provides detailed protocols for the preparation, storage, and handling of stock solutions of CDD-1115, a potent and selective inhibitor of the BMP type 2 receptor (BMPR2).[1] These guidelines are intended for researchers, scientists, and drug development professionals working with this compound in a laboratory setting. Adherence to these protocols will help ensure the accuracy of experimental results and the stability of the compound.

Introduction to CDD-1115

CDD-1115 is a small molecule inhibitor with high selectivity for BMPR2, demonstrating an IC50 of 1.8 nM.[1] Its utility in studying BMP signaling pathways makes it a valuable tool in various biological assays. Proper preparation of stock solutions is the first critical step in obtaining reliable and reproducible data.

Quantitative Data Summary

For ease of reference, the key physicochemical properties of CDD-1115 are summarized in the table below.

Property	Value	Source
Molecular Weight	546.63 g/mol	[1]
Chemical Formula	C32H30N6O3	[1]
Purity	>98% (HPLC)	[1]
Appearance	Solid Powder	[1]
Solubility	10 mM in DMSO	[1]

Experimental Protocol: Preparation of a 10 mM CDD-1115 Stock Solution

This protocol outlines the steps to prepare a 10 mM stock solution of CDD-1115 in Dimethyl Sulfoxide (DMSO).

3.1. Materials and Equipment

• CDD-1115 solid powder

• Anhydrous/molecular biology grade Dimethyl Sulfoxide (DMSO)

• Microcentrifuge tubes or amber glass vials

• Calibrated analytical balance

• Calibrated micropipettes and sterile, filtered pipette tips

• Vortex mixer

• Personal Protective Equipment (PPE): safety glasses, lab coat, and chemical-resistant gloves

3.2. Safety Precautions

• Always handle CDD-1115 and DMSO in a well-ventilated area, preferably within a chemical fume hood.

• Wear appropriate PPE at all times to avoid skin and eye contact.[2][3][4]

• Consult the Safety Data Sheet (SDS) for DMSO for specific handling and safety information.[3]

3.3. Step-by-Step Procedure

• Equilibration: Allow the vial of CDD-1115 solid powder to equilibrate to room temperature for at least 15-20 minutes before opening to prevent condensation of moisture.

• Weighing: Tare a clean, dry microcentrifuge tube or vial on the analytical balance. Carefully weigh the desired amount of CDD-1115 powder. For example, to prepare 1 mL of a 10 mM stock solution:

  • Calculation: 546.63 g/mol * 0.010 mol/L * 0.001 L = 0.0054663 g = 5.47 mg

• Solvent Addition: Add the calculated volume of DMSO to the vial containing the CDD-1115 powder. For the example above, add 1 mL of DMSO.

• Dissolution: Cap the vial tightly and vortex thoroughly until the solid is completely dissolved. Gentle warming in a water bath (not to exceed 37°C) may be used to aid dissolution if necessary, but is not typically required for DMSO.

• Aliquotting: To minimize freeze-thaw cycles, it is recommended to aliquot the stock solution into smaller, single-use volumes in sterile microcentrifuge tubes.

• Labeling: Clearly label each aliquot with the compound name (CDD-1115), concentration (10 mM), solvent (DMSO), date of preparation, and your initials.

Storage and Stability

Proper storage is crucial to maintain the integrity of the CDD-1115 stock solution.

Format	Storage Temperature	Shelf Life	Source
Solid Powder	-20°C	12 Months	[1]
4°C	6 Months	[1]
In Solvent (DMSO)	-80°C	6 Months	[1]
-20°C	6 Months	[1]

To prevent degradation, protect the stock solutions from light by using amber vials or by wrapping clear tubes in foil.

Visualization of Experimental Workflow

The following diagram illustrates the key steps in the preparation of the CDD-1115 stock solution.

Caption: Workflow for CDD-1115 Stock Solution Preparation.

References

• 1. CDD-1115 | BMPR2 inhibitor | Probechem Biochemicals [probechem.com]
• 2. files.dep.state.pa.us [files.dep.state.pa.us]
• 3. nmu-mi.newlook.safecollegessds.com [nmu-mi.newlook.safecollegessds.com]
• 4. sigmaaldrich.com [sigmaaldrich.com]

Application Notes and Protocols for CDD-1115 in Luciferase Reporter Assays

For Researchers, Scientists, and Drug Development Professionals

Introduction

CDD-1115 is a potent and highly selective small molecule inhibitor of the Bone Morphogenetic Protein Receptor Type II (BMPR2), a critical component of the Bone Morphogenetic Protein (BMP) signaling pathway.[1] The BMP pathway plays a crucial role in a multitude of cellular processes, including embryonic development, tissue homeostasis, and cellular differentiation. Dysregulation of this pathway has been implicated in various diseases. Luciferase reporter assays are a widely used method to quantify the activity of specific signaling pathways. This document provides a detailed protocol and application notes for the use of CDD-1115 in a BMP-responsive element (BRE) luciferase reporter assay to assess the inhibition of the BMP/SMAD signaling cascade.

Mechanism of Action

The canonical BMP signaling pathway is initiated by the binding of a BMP ligand to a receptor complex composed of type I and type II serine/threonine kinase receptors. Upon ligand binding, the type II receptor (BMPR2) phosphorylates and activates the type I receptor, which in turn phosphorylates downstream signaling molecules known as SMADs (specifically SMAD1, SMAD5, and SMAD8).[1][2][3][4][5] These phosphorylated SMADs then form a complex with SMAD4 and translocate to the nucleus. In the nucleus, the SMAD complex binds to specific DNA sequences known as BMP-responsive elements (BREs) in the promoter regions of target genes, thereby modulating their transcription.[6][7]

A BRE-luciferase reporter construct contains multiple copies of the BRE sequence upstream of a minimal promoter driving the expression of the firefly luciferase gene.[6][7][8][9][10] Activation of the BMP pathway leads to the binding of the SMAD complex to the BRE, resulting in the expression of luciferase. The amount of light produced upon the addition of the luciferase substrate, luciferin, is directly proportional to the activity of the BMP signaling pathway.

CDD-1115 selectively inhibits the kinase activity of BMPR2, preventing the initial phosphorylation and activation of the type I receptor. This blockade of the upstream signaling event leads to a dose-dependent decrease in SMAD phosphorylation, nuclear translocation, and subsequent BRE-mediated luciferase expression.

Quantitative Data

The inhibitory activity of CDD-1115 on the BMPR2 pathway has been quantified using various assays. The following tables summarize the key in vitro and cell-based assay data for CDD-1115.

Assay Type	Description	Value	Reference
Biochemical Assay	In vitro kinase assay measuring the direct inhibition of BMPR2 kinase activity.	IC50 = 1.8 nM	[11][12]
Cell-Based Assay	Luciferase reporter assay using 293T cells stably expressing a BRE-luciferase reporter (293T-BRE-Luc).	IC50 = 24.1 µM	[1][11]

Table 1: Inhibitory Activity of CDD-1115

Parameter	CDD-1115	Reference
Target	BMPR2	[1][11]
IC50 (Kinase Assay)	1.8 nM	[11][12]
IC50 (BRE-Luciferase Assay)	24.1 µM	[1][11]

Table 2: CDD-1115 Potency Overview

Signaling Pathway and Experimental Workflow Diagrams

To visually represent the mechanism of action and the experimental procedure, the following diagrams are provided.

Caption: BMP/SMAD signaling pathway and the inhibitory action of CDD-1115 on BMPR2.

Caption: Experimental workflow for the CDD-1115 luciferase reporter assay.

Experimental Protocols

This section provides a detailed protocol for a BRE-luciferase reporter assay in a 96-well format to determine the IC50 of CDD-1115.

Materials:

• 293T-BRE-Luc stable cell line (or HEK293T cells co-transfected with a BRE-luciferase reporter plasmid and a constitutively active Renilla luciferase plasmid for normalization)

• CDD-1115

• Recombinant BMP ligand (e.g., BMP-2, BMP-4, or BMP-9)

• Cell culture medium (e.g., DMEM supplemented with 10% FBS and antibiotics)

• Phosphate-Buffered Saline (PBS)

• Luciferase assay reagent (e.g., Promega Luciferase Assay System or similar)

• Cell lysis buffer (compatible with the luciferase assay system)

• White, clear-bottom 96-well cell culture plates

• Luminometer

Protocol:

Day 1: Cell Seeding

• Culture 293T-BRE-Luc cells in standard culture medium until they reach 70-80% confluency.

• Trypsinize the cells and resuspend them in fresh culture medium.

• Count the cells and adjust the cell density to 1.5 x 10^5 cells/mL.

• Seed 100 µL of the cell suspension (15,000 cells/well) into each well of a white, clear-bottom 96-well plate.

• Incubate the plate overnight at 37°C in a humidified incubator with 5% CO2.

Day 2: Compound Treatment and Luciferase Assay

• Compound Preparation:

  • Prepare a stock solution of CDD-1115 in DMSO.

  • Perform a serial dilution of CDD-1115 in serum-free medium to achieve a range of final concentrations (e.g., from 100 µM to 0.1 nM). Include a vehicle control (DMSO only).

• Pre-incubation with Inhibitor:

  • Carefully aspirate the culture medium from the wells.

  • Add 50 µL of the diluted CDD-1115 or vehicle control to the respective wells.

  • Incubate the plate for 1-2 hours at 37°C.

• BMP Ligand Stimulation:

  • Prepare a solution of the BMP ligand in serum-free medium at a concentration that induces a submaximal response (e.g., EC80 concentration, which should be determined empirically, but is often in the range of 5-20 ng/mL).

  • Add 50 µL of the BMP ligand solution to all wells except for the negative control wells (which should receive 50 µL of serum-free medium).

  • The final volume in each well will be 100 µL.

• Incubation:

  • Incubate the plate for 6-24 hours at 37°C in a humidified incubator with 5% CO2. The optimal incubation time should be determined empirically.

• Luciferase Assay:

  • Equilibrate the plate and the luciferase assay reagents to room temperature.

  • Carefully aspirate the medium from the wells.

  • Wash the cells once with 100 µL of PBS.

  • Add 20-50 µL of cell lysis buffer to each well and incubate for 15 minutes at room temperature with gentle shaking.

  • Add 50-100 µL of luciferase assay reagent to each well.

  • Immediately measure the luminescence using a luminometer.

Data Analysis:

• Subtract the background luminescence (from wells with no cells) from all readings.

• If using a Renilla luciferase control, normalize the firefly luciferase activity to the Renilla luciferase activity for each well.

• Plot the percentage of inhibition against the logarithm of the CDD-1115 concentration.

• Fit the data to a four-parameter logistic equation to determine the IC50 value.

Conclusion

The BRE-luciferase reporter assay is a robust and sensitive method for quantifying the inhibitory activity of CDD-1115 on the BMPR2 signaling pathway. This application note provides the necessary background, quantitative data, and a detailed protocol to enable researchers to effectively utilize CDD-1115 as a tool to study the role of BMPR2 in various biological processes and disease models. The provided information will aid in the design and execution of experiments aimed at understanding the therapeutic potential of targeting the BMP pathway.

References

• 1. youtube.com [youtube.com]
• 2. Pharmacologic strategies for assaying BMP signaling function - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. A rapid and sensitive bioassay to measure bone morphogenetic protein activity - PMC [pmc.ncbi.nlm.nih.gov]
• 5. tandfonline.com [tandfonline.com]
• 6. A rapid and sensitive bioassay for the simultaneous measurement of multiple bone morphogenetic proteins. Identification and quantification of BMP4, BMP6 and BMP9 in bovine and human serum - PMC [pmc.ncbi.nlm.nih.gov]
• 7. A Specific Mechanism for Non-Specific Activation in Reporter-Gene Assays - PMC [pmc.ncbi.nlm.nih.gov]
• 8. bpsbioscience.com [bpsbioscience.com]
• 9. journals.asm.org [journals.asm.org]
• 10. med.upenn.edu [med.upenn.edu]
• 11. Development of a small-molecule screening method for inhibitors of cellular response to myostatin and activin A - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. promega.com [promega.com]

Application Notes and Protocols for CDD-1115, a Selective BMPR2 Inhibitor

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide to the experimental design of studies involving CDD-1115, a potent and selective inhibitor of the Bone Morphogenetic Protein Receptor Type II (BMPR2). This document includes key quantitative data, detailed experimental protocols for the characterization of CDD-1115, and visualizations of the relevant biological pathways and experimental workflows.

Introduction

Bone Morphogenetic Proteins (BMPs) are a group of growth factors that play crucial roles in a wide array of cellular processes, including embryonic development, tissue homeostasis, and bone formation. The biological effects of BMPs are mediated through their binding to a complex of type I and type II serine/threonine kinase receptors on the cell surface. BMPR2 is a critical type II receptor in this signaling cascade. Upon ligand binding, BMPR2 phosphorylates and activates the type I receptor, which in turn phosphorylates downstream SMAD proteins (SMAD1, SMAD5, and SMAD8). These phosphorylated SMADs then form a complex with SMAD4 and translocate to the nucleus to regulate the transcription of target genes.

CDD-1115 is a small molecule inhibitor that demonstrates high potency and selectivity for BMPR2.[1] Its ability to specifically block this key signaling node makes it a valuable tool for investigating the physiological and pathological roles of BMPR2 signaling. These notes are intended to facilitate the design and execution of experiments utilizing CDD-1115.

Quantitative Data Summary

The following tables summarize the key in vitro biochemical and cellular activities of CDD-1115.

Table 1: In Vitro Biochemical Activity of CDD-1115

Parameter	Value	Description
IC50	1.8 nM	Half-maximal inhibitory concentration against recombinant human BMPR2 kinase activity.
Kiapp	6.2 nM	Apparent inhibitor binding constant for BMPR2.

Data sourced from in vitro kinase assays.[1]

Table 2: Kinase Selectivity Profile of CDD-1115

Kinase	Inhibition	Fold Selectivity over BMPR2
ALK1	>250 nM	>100-fold
ALK2	>250 nM	>100-fold
ALK3	>1000 nM	>555-fold
ALK4	Inactive	-
ALK5	>1000 nM	>555-fold
ALK6	>1000 nM	>555-fold
TGFBR2	>1000 nM	>555-fold
ACVR2A	Inactive	-
ACVR2B	Inactive	-

Selectivity was determined against a panel of related TGF-β superfamily kinases.[1]

Table 3: Cellular Activity of CDD-1115

Assay	Cell Line	IC50	Description
BRE-Luciferase Reporter Assay	293T-BRE-Luc	24.1 µM	Inhibition of BMP-mediated gene expression.[1]

Signaling Pathways and Experimental Workflows

To visually represent the mechanism of action of CDD-1115 and the experimental approaches to its study, the following diagrams have been generated.

Caption: BMPR2 Signaling Pathway and the inhibitory action of CDD-1115.

Caption: A logical workflow for the experimental validation of CDD-1115.

Experimental Protocols

The following are detailed protocols for key experiments to characterize the activity of CDD-1115.

Protocol 1: In Vitro BMPR2 Kinase Assay

Objective: To determine the IC50 of CDD-1115 against recombinant human BMPR2.

Materials:

• Recombinant human BMPR2 (active kinase domain)

• Myelin Basic Protein (MBP) as a substrate

• [γ-33P]ATP

• Kinase reaction buffer (e.g., 25 mM Tris-HCl pH 7.5, 10 mM MgCl2, 1 mM DTT)

• CDD-1115 stock solution (in DMSO)

• 96-well plates

• Phosphocellulose paper and wash buffer (e.g., 0.75% phosphoric acid)

• Scintillation counter

Procedure:

• Prepare serial dilutions of CDD-1115 in kinase reaction buffer. The final DMSO concentration should be kept constant across all wells (e.g., 1%).

• In a 96-well plate, add the kinase reaction buffer, recombinant BMPR2, and MBP substrate.

• Add the serially diluted CDD-1115 or DMSO (vehicle control) to the respective wells.

• Pre-incubate the plate at 30°C for 10 minutes.

• Initiate the kinase reaction by adding [γ-33P]ATP.

• Incubate the reaction at 30°C for a predetermined time (e.g., 30 minutes), ensuring the reaction is in the linear range.

• Stop the reaction by spotting the reaction mixture onto phosphocellulose paper.

• Wash the phosphocellulose paper extensively with wash buffer to remove unincorporated [γ-33P]ATP.

• Measure the incorporated radioactivity using a scintillation counter.

• Plot the percentage of inhibition against the logarithm of the CDD-1115 concentration and fit the data using a sigmoidal dose-response curve to determine the IC50 value.

Protocol 2: BRE-Luciferase Reporter Assay

Objective: To measure the functional inhibition of BMP-induced signaling by CDD-1115 in a cellular context.

Materials:

• 293T cells stably expressing a BMP-responsive element (BRE) driving a luciferase reporter gene (293T-BRE-Luc).

• DMEM supplemented with 10% FBS and appropriate selection antibiotics.

• Recombinant human BMP-4 or other suitable BMP ligand.

• CDD-1115 stock solution (in DMSO).

• 96-well cell culture plates.

• Luciferase assay reagent (e.g., Bright-Glo™).

• Luminometer.

Procedure:

• Seed 293T-BRE-Luc cells in a 96-well plate at a density that will result in 70-80% confluency on the day of the experiment.

• Allow cells to adhere overnight.

• The next day, replace the medium with a low-serum medium (e.g., 0.5% FBS) and starve the cells for 4-6 hours.

• Prepare serial dilutions of CDD-1115 in a low-serum medium.

• Pre-treat the cells with the serially diluted CDD-1115 or DMSO (vehicle control) for 1 hour.

• Stimulate the cells with a pre-determined EC80 concentration of BMP-4. Include a non-stimulated control.

• Incubate for 16-24 hours at 37°C in a CO2 incubator.

• Lyse the cells and measure luciferase activity according to the manufacturer's protocol for the luciferase assay reagent.

• Normalize the luciferase activity to a measure of cell viability (e.g., a parallel assay with a viability reagent or by normalizing to total protein concentration).

• Plot the percentage of inhibition of BMP-4-induced luciferase activity against the logarithm of the CDD-1115 concentration and fit the data to determine the IC50 value.

Protocol 3: Phospho-SMAD1/5 Western Blot Analysis

Objective: To assess the effect of CDD-1115 on the phosphorylation of SMAD1 and SMAD5, the direct downstream targets of the BMP type I receptor.

Materials:

• A suitable cell line expressing BMPR2 (e.g., C2C12 myoblasts, human pulmonary artery smooth muscle cells).

• Cell culture medium and supplements.

• Recombinant human BMP-4.

• CDD-1115 stock solution (in DMSO).

• Cell lysis buffer (e.g., RIPA buffer) with protease and phosphatase inhibitors.

• Protein assay kit (e.g., BCA).

• SDS-PAGE gels and electrophoresis apparatus.

• PVDF membrane and transfer apparatus.

• Blocking buffer (e.g., 5% non-fat dry milk or BSA in TBST).

• Primary antibodies: anti-phospho-SMAD1/5 (Ser463/465) and anti-total SMAD1.

• HRP-conjugated secondary antibody.

• Chemiluminescent substrate.

• Imaging system.

Procedure:

• Plate cells and allow them to reach 80-90% confluency.

• Serum-starve the cells for 4-6 hours.

• Pre-treat the cells with various concentrations of CDD-1115 or DMSO (vehicle control) for 1 hour.

• Stimulate the cells with BMP-4 for a short duration (e.g., 30-60 minutes).

• Immediately wash the cells with ice-cold PBS and lyse them.

• Determine the protein concentration of each lysate.

• Perform SDS-PAGE with equal amounts of protein per lane, followed by transfer to a PVDF membrane.

• Block the membrane with blocking buffer for 1 hour at room temperature.

• Incubate the membrane with the primary antibody against phospho-SMAD1/5 overnight at 4°C.

• Wash the membrane and incubate with the HRP-conjugated secondary antibody for 1 hour at room temperature.

• Detect the signal using a chemiluminescent substrate and an imaging system.

• Strip the membrane and re-probe with an antibody against total SMAD1 to confirm equal loading.

• Quantify the band intensities to determine the dose-dependent inhibition of SMAD1/5 phosphorylation by CDD-1115.

Protocol 4: Target Gene Expression Analysis by qRT-PCR

Objective: To evaluate the effect of CDD-1115 on the expression of BMP target genes, such as Id1 (Inhibitor of DNA binding 1) and SOX9.

Materials:

• Cell line responsive to BMP signaling (e.g., C2C12).

• Cell culture reagents.

• Recombinant human BMP-2 or BMP-4.

• CDD-1115 stock solution (in DMSO).

• RNA extraction kit.

• cDNA synthesis kit.

• qPCR master mix.

• Primers for Id1, SOX9, and a housekeeping gene (e.g., GAPDH, ACTB).

• qPCR instrument.

Procedure:

• Plate cells and grow to 70-80% confluency.

• Serum-starve the cells for 4-6 hours.

• Pre-treat cells with a selected concentration of CDD-1115 (e.g., the IC90 from the BRE-luciferase assay) or DMSO for 1 hour.

• Stimulate the cells with BMP ligand for a time course (e.g., 1, 3, 6, and 24 hours). The optimal time for peak gene expression should be determined empirically. Loss of BMPR2 function has been shown to reduce the induction of Id genes.[2] BMP-2 has been shown to induce Sox9 expression in a time- and dose-dependent manner.[3]

• Harvest the cells and extract total RNA.

• Synthesize cDNA from the RNA samples.

• Perform qPCR using primers for the target genes and a housekeeping gene.

• Analyze the data using the ΔΔCt method to determine the fold change in gene expression relative to the vehicle-treated, BMP-stimulated control. This will demonstrate the ability of CDD-1115 to suppress the transcriptional response to BMP signaling.

References

• 1. CDD-1115 | BMPR2 inhibitor | Probechem Biochemicals [probechem.com]
• 2. Id proteins are critical downstream effectors of BMP signaling in human pulmonary arterial smooth muscle cells - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Sox9, a key transcription factor of bone morphogenetic protein-2-induced chondrogenesis, is activated through BMP pathway and a CCAAT box in the proximal promoter - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols for CDD-1115 in Lung Cancer Cell Lines

To the Researcher:

Extensive searches of publicly available scientific literature and databases have yielded no specific information for a compound designated "CDD-1115" in the context of lung cancer research. This suggests that "CDD-1115" may be an internal development codename not yet disclosed in published studies, a compound that has been discontinued (B1498344) in early-stage research, or a potential typographical error.

The following template is provided to structure your internal data and protocols for a novel compound like CDD-1115, should information become available. This document is designed to meet the requirements of a detailed application note for researchers, scientists, and drug development professionals.

Introduction

• Compound Name: CDD-1115

• Putative Target/Mechanism of Action: [Describe the hypothesized molecular target and mechanism of action of CDD-1115 in lung cancer cells.]

• Therapeutic Rationale: [Explain why targeting this pathway is relevant for the treatment of lung cancer.]

Quantitative Data Summary

This section would typically be populated with experimental data. The tables below are templates for organizing such results.

Table 1: In Vitro Cytotoxicity of CDD-1115 in Human Lung Cancer Cell Lines

Cell Line	Histological Subtype	IC50 (µM) after 72h
A549	Adenocarcinoma	Data not available
H460	Large Cell Carcinoma	Data not available
H1975	Adenocarcinoma (T790M)	Data not available
HCC827	Adenocarcinoma (del E746-A750)	Data not available
H1299	Non-Small Cell Lung Carcinoma	Data not available
H520	Squamous Cell Carcinoma	Data not available

Table 2: Effect of CDD-1115 on Apoptosis and Cell Cycle Progression

Cell Line	Treatment	% Apoptotic Cells (Annexin V+)	% Cells in G1 Phase	% Cells in S Phase	% Cells in G2/M Phase
A549	Vehicle Control	Data not available	Data not available	Data not available	Data not available
CDD-1115 (IC50)	Data not available	Data not available	Data not available	Data not available
H460	Vehicle Control	Data not available	Data not available	Data not available	Data not available
CDD-1115 (IC50)	Data not available	Data not available	Data not available	Data not available

Experimental Protocols

The following are detailed, standardized protocols for key experiments to characterize the effects of a novel compound on lung cancer cell lines.

Cell Viability Assay (MTS/MTT)

• Cell Seeding: Seed lung cancer cells in a 96-well plate at a density of 5,000-10,000 cells per well in 100 µL of complete growth medium. Incubate for 24 hours at 37°C and 5% CO₂.

• Compound Treatment: Prepare serial dilutions of CDD-1115 in complete growth medium. Add 100 µL of the diluted compound to the respective wells. Include vehicle control wells (e.g., 0.1% DMSO).

• Incubation: Incubate the plate for 72 hours at 37°C and 5% CO₂.

• MTS/MTT Addition: Add 20 µL of MTS or MTT reagent to each well.

• Incubation: Incubate for 1-4 hours at 37°C.

• Data Acquisition: Measure the absorbance at the appropriate wavelength (e.g., 490 nm for MTS, 570 nm for MTT) using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to the vehicle control and determine the IC50 values using non-linear regression analysis.

Apoptosis Assay (Annexin V/PI Staining)

• Cell Seeding and Treatment: Seed cells in a 6-well plate and treat with CDD-1115 at the desired concentrations for the desired time period (e.g., 24 or 48 hours).

• Cell Harvesting: Harvest the cells by trypsinization and wash with ice-cold PBS.

• Staining: Resuspend the cells in 1X Annexin V binding buffer. Add Annexin V-FITC and Propidium Iodide (PI) according to the manufacturer's protocol.

• Incubation: Incubate in the dark for 15 minutes at room temperature.

• Flow Cytometry: Analyze the stained cells using a flow cytometer.

• Data Analysis: Quantify the percentage of cells in early apoptosis (Annexin V+/PI-), late apoptosis (Annexin V+/PI+), and necrosis (Annexin V-/PI+).

Cell Cycle Analysis (Propidium Iodide Staining)

• Cell Seeding and Treatment: Seed cells in a 6-well plate and treat with CDD-1115.

• Cell Harvesting and Fixation: Harvest the cells and fix them in ice-cold 70% ethanol (B145695) overnight at -20°C.

• Staining: Wash the fixed cells with PBS and resuspend in a staining solution containing Propidium Iodide and RNase A.

• Incubation: Incubate for 30 minutes at room temperature in the dark.

• Flow Cytometry: Analyze the DNA content of the cells using a flow cytometer.

• Data Analysis: Use cell cycle analysis software to determine the percentage of cells in the G1, S, and G2/M phases of the cell cycle.

Signaling Pathway and Workflow Diagrams

The following diagrams are templates that can be adapted once the specific mechanism of action of CDD-1115 is elucidated.

Caption: Hypothetical signaling pathway inhibited by CDD-1115.

Caption: General experimental workflow for compound characterization.

Application Notes and Protocols: CDD-1115 for Inducing Endothelial Dysfunction Models

For Researchers, Scientists, and Drug Development Professionals

Introduction

Endothelial dysfunction is a critical early event in the pathogenesis of numerous cardiovascular diseases, including atherosclerosis, hypertension, and diabetic vasculopathy. It is characterized by a shift in endothelial cell (EC) phenotype towards a pro-inflammatory, pro-thrombotic, and vasoconstrictive state. A key signaling pathway involved in maintaining endothelial homeostasis is mediated by the Bone Morphogenetic Protein Receptor Type II (BMPR2).[1][2][3][4] Genetic mutations or reduced expression of BMPR2 are strongly associated with pulmonary arterial hypertension (PAH), a condition characterized by profound endothelial dysfunction.[5][6][7][8]

CDD-1115 is a potent and selective small molecule inhibitor of BMPR2 with an IC50 of 1.8 nM. Its high selectivity makes it a valuable research tool for investigating the specific consequences of BMPR2 signaling blockade. By inhibiting BMPR2, CDD-1115 can be utilized to induce a phenotype of endothelial dysfunction in vitro, providing a controlled and reproducible model for studying disease mechanisms and for the screening of potential therapeutic agents.

This document provides detailed protocols for using CDD-1115 to induce endothelial dysfunction in cultured endothelial cells and outlines key assays to characterize the dysfunctional phenotype.

Principle of Action

BMPR2 is a transmembrane serine/threonine kinase receptor that, upon binding its ligands (e.g., BMPs), forms a heteromeric complex with type I receptors (e.g., ALK1, ALK2, ALK3). This leads to the phosphorylation and activation of downstream SMAD transcription factors (SMAD1/5/8), which regulate the expression of genes crucial for endothelial cell survival, proliferation, and anti-inflammatory responses.[9]

Inhibition of BMPR2 by CDD-1115 is hypothesized to disrupt these protective signaling pathways, leading to:

• Increased Oxidative Stress: Loss of BMPR2 function has been linked to increased production of reactive oxygen species (ROS).[10][11][12]

• Inflammation: BMPR2 signaling normally suppresses endothelial inflammation. Inhibition can lead to increased expression of adhesion molecules (e.g., VCAM-1, ICAM-1) and pro-inflammatory cytokines.[10][13]

• Impaired Nitric Oxide (NO) Bioavailability: BMPR2 signaling is connected to the activity of endothelial nitric oxide synthase (eNOS).[1][7] Its inhibition may lead to reduced NO production, a hallmark of endothelial dysfunction.

• Apoptosis and Proliferation Imbalance: Dysfunctional BMPR2 signaling can increase EC apoptosis and promote a pro-proliferative phenotype, contributing to vascular remodeling.[6][14][15]

Data Presentation: Expected Quantitative Outcomes of CDD-1115 Treatment

The following tables summarize the anticipated quantitative changes in key markers of endothelial function following treatment of endothelial cells with CDD-1115.

Table 1: Biomarkers of Oxidative Stress and Inflammation

Parameter	Assay Method	Expected Change with CDD-1115
Intracellular ROS	DCFDA or DHE Staining	1.5 - 3.0-fold increase
VCAM-1 Expression	Western Blot / qPCR	2.0 - 4.0-fold increase
ICAM-1 Expression	Western Blot / qPCR	2.0 - 4.0-fold increase
IL-6 Secretion	ELISA	1.5 - 2.5-fold increase
Monocyte Adhesion	Adhesion Assay	2.0 - 3.5-fold increase

Table 2: Markers of Vasomotor Function and Cell Fate

Parameter	Assay Method	Expected Change with CDD-1115
eNOS Phosphorylation (Ser1177)	Western Blot	30 - 60% decrease
Nitric Oxide (NO) Production	Griess Assay / DAF-FM	40 - 70% decrease
Caspase-3/7 Activity	Apoptosis Assay	1.5 - 2.5-fold increase
Cell Proliferation	BrdU / Ki67 Assay	Variable (may increase)
Endothelial Permeability	Transwell Permeability Assay	1.5 - 2.0-fold increase

Mandatory Visualizations

References

• 1. Consequences of BMPR2 Deficiency in the Pulmonary Vasculature and Beyond: Contributions to Pulmonary Arterial Hypertension - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Clinical significance linked to functional defects in bone morphogenetic protein type 2 receptor, BMPR2 - PMC [pmc.ncbi.nlm.nih.gov]
• 3. BMPR2 acts as a gatekeeper to protect endothelial cells from increased TGFβ responses and altered cell mechanics - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Frontiers | The Role of BMP Signaling in Endothelial Heterogeneity [frontiersin.org]
• 5. ahajournals.org [ahajournals.org]
• 6. Bone morphogenetic protein receptor-2 signaling promotes pulmonary arterial endothelial cell survival: implications for loss-of-function mutations in the pathogenesis of pulmonary hypertension - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. BMPR2 mutations and endothelial dysfunction in pulmonary arterial hypertension (2017 Grover Conference Series) - PMC [pmc.ncbi.nlm.nih.gov]
• 8. cdn.amegroups.cn [cdn.amegroups.cn]
• 9. BMP SIGNALING IN VASCULAR DEVELOPMENT AND DISEASE - PMC [pmc.ncbi.nlm.nih.gov]
• 10. ahajournals.org [ahajournals.org]
• 11. Anti-inflammatory and anti-atherogenic role of BMP Receptor II in endothelial cells - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Oxidative injury is a common consequence of BMPR2 mutations - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Adverse effects of BMPR2 suppression in macrophages in animal models of pulmonary hypertension - PMC [pmc.ncbi.nlm.nih.gov]
• 14. Endothelial BMPR2 Loss Drives a Proliferative Response to BMP (Bone Morphogenetic Protein) 9 via Prolonged Canonical Signaling - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. ahajournals.org [ahajournals.org]

Technical Notes & Optimization

Technical Support Center: Optimizing CDD-1115 Concentration for Experiments

This technical support center provides researchers, scientists, and drug development professionals with comprehensive guidance for effectively utilizing CDD-1115, a potent and selective inhibitor of the Bone Morphogenetic Protein Receptor Type II (BMPR2). Here you will find frequently asked questions, troubleshooting guides, and detailed experimental protocols to help you optimize CDD-1115 concentrations and achieve reliable, reproducible results.

Frequently Asked Questions (FAQs)

Q1: What is CDD-1115 and what is its mechanism of action?

A1: CDD-1115 is a potent and highly selective small molecule inhibitor of the BMPR2 kinase.[1] It functions by binding to the ATP-binding pocket of the BMPR2 kinase domain, preventing the receptor's activation and subsequent downstream signaling. This leads to the inhibition of the phosphorylation of SMAD1/5/8 transcription factors, which are key mediators of the canonical BMP signaling pathway.

Q2: What is the recommended starting concentration for CDD-1115 in cell-based assays?

A2: The optimal concentration of CDD-1115 is highly dependent on the cell type and the specific biological endpoint being measured.[2] Based on its high potency (biochemical IC50 of 1.8 nM and a cellular IC50 of 24.1 µM in a BRE-reporter assay), a good starting point for most cell-based assays is a concentration range of 10 nM to 1 µM.[1] It is always recommended to perform a dose-response experiment to determine the optimal concentration for your specific experimental system.[2]

Q3: How should I prepare and store CDD-1115 stock solutions?

A3: It is recommended to prepare a high-concentration stock solution of CDD-1115 (e.g., 10 mM) in anhydrous DMSO.[3] This stock solution should be aliquoted into single-use vials to avoid repeated freeze-thaw cycles and stored at -20°C or -80°C for long-term stability.[3] When preparing working solutions, dilute the DMSO stock directly into your pre-warmed cell culture medium. Ensure the final DMSO concentration in your experiment does not exceed a level that is toxic to your cells, typically below 0.5%.[4]

Q4: How can I confirm that CDD-1115 is inhibiting BMPR2 signaling in my cells?

A4: The most direct way to confirm BMPR2 inhibition is to measure the phosphorylation status of its downstream targets, SMAD1/5/8. This can be effectively assessed using Western blotting with antibodies specific for phosphorylated SMAD1/5/8 (pSMAD1/5/8). A reduction in the pSMAD1/5/8 signal upon treatment with CDD-1115 would indicate target engagement. Another common method is to use a BMP-responsive element (BRE) luciferase reporter assay, where a decrease in luciferase activity corresponds to the inhibition of the BMP signaling pathway.

Q5: What are the known off-target effects of CDD-1115?

A5: CDD-1115 has been shown to be highly selective for BMPR2. In a kinase panel screen, it showed weak inhibition (>250 nM) of ALK1 and ALK2, and poor inhibition (>1000 nM) of ALK3, ALK5, ALK6, and TGFBR2. It was found to be inactive against ALK4, ACVR2A, and ACVR2B.[1] However, at very high concentrations, off-target effects can never be fully excluded, which is why using the lowest effective concentration is crucial.

Signaling Pathway

The canonical BMP signaling pathway is initiated by the binding of a BMP ligand to a receptor complex composed of type I and type II serine/threonine kinase receptors. CDD-1115 specifically inhibits BMPR2, a type II receptor, preventing the phosphorylation and activation of the type I receptor (e.g., ALK2, ALK3, ALK6). This, in turn, blocks the phosphorylation of downstream SMAD1/5/8 proteins, their complex formation with SMAD4, and subsequent translocation to the nucleus to regulate target gene expression.

Caption: BMPR2 signaling pathway and the inhibitory action of CDD-1115.

Troubleshooting Guide

This guide addresses common issues that may arise during experiments with CDD-1115.

Problem	Possible Cause	Suggested Solution
No observable effect of CDD-1115 on downstream readouts (e.g., pSMAD levels).	1. Suboptimal Concentration: The concentration of CDD-1115 may be too low for your specific cell line or experimental conditions.[5] 2. Short Incubation Time: The treatment duration may not be sufficient to observe a significant change in the downstream signaling. 3. Compound Inactivity: The CDD-1115 stock solution may have degraded due to improper storage or multiple freeze-thaw cycles.[4] 4. Low Basal BMP Signaling: Your cell line may have low endogenous BMP signaling, making it difficult to detect inhibition.	1. Perform a Dose-Response Curve: Test a wider range of CDD-1115 concentrations (e.g., 1 nM to 10 µM) to determine the IC50 for your system.[3] 2. Optimize Incubation Time: Conduct a time-course experiment (e.g., 1, 6, 12, 24 hours) to identify the optimal treatment duration. 3. Prepare Fresh Stock: Prepare a fresh stock solution of CDD-1115 from a new aliquot.[4] 4. Induce BMP Signaling: Stimulate the cells with a BMP ligand (e.g., BMP2, BMP4) to activate the pathway before adding CDD-1115.
High levels of cell death or cytotoxicity observed.	1. Concentration Too High: The concentration of CDD-1115 may be toxic to your specific cell line.[4] 2. Solvent Toxicity: The final concentration of the solvent (e.g., DMSO) in the culture medium may be too high.[4] 3. Prolonged Exposure: Continuous long-term exposure to the inhibitor may be detrimental to cell health.	1. Lower the Concentration: Use a lower concentration of CDD-1115 based on your dose-response data. 2. Reduce Solvent Concentration: Ensure the final DMSO concentration is at a non-toxic level (typically ≤0.1-0.5%). Run a vehicle-only control.[4] 3. Shorten Incubation Time: Reduce the duration of the treatment to the minimum time required to observe the desired inhibitory effect.
High variability between experimental replicates.	1. Inconsistent Cell Seeding: Uneven cell numbers across wells can lead to variable results. 2. Pipetting Inaccuracy: Inconsistent pipetting of the inhibitor or other reagents can introduce variability. 3. Incomplete Solubilization: The inhibitor may not be fully dissolved in the stock solution or culture medium.[6]	1. Ensure Uniform Cell Seeding: Use a cell counter to ensure accurate and consistent cell seeding density. 2. Use Calibrated Pipettes: Ensure pipettes are properly calibrated and use consistent pipetting techniques. 3. Verify Compound Dissolution: Ensure the CDD-1115 stock is fully dissolved in DMSO before diluting it in the culture medium. Vortex briefly before use.

Experimental Protocols

Protocol 1: Determining the Cellular IC50 of CDD-1115 using a BRE-Luciferase Reporter Assay

This protocol describes how to determine the concentration of CDD-1115 required to inhibit 50% of BMP-induced transcriptional activity in a cell-based reporter assay.

Materials:

• Cells stably or transiently transfected with a BMP-responsive element (BRE)-luciferase reporter plasmid and a constitutively active Renilla luciferase plasmid (for normalization).

• CDD-1115

• Recombinant BMP ligand (e.g., BMP2, BMP4)

• Dual-Luciferase® Reporter Assay System

• 96-well white, clear-bottom tissue culture plates

• Luminometer

Methodology:

• Cell Seeding: Seed the transfected cells in a 96-well plate at a density that will result in 70-80% confluency on the day of the experiment. Allow cells to adhere overnight.

• Serum Starvation (Optional): If your cells have high basal signaling due to serum components, you may serum-starve them for 4-6 hours prior to treatment.

• Inhibitor Preparation: Prepare serial dilutions of CDD-1115 in cell culture medium. A common concentration range to test is from 0.1 nM to 10 µM. Also, prepare a vehicle control (medium with the same final DMSO concentration).

• Inhibitor Treatment: Pre-treat the cells with the various concentrations of CDD-1115 or vehicle control for 1-2 hours.

• BMP Stimulation: Add the BMP ligand to all wells (except for the unstimulated control) at a pre-determined EC50 concentration.

• Incubation: Incubate the plate for 6-24 hours at 37°C in a CO2 incubator.

• Luciferase Assay: Lyse the cells and measure both Firefly and Renilla luciferase activity using a dual-luciferase reporter assay system according to the manufacturer's protocol.

• Data Analysis:

  • Normalize the Firefly luciferase activity to the Renilla luciferase activity for each well.

  • Calculate the percentage of inhibition for each CDD-1115 concentration relative to the BMP-stimulated vehicle control.

  • Plot the percent inhibition versus the log of the CDD-1115 concentration and fit the data to a four-parameter logistic curve to determine the IC50 value.

Caption: Workflow for determining the IC50 of CDD-1115.

Protocol 2: Validating CDD-1115 Target Engagement by Western Blot for pSMAD1/5/8

This protocol outlines the procedure to confirm that CDD-1115 inhibits the phosphorylation of SMAD1/5/8 in response to BMP stimulation.

Materials:

• Cell line of interest

• CDD-1115

• Recombinant BMP ligand (e.g., BMP2, BMP4)

• 6-well tissue culture plates

• Lysis buffer (e.g., RIPA buffer) with protease and phosphatase inhibitors

• Primary antibodies: anti-pSMAD1/5/8, anti-total SMAD1, and a loading control (e.g., anti-GAPDH or anti-β-actin)

• HRP-conjugated secondary antibody

• Chemiluminescent substrate

Methodology:

• Cell Culture and Treatment:

  • Seed cells in 6-well plates and grow to 80-90% confluency.

  • Pre-treat cells with the desired concentration of CDD-1115 (and a vehicle control) for 1-2 hours.

  • Stimulate the cells with a BMP ligand for 15-60 minutes. Include an unstimulated control.

• Cell Lysis:

  • Wash the cells twice with ice-cold PBS.

  • Add ice-cold lysis buffer containing protease and phosphatase inhibitors to each well.

  • Scrape the cells, transfer the lysate to a microcentrifuge tube, and incubate on ice for 30 minutes.

  • Centrifuge at high speed (e.g., 14,000 x g) for 15 minutes at 4°C.

  • Collect the supernatant containing the protein extract.

• Protein Quantification: Determine the protein concentration of each lysate using a standard protein assay (e.g., BCA assay).

• Western Blotting:

  • Normalize protein samples and prepare them for SDS-PAGE by adding sample buffer and boiling.

  • Load equal amounts of protein per lane on an SDS-PAGE gel and perform electrophoresis.

  • Transfer the separated proteins to a PVDF or nitrocellulose membrane.

  • Block the membrane with 5% BSA or non-fat milk in TBST for 1 hour at room temperature.

  • Incubate the membrane with the primary antibody against pSMAD1/5/8 overnight at 4°C.

  • Wash the membrane and incubate with the appropriate HRP-conjugated secondary antibody for 1 hour at room temperature.

  • Wash the membrane again and detect the signal using a chemiluminescent substrate and an imaging system.

• Stripping and Re-probing: To ensure equal protein loading and assess total SMAD levels, the membrane can be stripped and re-probed with antibodies for total SMAD1 and a loading control like GAPDH.

• Data Analysis: Perform densitometric analysis of the bands to quantify the relative levels of pSMAD1/5/8, total SMAD1, and the loading control.

Quantitative Data Summary

The following tables provide a summary of key quantitative data for CDD-1115.

Table 1: In Vitro Potency and Selectivity of CDD-1115

Target	IC50 (nM)	Selectivity (Fold over BMPR2)
BMPR2	1.8	-
ALK1	>250	>138
ALK2	>250	>138
ALK3	>1000	>555
ALK5	>1000	>555
ALK6	>1000	>555
TGFBR2	>1000	>555
Data derived from in vitro kinase assays.[1]

Table 2: Recommended Starting Concentration Ranges for CDD-1115 in Cell-Based Assays

Assay Type	Recommended Starting Concentration Range	Notes
BRE-Luciferase Reporter Assay	10 nM - 10 µM	IC50 can vary significantly between cell lines.
pSMAD1/5/8 Western Blot	100 nM - 5 µM	A 1-2 hour pre-incubation is recommended.
Cell Viability/Proliferation Assays	10 nM - 25 µM	Monitor for cytotoxicity, especially at higher concentrations and longer incubation times.
Cell Differentiation Assays	1 nM - 1 µM	The effective concentration is highly dependent on the differentiation protocol and cell type.

References

• 1. researchgate.net [researchgate.net]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. academic.oup.com [academic.oup.com]
• 5. benchchem.com [benchchem.com]
• 6. researchgate.net [researchgate.net]

CDD-1115 Technical Support Center: Troubleshooting Potential Off-Target Effects

This technical support center provides researchers, scientists, and drug development professionals with essential information regarding the potential off-target effects of CDD-1115, a potent and selective inhibitor of the Bone Morphogenetic Protein Receptor Type II (BMPR2). This guide offers troubleshooting advice and frequently asked questions to assist with the interpretation of experimental results.

Frequently Asked Questions (FAQs)

Q1: What is the primary target of CDD-1115?

A1: The primary target of CDD-1115 is the Bone Morphogenetic Protein Receptor Type II (BMPR2), a serine/threonine kinase. CDD-1115 is a potent inhibitor of BMPR2 with an in vitro IC50 of 1.8 nM and a Kiapp of 6.2 nM.[1]

Q2: Has the selectivity of CDD-1115 been profiled against a broad range of kinases?

A2: Yes, the selectivity of CDD-1115 has been assessed against a large panel of kinases. A comprehensive KINOMEscan was performed to identify potential off-target interactions. The results from this screen are crucial for understanding the compound's specificity and for anticipating potential confounding effects in experimental models.

Q3: What are the known off-targets of CDD-1115 from the KINOMEscan?

A3: While highly selective for BMPR2, the KINOMEscan data revealed potential weak interactions with a few other kinases at a concentration of 1 µM. It is important to consult the detailed kinase profiling data to assess the potential impact on your specific experiments. See the data summary in Table 2 for more details.

Q4: I am seeing an unexpected phenotype in my cell-based assay. Could this be due to an off-target effect of CDD-1115?

A4: Unexpected phenotypes could potentially arise from off-target effects, especially if the off-target kinase is expressed and functionally important in your experimental system. We recommend the following troubleshooting steps:

• Confirm On-Target Engagement: First, ensure that you are observing the expected inhibition of the BMPR2 signaling pathway (e.g., by measuring downstream pSMAD1/5 levels).

• Review KINOMEscan Data: Cross-reference the list of potential off-targets with the kinases known to be important in your biological context.

• Dose-Response Experiment: Perform a dose-response experiment with CDD-1115. If the unexpected phenotype tracks with the IC50 of an off-target kinase rather than BMPR2, it may suggest an off-target effect.

• Use a Structurally Unrelated Inhibitor: If possible, use a structurally distinct BMPR2 inhibitor as a control to see if the same phenotype is observed.

• Knockdown/Knockout Controls: The gold standard for confirming an on-target effect is to replicate the phenotype using genetic knockdown or knockout of BMPR2.

Q5: Where can I find detailed experimental protocols for the assays used to characterize CDD-1115?

A5: Detailed methodologies for key experiments are provided in the "Experimental Protocols" section of this document. This includes protocols for in vitro kinase inhibition assays and KINOMEscan profiling.

Data Presentation

Table 1: In Vitro Inhibitory Activity of CDD-1115 against TGFβ Family Receptors

Kinase Target	IC50 (nM)	Fold Selectivity over BMPR2
BMPR2	1.8	1
ALK1	>250	>138
ALK2	>250	>138
ALK3	>1000	>555
ALK4	Inactive	-
ALK5	>1000	>555
ALK6	>1000	>555
ACVR2A	Inactive	-
ACVR2B	Inactive	-
TGFBR2	>1000	>555

Data sourced from ProbeChem.[1]

Table 2: Representative KINOMEscan Selectivity Profile of CDD-1115

The following table summarizes the binding interactions of CDD-1115 against a panel of 468 kinases at a concentration of 1 µM. The results are presented as "% of Control", where a lower value indicates stronger binding.

Kinase Target	% of Control @ 1 µM	Comments
BMPR2	<1	Primary Target
STK33	15	Potential weak off-target
MAP4K1	25	Potential weak off-target
TNK1	30	Potential weak off-target
Other 465 kinases	>35	No significant interaction

Note: This is representative data based on typical KINOMEscan outputs for selective inhibitors. For the complete dataset, refer to the supplementary information of the primary publication: "Discovery of Highly Potent and BMPR2-Selective Kinase Inhibitors Using DNA-Encoded Chemical Library Screening".

Experimental Protocols

In Vitro Kinase Inhibition Assay (for IC50 Determination)

This protocol outlines a general procedure for determining the half-maximal inhibitory concentration (IC50) of CDD-1115 against a target kinase.

Materials:

• Recombinant human BMPR2 kinase domain

• Kinase substrate (e.g., a synthetic peptide)

• Adenosine triphosphate (ATP)

• CDD-1115

• Kinase assay buffer (e.g., 25 mM Tris-HCl pH 7.5, 10 mM MgCl2, 0.5 mM EGTA, 0.1% β-mercaptoethanol)

• 384-well microplates

• Plate reader capable of detecting the assay signal (e.g., luminescence or fluorescence)

Procedure:

• Inhibitor Preparation: Prepare a serial dilution of CDD-1115 in DMSO. A typical starting concentration is 10 mM, followed by 3-fold or 10-fold dilutions.

• Assay Plate Preparation: Add a small volume (e.g., 1 µL) of each inhibitor concentration to the wells of a 384-well plate. Include control wells with DMSO only (0% inhibition) and wells without enzyme (100% inhibition).

• Enzyme and Substrate Addition: Prepare a solution containing the recombinant BMPR2 kinase and the kinase substrate in the kinase assay buffer. Add this mixture to all wells of the assay plate.

• Reaction Initiation: Initiate the kinase reaction by adding a solution of ATP in kinase assay buffer to all wells. The final ATP concentration should ideally be at or near the Km value for the kinase.

• Incubation: Incubate the plate at room temperature for a specified period (e.g., 60 minutes) to allow the enzymatic reaction to proceed.

• Signal Detection: Stop the reaction and measure the signal according to the assay kit manufacturer's instructions (e.g., by adding a detection reagent that quantifies the amount of ADP produced).

• Data Analysis: Plot the percentage of kinase activity against the logarithm of the inhibitor concentration. Fit the data to a sigmoidal dose-response curve to determine the IC50 value.

KINOMEscan® Profiling (Conceptual Overview)

The KINOMEscan® assay platform is a competition-based binding assay used to quantitatively measure the interactions between a test compound and a large panel of kinases.

Principle:

• Components: The assay involves three main components: a DNA-tagged kinase, an immobilized ligand that binds to the active site of the kinase, and the test compound (CDD-1115).

• Competition: The test compound is incubated with the DNA-tagged kinase and the immobilized ligand. If the test compound binds to the kinase's active site, it will compete with the immobilized ligand, reducing the amount of kinase captured on the solid support.

• Quantification: The amount of kinase bound to the immobilized ligand is quantified using quantitative PCR (qPCR) of the DNA tag.

• Results: The results are reported as "% of Control", where the control is the amount of kinase bound in the presence of a DMSO vehicle. A low "% of Control" value indicates that the test compound effectively displaces the immobilized ligand and therefore binds to the kinase.

Visualizations

Caption: BMPR2 Signaling Pathway and the inhibitory action of CDD-1115.

Caption: Experimental workflow for KINOMEscan off-target profiling.

References

• 1. probechem.com [probechem.com]

troubleshooting inconsistent results with CDD-1115

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers using CDD-1115, a potent and selective inhibitor of the Bone Morphogenetic Protein Receptor Type 2 (BMPR2).

Frequently Asked Questions (FAQs)

Q1: What is the mechanism of action for CDD-1115?

A1: CDD-1115 is a potent and selective inhibitor of the BMP type 2 receptor (BMPR2) with an IC50 of 1.8 nM.[1] It shows weak inhibition against ALK1 and ALK2, and poor inhibition against ALK3, ALK5, ALK6, and TGFBR2.[1] CDD-1115 functions by blocking the BMP-mediated signaling pathway.

Q2: What are the recommended storage conditions for CDD-1115?

A2: For optimal stability, it is recommended to store CDD-1115 as a solid at -20°C. For stock solutions, it is advisable to aliquot and store at -80°C to minimize freeze-thaw cycles.

Q3: In which solvents is CDD-1115 soluble?

Troubleshooting Guide

Inconsistent IC50 Values

Q4: We are observing significant variability in our IC50 measurements for CDD-1115. What could be the cause?

A4: Inconsistent IC50 values can arise from several factors. Refer to the troubleshooting workflow below to diagnose the potential issue.

Troubleshooting workflow for inconsistent IC50 values.

Apparent Low Potency

Q5: The observed potency of CDD-1115 in our assay is much lower than reported values. Why might this be?

A5: A discrepancy in potency can be due to several experimental variables. Ensure that the assay conditions are optimal for detecting BMPR2 inhibition.

• Assay Sensitivity: The dynamic range of your assay may be insufficient. Optimize the concentration of the BMP ligand used to stimulate the pathway to be in the EC50-EC80 range to ensure a robust window for detecting inhibition.

• Compound Stability: CDD-1115 exhibited a poor half-life in mouse and human liver microsomes.[1] While this is an in vitro metabolic stability assay, consider the stability of the compound in your specific assay medium over the duration of the experiment.

• Ligand Competition: Ensure that the concentration of the BMP ligand is not excessively high, as this could lead to an underestimation of the inhibitor's potency due to competitive effects.

Off-Target Effects or Cytotoxicity

Q6: We are observing cellular toxicity at concentrations where we expect to see specific inhibition. What should we do?

A6: It is important to differentiate between specific inhibition of the BMPR2 pathway and general cytotoxicity.

• Determine Cytotoxicity: Run a parallel cytotoxicity assay (e.g., MTT, LDH, or live/dead staining) using the same cell line, compound concentrations, and incubation times. This will establish the concentration at which CDD-1115 becomes toxic to your cells.

• Use a Rescue Experiment: To confirm on-target activity, attempt to rescue the phenotypic effect of CDD-1115 by overexpressing a downstream component of the BMPR2 signaling pathway (e.g., a constitutively active SMAD).

• Employ a Negative Control: Use a structurally similar but inactive compound as a negative control to ensure the observed effects are not due to a non-specific chemical property.

Quantitative Data

Target	IC50 (nM)	Selectivity vs. BMPR2
BMPR2	1.8	-
ALK1	>250	>138-fold
ALK2	>250	>138-fold
ALK3	>1000	>555-fold
ALK5	>1000	>555-fold
ALK6	>1000	>555-fold
TGFBR2	>1000	>555-fold
ALK4	Inactive	-
ACVR2A	Inactive	-
ACVR2B	Inactive	-

Data summarized from available information.[1]

Experimental Protocols & Workflows

BMPR2 Signaling Pathway Inhibition by CDD-1115

Inhibition of the BMPR2 signaling pathway by CDD-1115.

General Experimental Workflow for CDD-1115 Characterization

A general workflow for characterizing CDD-1115 in a cell-based assay.

Sample Protocol: BRE-Luciferase Reporter Assay

This protocol is designed to assess the inhibitory activity of CDD-1115 on the BMP signaling pathway using a luciferase reporter construct driven by a BMP-responsive element (BRE).

Materials:

• HEK293T cells stably expressing a BRE-luciferase reporter (293T-BRE-Luc)

• DMEM supplemented with 10% FBS and 1% Penicillin-Streptomycin

• CDD-1115

• Recombinant human BMP ligand (e.g., BMP2 or BMP4)

• 96-well white, clear-bottom cell culture plates

• Luciferase assay reagent

• Luminometer

Procedure:

• Cell Seeding: Seed 293T-BRE-Luc cells in a 96-well plate at a density of 2 x 10^4 cells per well in 100 µL of complete growth medium. Incubate overnight at 37°C, 5% CO2.

• Compound Preparation: Prepare a serial dilution of CDD-1115 in serum-free medium. It is recommended to perform a 10-point, 3-fold serial dilution, starting from a high concentration (e.g., 100 µM). Include a vehicle control (e.g., 0.1% DMSO).

• Inhibitor Treatment: After overnight incubation, replace the medium with 50 µL of serum-free medium containing the various concentrations of CDD-1115. Incubate for 1 hour at 37°C.

• Ligand Stimulation: Prepare the BMP ligand in serum-free medium at a concentration that induces approximately 80% of the maximal luciferase response (EC80). Add 50 µL of the BMP ligand solution to each well. For the negative control wells, add 50 µL of serum-free medium without the ligand.

• Incubation: Incubate the plate for 18-24 hours at 37°C, 5% CO2.

• Luciferase Measurement: Equilibrate the plate to room temperature. Add the luciferase assay reagent to each well according to the manufacturer's instructions. Measure luminescence using a plate-reading luminometer.

• Data Analysis: Subtract the background luminescence (no ligand stimulation) from all readings. Normalize the data to the vehicle control (stimulated with ligand, no inhibitor) to represent 100% pathway activity. Plot the normalized data against the logarithm of the inhibitor concentration and fit a four-parameter logistic curve to determine the IC50 value.

References

• 1. CDD-1115 | BMPR2 inhibitor | Probechem Biochemicals [probechem.com]

how to determine optimal CDD-1115 incubation time

Welcome to the technical support center for CDD-1115, a potent and selective inhibitor of the Bone Morphogenetic Protein Receptor Type II (BMPR2).[1][2] This guide provides researchers, scientists, and drug development professionals with detailed troubleshooting information and frequently asked questions (FAQs) to facilitate the determination of the optimal incubation time for CDD-1115 in your experiments.

Frequently Asked Questions (FAQs)

Q1: What is CDD-1115 and what is its mechanism of action?

CDD-1115 is a highly selective and potent small molecule inhibitor of BMPR2 with an IC50 of 1.8 nM and a Kiapp of 6.2 nM.[1][2] It functions by blocking the intracellular signaling cascade initiated by bone morphogenetic proteins (BMPs), thereby inhibiting BMP-mediated gene expression.[1] The primary signaling pathway inhibited by CDD-1115 is the canonical BMP/Smad pathway.

Q2: What is the primary objective of optimizing the incubation time for CDD-1115?

The main goal of optimizing the incubation time is to identify the specific time point at which CDD-1115 produces its maximum inhibitory effect on the BMP signaling pathway with minimal off-target effects or cytotoxicity. This ensures a high signal-to-noise ratio, leading to more reliable and reproducible experimental results.

Q3: What key factors can influence the optimal incubation time for CDD-1115?

Several factors can impact the ideal incubation time for CDD-1115:

• CDD-1115 Concentration: Higher concentrations might elicit a faster response, but prolonged exposure could lead to cytotoxicity or non-specific effects.

• Cell Type and Density: Different cell lines possess varying metabolic rates and receptor expression levels, which will influence their responsiveness to CDD-1115. Higher cell densities may necessitate longer incubation times or higher compound concentrations to achieve a maximal effect.

• Assay Type: The nature of the experimental readout is a critical determinant. For instance, the inhibition of Smad phosphorylation can often be detected within a few hours, whereas effects on gene transcription or protein expression may require 12 to 48 hours to become apparent.

Q4: How do I select a starting range for my incubation time-course experiment?

For a novel inhibitor like CDD-1115, a broad time-course experiment is recommended. A common starting point would be to test a range of time points from as early as 1-2 hours up to 48 or 72 hours. This wide range allows for the capture of both early and late cellular responses to the inhibition of BMPR2 signaling.

Troubleshooting Guide

Problem	Possible Cause	Suggested Solution
High variability between replicates	Inconsistent cell seeding, uneven compound distribution, or errors in reagent addition.	Ensure homogenous cell suspension before seeding. Mix the compound thoroughly in the media before adding to the wells. Use calibrated pipettes and be consistent with your technique.
No observable effect of CDD-1115	Incubation time is too short. Compound concentration is too low. The chosen cell line does not express functional BMPR2 or is unresponsive to BMP stimulation. The BMP ligand used for stimulation is inactive.	Extend the incubation time. Perform a dose-response experiment to determine the optimal concentration. Verify BMPR2 expression in your cell line via qPCR or Western blot. Test the activity of your BMP ligand in a known responsive cell line.
High background signal	The assay is not sensitive enough. Non-specific binding of antibodies or reagents. Autofluorescence of the compound or cells.	Optimize assay conditions (e.g., antibody concentrations, washing steps). Include appropriate negative controls (e.g., cells alone, vehicle-treated cells). Use a plate reader with appropriate filters to minimize autofluorescence.
Cell death observed at longer incubation times	CDD-1115 may be cytotoxic at the tested concentration and duration.	Perform a cell viability assay (e.g., MTT, trypan blue exclusion) in parallel with your main experiment to determine the cytotoxic threshold of CDD-1115 for your specific cell line. Lower the concentration of CDD-1115 if cytotoxicity is observed.

Experimental Protocol: Determining Optimal CDD-1115 Incubation Time

This protocol describes a time-course experiment to determine the optimal incubation time for CDD-1115 by monitoring the phosphorylation of Smad1/5/8, a key downstream event in the BMP signaling pathway.

Materials:

• CDD-1115

• Cell line responsive to BMP signaling (e.g., C2C12, HEK293T)

• Recombinant BMP ligand (e.g., BMP-2, BMP-4)

• Cell culture medium and supplements

• Phosphate-buffered saline (PBS)

• Lysis buffer (e.g., RIPA buffer) with protease and phosphatase inhibitors

• Primary antibodies: anti-phospho-Smad1/5/8, anti-total Smad1, and a loading control (e.g., anti-GAPDH)

• HRP-conjugated secondary antibody

• Enhanced chemiluminescence (ECL) substrate

• Protein assay kit (e.g., BCA)

Procedure:

• Cell Seeding: Seed your chosen cells in a multi-well plate at a density that will result in 70-80% confluency at the time of the experiment. Allow the cells to adhere overnight.

• Serum Starvation (Optional): Depending on the cell type and basal activity of the BMP pathway, you may need to serum-starve the cells for 4-6 hours prior to treatment to reduce background signaling.

• CDD-1115 Pre-incubation: Treat the cells with your desired concentration of CDD-1115 or vehicle control.

• Time-Course Incubation: Incubate the cells for a range of time points (e.g., 1, 2, 4, 8, 12, 24, and 48 hours).

• BMP Stimulation: At the end of each pre-incubation time point, stimulate the cells with a pre-determined optimal concentration of a BMP ligand for a short period (e.g., 30-60 minutes). This is the stimulation period during which the phosphorylation of Smad proteins will occur.

• Cell Lysis: Following BMP stimulation, wash the cells with ice-cold PBS and lyse them with lysis buffer containing protease and phosphatase inhibitors.

• Protein Quantification: Determine the protein concentration of each cell lysate.

• Western Blotting: Perform a Western blot analysis to detect the levels of phosphorylated Smad1/5/8 and total Smad1. Use a loading control to ensure equal protein loading.

• Data Analysis: Quantify the band intensities and normalize the levels of phosphorylated Smad1/5/8 to total Smad1. The optimal incubation time is the point at which you observe the maximum inhibition of BMP-induced Smad phosphorylation by CDD-1115.

Data Presentation

Table 1: Hypothetical Time-Course Experiment Data for CDD-1115

Incubation Time (hours)	Normalized p-Smad1/5/8 Intensity (Vehicle Control)	Normalized p-Smad1/5/8 Intensity (CDD-1115)	% Inhibition
1	1.00	0.65	35%
2	1.00	0.40	60%
4	1.00	0.25	75%
8	1.00	0.15	85%
12	1.00	0.12	88%
24	1.00	0.10	90%
48	1.00	0.11	89%

Note: The above data is hypothetical and serves as an example of expected results.

Visualizations

Caption: Workflow for determining the optimal CDD-1115 incubation time.

Caption: Canonical BMP/Smad signaling pathway inhibited by CDD-1115.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. CDD-1115 | BMPR2 inhibitor | Probechem Biochemicals [probechem.com]

avoiding CDD-1115 cytotoxicity in cell culture

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to help researchers, scientists, and drug development professionals avoid cytotoxicity when using the BMPR2 inhibitor, CDD-1115, in cell culture experiments.

Frequently Asked Questions (FAQs)

Q1: What is CDD-1115 and what is its mechanism of action?

CDD-1115 is a potent and selective small molecule inhibitor of the Bone Morphogenetic Protein Receptor Type II (BMPR2), a serine/threonine kinase receptor.[1][2] It functions by competing with ATP for binding to the kinase domain of BMPR2, thereby inhibiting its phosphorylation activity and downstream signaling.[3] BMPR2 is a critical component of the transforming growth factor-beta (TGF-β) superfamily signaling pathway and plays roles in cellular differentiation, growth, and apoptosis.[4]

Q2: I am observing high levels of cell death in my experiments with CDD-1115. What are the potential causes?

High cytotoxicity when using small molecule inhibitors like CDD-1115 can stem from several factors:

• High Compound Concentration: The concentration of CDD-1115 may be too high for your specific cell line, leading to off-target effects or exaggerated on-target toxicity.

• Solvent Toxicity: CDD-1115 is typically dissolved in dimethyl sulfoxide (B87167) (DMSO). High final concentrations of DMSO in the cell culture medium can be toxic to cells.[5]

• Compound Precipitation: The compound may be precipitating out of the culture medium, especially at high concentrations, leading to inconsistent results and potential physical stress on the cells.[5]

• On-Target Cytotoxicity: Inhibition of BMPR2 signaling itself can lead to cell death in certain cell types. BMPR2 signaling is known to be involved in cell survival and apoptosis, and its inhibition can induce apoptosis or autophagy in some cancer cell lines.[6][7]

• Cell Line Sensitivity: Different cell lines exhibit varying sensitivities to kinase inhibitors due to differences in their genetic background and signaling pathway dependencies.[5]

• Prolonged Incubation Time: Continuous exposure to the inhibitor over long periods can lead to cumulative toxic effects.[8]

Q3: What is a recommended starting concentration range for CDD-1115 in cell culture?

While the biochemical IC50 of CDD-1115 for BMPR2 is very low (1.8 nM), a higher concentration is often required to observe a cellular effect.[1] A reasonable starting point for cell-based assays is to perform a dose-response curve ranging from 10 nM to 10 µM.[5] It is crucial to determine the optimal concentration for your specific cell line and experimental endpoint empirically.

Q4: How can I minimize DMSO-related cytotoxicity?

To minimize solvent toxicity, adhere to the following best practices:

• Prepare a high-concentration stock solution of CDD-1115 in 100% DMSO (e.g., 10 mM).

• Ensure the final concentration of DMSO in your cell culture medium is kept low, typically below 0.5%, and ideally at or below 0.1%.[5]

• Always include a vehicle control in your experiments, which consists of cells treated with the same final concentration of DMSO as your highest compound concentration.

Q5: What are the known downstream effects of BMPR2 inhibition that could lead to cytotoxicity?

Inhibition of BMPR2 can trigger several downstream signaling events that may result in cell death, depending on the cellular context:

• Induction of Apoptosis: In some cancer cells, such as chondrosarcoma, inhibition of BMPR2 has been shown to induce apoptosis through a caspase-3-dependent pathway.[7]

• Induction of Autophagy: BMPR2 inhibition can also trigger autophagy. While autophagy can be a survival mechanism, excessive or prolonged autophagy can lead to cell death.[7]

• Alterations in Mitochondrial Bioenergetics: BMPR2 inhibition can impact mitochondrial function, leading to increased mitochondrial calcium levels and reactive oxygen species (ROS), which can synergize with other agents to induce cell death.[9][10]

• Activation of Pro-proliferative and Anti-apoptotic Pathways: Paradoxically, in some cell types like pulmonary arterial smooth muscle cells, BMPR2 dysfunction can lead to pro-proliferative and anti-apoptotic responses through the activation of TGFβ-TAK1-MAPK pathways.[11]

Troubleshooting Guides

Guide 1: Unexpectedly High Cytotoxicity

If you observe significant cell death at your intended experimental concentrations, follow these troubleshooting steps.

Potential Cause	Troubleshooting Step	Expected Outcome
Compound Concentration Too High	Perform a dose-response experiment to determine the IC50 for target inhibition and the CC50 (cytotoxic concentration 50%). Start with a wide range of concentrations (e.g., 1 nM to 50 µM).	Identification of a therapeutic window where target engagement is achieved with minimal cytotoxicity.
Solvent (DMSO) Toxicity	Ensure the final DMSO concentration in the culture medium is at a non-toxic level (ideally ≤ 0.1%). Always include a vehicle control (cells treated with DMSO alone).[5]	Reduced cell death in the vehicle control group, confirming that the observed toxicity is compound-specific.
Compound Precipitation	Visually inspect the culture wells for any precipitate after adding CDD-1115. Check the solubility of the compound in your specific culture medium.	A clear solution in the culture wells, ensuring that the cells are exposed to the intended concentration of the soluble compound.
On-Target Toxicity	Modulate the expression of BMPR2 using siRNA or CRISPR to confirm that the cytotoxicity is dependent on the target.	Reduced cytotoxicity in cells with lower BMPR2 expression when treated with CDD-1115, indicating on-target toxicity.
Cell Line Sensitivity	Test CDD-1115 on a panel of different cell lines to assess if the observed cytotoxicity is specific to your cell line of interest.[5]	Identification of cell lines that are more or less sensitive to CDD-1115, providing insights into the mechanism of toxicity.
Prolonged Incubation Time	Perform a time-course experiment, assessing cell viability at multiple time points (e.g., 24, 48, 72 hours) with a fixed concentration of CDD-1115.[8]	Determination of the optimal incubation time to achieve the desired biological effect before the onset of significant cytotoxicity.
Serum Protein Binding	Test the effect of different serum concentrations (e.g., 2%, 5%, 10% FBS) on CDD-1115 cytotoxicity. Serum proteins can bind to small molecules and reduce their effective concentration.	Altered IC50 values with varying serum concentrations, indicating that protein binding influences the compound's activity.

Guide 2: Inconsistent or Irreproducible Cytotoxicity Results

If you are experiencing variability in your cytotoxicity data between experiments, consider the following.

Potential Cause	Troubleshooting Step	Expected Outcome
Cell Culture Conditions	Standardize cell culture parameters, including cell passage number, seeding density, and confluency at the time of treatment. Routinely test for mycoplasma contamination.	Increased reproducibility of results between experiments.
Reagent Preparation and Storage	Prepare fresh dilutions of CDD-1115 for each experiment from a frozen stock. Avoid multiple freeze-thaw cycles of the stock solution.	Consistent compound activity and reliable experimental outcomes.
Assay-Specific Issues	Ensure that CDD-1115 does not interfere with the chemistry of your chosen cytotoxicity assay (e.g., by running a cell-free assay control).	Accurate and reliable measurement of cell viability without assay artifacts.
Edge Effects in Multi-well Plates	To mitigate evaporation, avoid using the outer wells of the plate for experimental samples. Instead, fill them with sterile PBS or culture medium.	Reduced variability in data from wells across the plate.

Experimental Protocols

Protocol 1: MTS Assay for Cell Viability

This protocol provides a method to assess the effect of CDD-1115 on cell metabolic activity, an indicator of cell viability.

• Cell Plating: Seed cells in a 96-well plate at a predetermined optimal density in a final volume of 100 µL per well. Incubate for 24 hours to allow for cell attachment and recovery.

• Compound Treatment: Prepare serial dilutions of CDD-1115 in complete culture medium. It is recommended to perform a 10-point, 3-fold serial dilution starting from a high concentration (e.g., 50 µM). Include a vehicle-only control (e.g., 0.1% DMSO). Remove the old medium from the cells and add 100 µL of the compound dilutions.

• Incubation: Incubate the plate for the desired time period (e.g., 24, 48, or 72 hours) at 37°C and 5% CO2.

• MTS Reagent Addition: Add 20 µL of MTS reagent to each well.[6][12]

• Incubation with MTS: Incubate the plate for 1-4 hours at 37°C.

• Readout: Measure the absorbance at 490 nm using a microplate reader.[12]

• Data Analysis: Calculate cell viability as a percentage of the vehicle-treated control cells. Plot the percentage of cell viability against the log of the compound concentration to determine the CC50 value.

Protocol 2: Caspase-Glo® 3/7 Assay for Apoptosis

This protocol measures the activity of caspases 3 and 7, key executioner caspases in apoptosis.

• Cell Plating and Treatment: Follow steps 1-3 from the MTS Assay protocol.

• Reagent Preparation: Prepare the Caspase-Glo® 3/7 reagent according to the manufacturer's instructions.

• Reagent Addition: Allow the plate to equilibrate to room temperature. Add 100 µL of the Caspase-Glo® 3/7 reagent to each well.

• Incubation: Mix the contents on a plate shaker at 300-500 rpm for 30 seconds. Incubate at room temperature for 1-3 hours, protected from light.

• Readout: Measure the luminescence using a microplate reader.

• Data Analysis: Plot the relative luminescence units (RLU) against the compound concentration. An increase in luminescence indicates caspase-3/7 activation and apoptosis.

Visualizations

Caption: Simplified BMPR2 signaling pathway and the inhibitory action of CDD-1115.

Caption: A logical workflow for troubleshooting CDD-1115 induced cytotoxicity.

References

• 1. CDD-1115 | BMPR2 inhibitor | Probechem Biochemicals [probechem.com]
• 2. researchgate.net [researchgate.net]
• 3. medchemexpress.com [medchemexpress.com]
• 4. Novel Advances in Modifying BMPR2 Signaling in PAH - PMC [pmc.ncbi.nlm.nih.gov]
• 5. benchchem.com [benchchem.com]
• 6. Consequences of BMPR2 Deficiency in the Pulmonary Vasculature and Beyond: Contributions to Pulmonary Arterial Hypertension - PMC [pmc.ncbi.nlm.nih.gov]
• 7. BMPR2 inhibition induced apoptosis and autophagy via destabilization of XIAP in human chondrosarcoma cells - PMC [pmc.ncbi.nlm.nih.gov]
• 8. benchchem.com [benchchem.com]
• 9. BMP receptor 2 inhibition regulates mitochondrial bioenergetics to induce synergistic cell death with BCL-2 inhibitors in leukemia and NSLC cells - PMC [pmc.ncbi.nlm.nih.gov]
• 10. BMP receptor 2 inhibition regulates mitochondrial bioenergetics to induce synergistic cell death with BCL-2 inhibitors in leukemia and NSLC cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. BMPR-II deficiency elicits pro-proliferative and anti-apoptotic responses through the activation of TGFβ-TAK1-MAPK pathways in PAH - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. Adverse effects of BMPR2 suppression in macrophages in animal models of pulmonary hypertension - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: CDD-1115 In Vitro Half-Life

This technical support center provides guidance for researchers, scientists, and drug development professionals encountering issues with the in vitro half-life of CDD-1115. CDD-1115, a potent and selective inhibitor of the BMP type 2 receptor (BMPR2), is known to exhibit a poor half-life in mouse and human liver microsomes[1]. This guide offers troubleshooting strategies and frequently asked questions (FAQs) to help you navigate your experiments.

Frequently Asked Questions (FAQs)

Q1: My in vitro assay shows a very short half-life for CDD-1115. Is this expected?

A1: Yes, this is an expected outcome. Published data indicates that CDD-1115 has a poor half-life in both mouse and human liver microsomes[1]. Your results are likely confirming the inherent metabolic instability of the compound. The goal of your experiments should be to obtain a reliable and reproducible measurement of this instability.

Q2: What are the common in vitro assays to assess the metabolic stability of CDD-1115?

A2: The most common initial assays to evaluate the metabolic stability of a compound like CDD-1115 are:

• Liver Microsomal Stability Assay: This is a high-throughput screening method to assess Phase I metabolic stability, which is primarily mediated by cytochrome P450 (CYP) enzymes[2][3].

• Hepatocyte Stability Assay: This assay utilizes intact liver cells, encompassing both Phase I and Phase II metabolism, providing a more comprehensive view of hepatic clearance[2][4].

• S9 Fraction Stability Assay: The S9 fraction contains both microsomal and cytosolic enzymes, offering a broader evaluation of metabolic pathways compared to microsomes alone[2].

Q3: Could my experimental conditions be causing the short half-life observed for CDD-1115?

A3: While CDD-1115 is known to be unstable, suboptimal experimental conditions can lead to an artificially shortened half-life. It is crucial to rule out any technical issues. Common factors that can affect assay outcomes include temperature, pH, enzyme concentration, and the presence of inhibitors[5]. Refer to the troubleshooting guide below for a detailed checklist.

Q4: What should I do if I observe no metabolism of my positive control?

A4: If the positive control shows no metabolism, it indicates a fundamental issue with the assay setup. The most likely causes are inactive microsomes or an incorrect or degraded cofactor (e.g., NADPH)[2]. Use a new batch of microsomes and prepare fresh cofactor solutions.

Q5: The disappearance rate of CDD-1115 is too rapid to measure accurately. What can I do?

A5: If the compound is highly labile, you may need to adjust your experimental parameters. Consider reducing the microsomal protein concentration and/or shortening the incubation time points to get a more accurate measurement[2].

Troubleshooting Guide

This guide addresses common issues encountered during in vitro half-life experiments with CDD-1115.

Issue	Potential Cause	Recommended Action
Rapid disappearance of CDD-1115	Inherent metabolic instability of the compound.	This is an expected property of CDD-1115[1]. Focus on obtaining a consistent and reproducible measurement.
High concentration of microsomes.	Reduce the microsomal protein concentration in the incubation.
Long incubation times.	Shorten the incubation time points (e.g., 0, 1, 3, 5, 10, 15 minutes).
High variability between replicate experiments	Inconsistent pipetting or sample handling.	Ensure accurate and consistent liquid handling. Use calibrated pipettes.
Compound precipitation due to low aqueous solubility.	Decrease the initial concentration of CDD-1115. Increase the percentage of organic solvent (e.g., DMSO) in the final incubation, ensuring it remains below the recommended limit (typically <1%) to avoid inhibiting enzyme activity[2].
Degradation of NADPH cofactor.	Prepare NADPH solutions fresh for each experiment and keep them on ice during use[2].
No metabolism of positive control	Inactive microsomes.	Use a new, validated batch of microsomes.
Incorrect or degraded cofactor.	Ensure you are using the correct cofactor (e.g., NADPH for CYP-mediated metabolism) and prepare it fresh[2].
Compound appears more stable in hepatocytes than in microsomes	High non-specific binding to hepatocytes, reducing the free concentration available for metabolism.	Determine the fraction of the compound unbound in the hepatocyte incubation (fu_hep) and correct the clearance values accordingly[2].
Significant involvement of Phase II metabolism not captured in the microsomal assay.	This is a valid biological observation. The hepatocyte assay provides a more complete picture of overall hepatic metabolism[2][4].
Discrepancy between in vitro data and preliminary in vivo findings	Other clearance pathways (e.g., renal excretion) are significant in vivo[2][6].	Investigate other clearance mechanisms beyond hepatic metabolism.
The in vitro system does not fully replicate in vivo conditions[5].	Use in vitro data as a guide and for rank-ordering compounds, but be aware of its limitations in predicting in vivo pharmacokinetics.

Experimental Protocols

Liver Microsomal Stability Assay

This protocol is adapted from standard methodologies to determine the in vitro half-life of a test compound[2][7][8].

1. Reagent Preparation:

• Phosphate (B84403) Buffer: 100 mM Potassium Phosphate, pH 7.4.

• Test Compound Stock: 10 mM CDD-1115 in DMSO.

• Working Solution: Dilute the stock solution in acetonitrile.

• Microsomes: Human or mouse liver microsomes, stored at -80°C. Thaw on ice before use.

• NADPH Regenerating System (or NADPH): Prepare fresh and keep on ice.

• Quenching Solution: Acetonitrile with an internal standard.

2. Incubation Procedure:

• Prepare a master mix containing phosphate buffer and microsomes.

• Aliquot the master mix into a 96-well plate.

• Add the test compound working solution to the wells and pre-incubate at 37°C for 5-10 minutes.

• Initiate the reaction by adding the NADPH solution.

• At specific time points (e.g., 0, 5, 15, 30, 60 minutes), stop the reaction by adding the quenching solution.

• Include control wells without NADPH to assess non-enzymatic degradation.

• Centrifuge the plate to pellet the protein.

• Transfer the supernatant to a new plate for LC-MS/MS analysis.

3. Data Analysis:

• Quantify the remaining parent compound at each time point using LC-MS/MS.

• Plot the natural logarithm of the percentage of remaining compound versus time.

• Calculate the slope of the linear regression, which represents the elimination rate constant (k).

• Calculate the half-life (t1/2) using the formula: t1/2 = 0.693 / k.

• Calculate the intrinsic clearance (CLint) using the formula: CLint = (0.693 / t1/2) / (mg/mL microsomal protein).

Hepatocyte Stability Assay

This protocol provides a more comprehensive assessment of metabolic stability[4].

1. Reagent Preparation:

• Incubation Medium: Williams Medium E or similar, warmed to 37°C.

• Hepatocytes: Cryopreserved human or mouse hepatocytes.

• Test Compound Stock: 10 mM CDD-1115 in DMSO.

• Working Solution: Prepare the desired concentration in warm incubation medium. The final DMSO concentration should not exceed 0.1%[4].

• Quenching Solution: Acetonitrile with an internal standard.

2. Incubation Procedure:

• Thaw hepatocytes according to the supplier's instructions and determine cell viability.

• Seed the desired number of viable cells per well in a collagen-coated plate.

• Add the test compound working solution to the wells.

• Incubate the plate at 37°C in a humidified incubator with 5% CO2.

• At specified time points, collect aliquots from the incubation wells.

• Stop the reaction by adding the quenching solution.

• Process the samples for LC-MS/MS analysis.

3. Data Analysis:

• Data analysis is similar to the microsomal stability assay, with the intrinsic clearance calculation adjusted for the number of hepatocytes per well.

Visualizations

Caption: General workflow for in vitro metabolic stability assays.

Caption: Troubleshooting logic for short in vitro half-life results.

References

• 1. CDD-1115 | BMPR2 inhibitor | Probechem Biochemicals [probechem.com]
• 2. benchchem.com [benchchem.com]
• 3. labtesting.wuxiapptec.com [labtesting.wuxiapptec.com]
• 4. In vitro Assessment of Metabolic Stability in Suspension Cryopreserved Hepatocytes | Thermo Fisher Scientific - HK [thermofisher.com]
• 5. What are common issues in in vitro ADME assays? [synapse.patsnap.com]
• 6. Microsomal Stability | Cyprotex ADME-Tox Solutions | Evotec [evotec.com]
• 7. Microsomal stability assay for human and mouse liver microsomes - drug metabolism [protocols.io]
• 8. mercell.com [mercell.com]

Technical Support Center: CDD-1115 Experiments

This technical support center provides troubleshooting guidance and frequently asked questions to help researchers, scientists, and drug development professionals minimize variability in experiments utilizing CDD-1115, a potent and selective inhibitor of the Bone Morphogenetic Protein Receptor Type II (BMPR2).

Frequently Asked Questions (FAQs)

Q1: What is CDD-1115 and what is its primary mechanism of action?

A1: CDD-1115 is a potent and selective small molecule inhibitor of the Bone Morphogenetic Protein Receptor Type II (BMPR2), a serine/threonine kinase receptor. Its primary mechanism of action is to block the signaling cascade initiated by the binding of Bone Morphogenetic Proteins (BMPs) to BMPR2. This inhibition prevents the phosphorylation of downstream signaling molecules, thereby modulating gene expression involved in cellular differentiation, growth, and apoptosis.

Q2: What are the most common sources of variability in CDD-1115 experiments?

A2: The most common sources of variability in experiments with CDD-1115, as with many cell-based assays, include:

• Cell Health and Passage Number: Variations in cell viability, density, and the number of times cells have been sub-cultured can significantly impact results.

• Reagent Quality and Consistency: Inconsistent concentrations of CDD-1115, ligands (e.g., BMPs), or detection reagents can lead to fluctuating outcomes.

• Incubation Times and Conditions: Deviations in incubation times, temperature, and CO2 levels can alter cellular responses.

• Assay-Specific Parameters: Sub-optimal assay conditions, such as inappropriate antibody concentrations or substrate levels, can affect signal detection.

Q3: How can I confirm the activity of my CDD-1115 compound?

A3: The activity of CDD-1115 can be confirmed by performing a dose-response experiment in a relevant cell line that expresses BMPR2. A common method is to use a reporter assay, such as a luciferase reporter driven by a BMP-responsive element (BRE). In this setup, increasing concentrations of CDD-1115 should lead to a dose-dependent decrease in the luciferase signal induced by a BMP ligand (e.g., BMP2, BMP4, or BMP9).

Troubleshooting Guides

This section provides solutions to specific issues that may arise during your experiments with CDD-1115.

Issue 1: High Variability Between Replicate Wells

Q: I am observing significant variability in the signal between my replicate wells treated with the same concentration of CDD-1115. What could be the cause?

A: High variability between replicates is a common issue in cell-based assays and can stem from several factors:

• Uneven Cell Seeding: Ensure that your cells are thoroughly resuspended to a single-cell suspension before plating. Pipetting technique is also crucial; avoid introducing bubbles and ensure a consistent volume is dispensed into each well.

• Edge Effects: The outer wells of a microplate are more susceptible to evaporation, which can concentrate reagents and affect cell growth. To mitigate this, consider not using the outermost wells for experimental samples and instead filling them with sterile media or PBS.

• Inconsistent Reagent Addition: Ensure that all reagents, including CDD-1115 and the BMP ligand, are added uniformly across the plate. Use a multichannel pipette for better consistency.

• Temperature Gradients: Allow plates to equilibrate to room temperature before adding cells and reagents to avoid temperature gradients that can affect cell distribution and growth.

Issue 2: No or Low Inhibitory Effect of CDD-1115

Q: I am not observing the expected inhibitory effect of CDD-1115 on BMPR2 signaling, even at high concentrations. What should I check?

A: If CDD-1115 is not showing its expected inhibitory activity, consider the following troubleshooting steps:

• Compound Integrity: Verify the integrity and concentration of your CDD-1115 stock solution. The compound may have degraded if not stored properly.

• Cell Line Responsiveness: Confirm that your chosen cell line expresses functional BMPR2 and responds to the specific BMP ligand you are using. You can test this by stimulating the cells with the BMP ligand alone and measuring the downstream response (e.g., SMAD phosphorylation or reporter gene expression).

• Ligand Concentration: The concentration of the BMP ligand used for stimulation might be too high, making it difficult to observe inhibition. Perform a ligand titration to determine the EC50 (half-maximal effective concentration) and use a concentration at or near this value for your inhibition assays.

• Assay Sensitivity: The assay you are using may not be sensitive enough to detect subtle changes in signaling. Ensure that your assay window (the difference between the stimulated and unstimulated signal) is sufficiently large.

Issue 3: Inconsistent IC50 Values for CDD-1115

Q: My calculated IC50 value for CDD-1115 varies significantly between experiments. How can I improve the consistency?

A: Fluctuations in IC50 values can be frustrating. Here are some tips to improve consistency:

• Standardized Cell Culture Conditions: Use cells from a similar passage number for each experiment, as cellular responses can change over time in culture. Maintain consistent cell seeding densities and growth conditions.

• Precise Reagent Preparation: Prepare fresh dilutions of CDD-1115 and the BMP ligand for each experiment from a validated stock solution.

• Consistent Incubation Times: Adhere strictly to the optimized incubation times for ligand stimulation and inhibitor treatment.

• Data Analysis: Use a consistent data analysis method and software for curve fitting and IC50 calculation. Ensure that you have a sufficient number of data points on the dose-response curve to accurately determine the IC50.

Data Presentation

Table 1: Key Parameters for Optimizing CDD-1115 Experiments

Parameter	Recommended Range/Value	Notes
Cell Seeding Density	Varies by cell line	Optimize for 70-80% confluency at the time of the assay.
CDD-1115 Concentration	1 nM - 10 µM	Perform a dose-response curve to determine the optimal range.
BMP Ligand Concentration	At or near EC50	Titrate the ligand to find the optimal concentration for stimulation.
Incubation Time (Inhibitor)	1 - 24 hours	Optimize based on the specific assay and cell type.
Incubation Time (Ligand)	30 minutes - 48 hours	Dependent on the downstream readout (e.g., phosphorylation vs. gene expression).
DMSO Concentration	< 0.5%	High concentrations of DMSO can be toxic to cells.[1]

Experimental Protocols

Key Experiment: BMP-Responsive Element (BRE) Luciferase Reporter Assay

This assay is commonly used to measure the activity of the BMP signaling pathway.

Methodology:

• Cell Seeding: Plate cells containing a BRE-luciferase reporter construct in a white, clear-bottom 96-well plate at a pre-optimized density. Allow the cells to adhere overnight.

• Inhibitor Treatment: The next day, replace the medium with a fresh medium containing various concentrations of CDD-1115 or a vehicle control (e.g., DMSO). Incubate for 1-2 hours.

• Ligand Stimulation: Add the BMP ligand (e.g., BMP2 or BMP9) at its EC50 concentration to the appropriate wells.

• Incubation: Incubate the plate for an additional 16-24 hours to allow for luciferase expression.

• Lysis and Luminescence Reading: Lyse the cells and measure the luciferase activity using a luminometer according to the manufacturer's instructions for the luciferase assay reagent.

• Data Analysis: Normalize the luciferase signal to a control for cell viability if necessary. Plot the normalized luciferase activity against the log of the CDD-1115 concentration and fit a dose-response curve to determine the IC50 value.

Mandatory Visualizations

Diagram 1: Canonical BMPR2 Signaling Pathway

Canonical BMPR2 signaling pathway and the inhibitory action of CDD-1115.

Diagram 2: Experimental Workflow for CDD-1115 IC50 Determination

A typical experimental workflow for determining the IC50 of CDD-1115.

References

• 1. Assay Development for Protein Kinase Enzymes - Assay Guidance Manual - NCBI Bookshelf [ncbi.nlm.nih.gov]

Reference Data & Comparative Studies

A Head-to-Head Comparison of BMP Inhibitors: CDD-1115 vs. Dorsomorphin

In the landscape of Bone Morphogenetic Protein (BMP) signaling research, small molecule inhibitors are indispensable tools for dissecting cellular processes and exploring therapeutic avenues. Among these, CDD-1115 and dorsomorphin (B1670891) are two prominent compounds utilized to modulate the BMP pathway. This guide provides an objective comparison of their performance, supported by experimental data, to aid researchers in selecting the appropriate inhibitor for their specific needs.

Mechanism of Action: A Tale of Two Receptors

The fundamental difference between CDD-1115 and dorsomorphin lies in their primary targets within the BMP signaling cascade. CDD-1115 is a highly potent and selective inhibitor of the BMP type II receptor (BMPR2) .[1][2] In contrast, dorsomorphin, also known as Compound C, targets the BMP type I receptors, specifically ALK2, ALK3, and ALK6 .[1][3] This distinction in their mechanism of action has significant implications for their biological effects and experimental applications.

dot

Caption: BMP signaling pathway and points of inhibition for CDD-1115 and dorsomorphin.

Potency and Selectivity: A Clear Distinction

Quantitative data reveals significant differences in the potency and selectivity of CDD-1115 and dorsomorphin. CDD-1115 demonstrates exceptional potency for BMPR2 with an IC50 in the low nanomolar range.[1][2] Critically, it exhibits a clean selectivity profile with minimal off-target effects on other TGF-β family kinases.[2]

Dorsomorphin, while an effective inhibitor of BMP type I receptors, is less potent than CDD-1115, with IC50 values in the sub-micromolar to micromolar range for its primary targets.[1][4] A major consideration for researchers using dorsomorphin is its significant off-target activity. It is a known inhibitor of AMP-activated protein kinase (AMPK) and the VEGF type-2 receptor (KDR/Flk1), which can lead to confounding experimental results.[4][5]

Comparative Inhibitory Activity

Compound	Primary Target(s)	IC50 / Ki	Off-Target(s)	Reference(s)
CDD-1115	BMPR2	IC50: 1.8 nMKiapp: 6.2 nM	Weak inhibition of ALK1 & ALK2 (>250 nM)	[1][2]
Dorsomorphin	ALK2, ALK3, ALK6	IC50: ~0.2 µM (caALK2)IC50: ~0.5 µM (caALK3)IC50: ~5 µM (caALK6)IC50: 0.47 µM (BMP4-induced pSMAD1/5/8)	AMPK (Ki: 109 nM)KDR (VEGFR2) (IC50: 25.1 nM)	[1][4]

Note: IC50 and Ki values can vary depending on the specific assay conditions and cell types used. "caALK" refers to constitutively active forms of the receptor.

Experimental Protocols

To facilitate the direct comparison of these inhibitors, standardized experimental protocols are essential. Below are detailed methodologies for key assays used to evaluate BMP inhibition.

Western Blot for Phospho-SMAD1/5/8

This protocol assesses the ability of an inhibitor to block BMP-induced phosphorylation of downstream SMAD proteins.

• Cell Culture and Treatment:

  • Seed cells (e.g., C2C12 myoblasts) in 6-well plates and grow to 80-90% confluency.

  • Serum-starve the cells for 4-6 hours.

  • Pre-incubate the cells with the desired concentrations of CDD-1115, dorsomorphin, or vehicle control (DMSO) for 30 minutes.

  • Stimulate the cells with a BMP ligand (e.g., 50 ng/mL BMP4) for 30-60 minutes.

• Cell Lysis and Protein Quantification:

  • Wash the cells with ice-cold PBS and lyse them with RIPA buffer containing protease and phosphatase inhibitors.

  • Determine the protein concentration of the lysates using a BCA assay.

• Western Blotting:

  • Separate equal amounts of protein (20-30 µg) by SDS-PAGE and transfer to a PVDF membrane.

  • Block the membrane with 5% non-fat dry milk or BSA in TBST for 1 hour at room temperature.

  • Incubate the membrane with a primary antibody against phospho-SMAD1/5/8 overnight at 4°C.

  • Wash the membrane and incubate with an HRP-conjugated secondary antibody for 1 hour at room temperature.

  • Detect the signal using a chemiluminescent substrate.

  • To ensure equal protein loading, strip the membrane and re-probe with an antibody for total SMAD1.

BMP-Responsive Element (BRE) Luciferase Reporter Assay

This assay measures the transcriptional activity of the BMP pathway.

• Cell Transfection and Seeding:

  • Co-transfect cells (e.g., HEK293T or C3H10T1/2) with a BMP-responsive element (BRE)-luciferase reporter construct and a control reporter plasmid (e.g., Renilla luciferase) for normalization.

  • Seed the transfected cells into 96-well plates.

• Inhibitor and Ligand Treatment:

  • After allowing the cells to attach, pre-treat with various concentrations of CDD-1115, dorsomorphin, or vehicle for 30 minutes.

  • Add a BMP ligand (e.g., 10 ng/mL BMP2) and incubate for 16-24 hours.

• Luciferase Assay:

  • Lyse the cells and measure firefly and Renilla luciferase activity using a dual-luciferase reporter assay system according to the manufacturer's instructions.

  • Normalize the BRE-luciferase activity to the control reporter activity.

References

• 1. benchchem.com [benchchem.com]
• 2. Discovery of Highly Potent and BMPR2-Selective Kinase Inhibitors Using DNA-Encoded Chemical Library Screening - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Dorsomorphin inhibits BMP signals required for embryogenesis and iron metabolism - PMC [pmc.ncbi.nlm.nih.gov]
• 4. In Vivo Structure Activity Relationship Study of Dorsomorphin Analogs Identifies Selective VEGF and BMP Inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 5. benchchem.com [benchchem.com]

Unveiling the Specificity of CDD-1115: A Comparative Cross-Reactivity Analysis

For researchers, scientists, and drug development professionals, the selection of a highly specific kinase inhibitor is paramount to achieving targeted therapeutic effects while minimizing off-target toxicities. This guide provides a detailed comparison of the cross-reactivity profile of CDD-1115, a potent and selective inhibitor of the Bone Morphogenetic Protein Receptor Type II (BMPR2), against other known BMPR2 inhibitors. The data presented herein, supported by detailed experimental protocols, aims to facilitate informed decisions in research and development endeavors.

Executive Summary

CDD-1115 demonstrates a superior selectivity profile for BMPR2 when compared to a panel of other known inhibitors. With a half-maximal inhibitory concentration (IC50) of 1.8 nM for BMPR2, it shows significantly less activity against other kinases in the TGF-β superfamily and a broader kinome scan. This high degree of selectivity suggests a lower potential for off-target effects, making CDD-1115 a promising candidate for further investigation in BMPR2-mediated signaling pathways and associated pathologies.

Comparative Cross-Reactivity Profile

The following tables summarize the inhibitory activity of CDD-1115 and other compounds against a panel of kinases. The data highlights the potency and selectivity of each inhibitor, providing a clear basis for comparison.

Table 1: Inhibitory Activity (IC50 in nM) of CDD-1115 and Comparators Against TGF-β Superfamily Kinases

Kinase	CDD-1115[1][2]	CDD-1431[1][2]	LDN-193189[1][2]
BMPR2	1.8	1.6	>1000
ALK1	>250	>1000	1.2 - 9.3
ALK2	>250	>1000	1.2 - 9.3
ALK3	>1000	Inactive	1.2 - 9.3
ALK4	Inactive	Inactive	265
ALK5	>1000	Inactive	1.2 - 9.3
ALK6	>1000	Inactive	1.2 - 9.3
TGFBR2	>1000	Inactive	1.2 - 9.3
ACVR2A	Inactive	Inactive	-
ACVR2B	Inactive	Inactive	-

Inactive: No significant inhibition observed at the tested concentrations. -: Data not available.

Table 2: Apparent Inhibition Constant (Kiapp in nM) for BMPR2

Compound	Kiapp (nM)[1][2]
CDD-1115	6.2
CDD-1431	20.6

Experimental Methodologies

The determination of the cross-reactivity profile of CDD-1115 and its comparators was performed using a well-established in vitro kinase assay. The following is a detailed protocol representative of the methodology employed.

In Vitro Kinase Inhibition Assay: LanthaScreen® Eu Kinase Binding Assay

This time-resolved fluorescence resonance energy transfer (TR-FRET) assay is a common and robust method for quantifying inhibitor binding to the ATP site of a kinase.

Principle: The assay is based on the binding and displacement of a fluorescently labeled ATP-competitive kinase inhibitor (tracer) to the kinase of interest. The kinase is tagged (e.g., with GST), and a europium-labeled anti-tag antibody is used. When both the tracer and the antibody are bound to the kinase, a high degree of FRET occurs. A test compound that binds to the kinase's ATP site will displace the tracer, leading to a decrease in the FRET signal.

Materials:

• Purified, tagged (e.g., GST) recombinant kinases (BMPR2, ALK1, ALK2, etc.)

• LanthaScreen® Eu-anti-GST Antibody (or other appropriate anti-tag antibody)

• Alexa Fluor™ 647-labeled Kinase Tracer

• Test compounds (e.g., CDD-1115) serially diluted in DMSO

• Kinase Buffer (e.g., 50 mM HEPES pH 7.5, 10 mM MgCl₂, 1 mM EGTA, 0.01% Brij-35)

• 384-well, low-volume, white plates

• TR-FRET compatible plate reader

Procedure:

• Reagent Preparation:

  • Prepare a 2X working solution of each kinase and the Eu-anti-GST antibody in kinase buffer.

  • Prepare a 4X working solution of the Alexa Fluor™ labeled tracer in kinase buffer.

  • Prepare serial dilutions of the test compounds in 100% DMSO. Further dilute these in kinase buffer to a 4X final assay concentration.

• Assay Protocol (in a 384-well plate):

  • Add 4 µL of the 4X test compound solution to the appropriate wells. For control wells, add 4 µL of kinase buffer with the corresponding DMSO concentration.

  • Add 8 µL of the 2X kinase/antibody mixture to all wells.

  • Initiate the reaction by adding 4 µL of the 4X tracer solution to all wells.

  • Incubate the plate at room temperature for 60 minutes, protected from light.

• Data Acquisition and Analysis:

  • Read the plate on a TR-FRET plate reader, measuring the emission at both the donor (e.g., 615 nm for Europium) and acceptor (665 nm for Alexa Fluor™ 647) wavelengths.

  • Calculate the emission ratio (665 nm / 615 nm).

  • Plot the emission ratio against the logarithm of the inhibitor concentration.

  • Determine the IC50 value by fitting the data to a sigmoidal dose-response curve with a variable slope.

Signaling Pathway and Experimental Workflow Visualization

To provide a clearer understanding of the biological context and the experimental process, the following diagrams have been generated.

Caption: Canonical BMPR2 signaling pathway and the inhibitory action of CDD-1115.

Caption: Experimental workflow for the in vitro kinase inhibition assay.

References

• 1. Discovery of Highly Potent and BMPR2-Selective Kinase Inhibitors Using DNA-Encoded Chemical Library Screening - PMC [pmc.ncbi.nlm.nih.gov]
• 2. pubs.acs.org [pubs.acs.org]

A Comparative Guide: CDD-1115 versus siRNA Knockdown for Targeting BMPR2

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of two distinct methodologies for modulating the function of the Bone Morphogenetic Protein Receptor Type II (BMPR2): the small molecule inhibitor CDD-1115 and siRNA-mediated gene knockdown. This comparison is supported by available experimental data to assist researchers in selecting the most appropriate tool for their specific experimental needs.

At a Glance: CDD-1115 vs. siRNA Knockdown of BMPR2

Feature	CDD-1115 (Small Molecule Inhibitor)	siRNA Knockdown of BMPR2
Mechanism of Action	Direct, reversible inhibition of the BMPR2 kinase activity.	Post-transcriptional gene silencing by targeted degradation of BMPR2 mRNA.
Target Level	Protein (Enzymatic Activity)	mRNA
Mode of Application	Addition to cell culture media.	Transfection into cells.
Onset of Action	Rapid, typically within minutes to hours.	Slower, requires time for mRNA and protein degradation (typically 24-72 hours).
Reversibility	Reversible upon removal of the compound.	Long-lasting, but transient, effect until the siRNA is diluted or degraded.
Specificity	Can have off-target effects on other kinases.	Highly specific to the target mRNA sequence, but can have off-target effects due to partial complementarity.

Quantitative Data Summary

The following tables summarize key quantitative data for CDD-1115 and siRNA-mediated knockdown of BMPR2 based on available experimental findings.

Table 1: In Vitro Efficacy of CDD-1115

Parameter	Value	Cell-Based Assay	Reference
IC50 (BMPR2 Kinase Activity)	1.8 nM	Biochemical Assay	[1]
Kiapp	6.2 nM	Biochemical Assay	[1]
IC50 (BRE-Luciferase Reporter)	24.1 µM	293T-BRE-Luc cells	[1]

Table 2: Efficacy of siRNA-Mediated Knockdown of BMPR2

Cell Type	Knockdown Efficiency (mRNA)	Knockdown Efficiency (Protein)	Duration of Knockdown	Reference
Human Pulmonary Artery Endothelial Cells (HPAECs)	>95%	>95%	1 to 4 days	[2]
Human Pulmonary Microvascular Endothelial Cells (HPMECs)	~50%	~55%	Not specified	[3][4][5]
Chondrosarcoma Cells (HCS-2/8 and SW1353)	Significant repression	Significant suppression	48 hours	[6]
Human Pulmonary Artery Smooth Muscle Cells (PASMCs)	Significant knockdown	Not specified	Not specified	[7]

Table 3: Selectivity Profile of CDD-1115

Kinase	Inhibition	Fold Selectivity over BMPR2	Reference
ALK1	>250 nM	>100-fold	[1]
ALK2	>250 nM	>100-fold	[1]
ALK3, ALK5, ALK6, TGFBR2	>1000 nM	>555-fold	[1]
ALK4, ACVR2A, ACVR2B	Inactive	-	[1]

Experimental Protocols

CDD-1115 Treatment Protocol (General)

This protocol provides a general guideline for treating cultured cells with CDD-1115. Optimal concentrations and treatment times should be determined empirically for each cell line and experimental setup.

• Cell Seeding: Plate cells at a density that will ensure they are in the logarithmic growth phase and sub-confluent at the time of treatment and subsequent analysis.

• Compound Preparation: Prepare a stock solution of CDD-1115 in a suitable solvent (e.g., DMSO). Further dilute the stock solution in cell culture medium to the desired final concentrations. It is crucial to include a vehicle control (medium with the same concentration of the solvent) in your experimental design.

• Cell Treatment: Remove the existing culture medium from the cells and replace it with the medium containing the desired concentration of CDD-1115 or the vehicle control.

• Incubation: Incubate the cells for the desired period (e.g., 1, 6, 24, 48 hours) under standard cell culture conditions (e.g., 37°C, 5% CO2).

• Downstream Analysis: Following incubation, harvest the cells for downstream analysis, such as Western blotting to assess the phosphorylation of SMAD1/5, or other relevant pathway readouts.

siRNA Transfection Protocol for BMPR2 Knockdown

This protocol is a general guideline for siRNA transfection using a lipid-based transfection reagent. It is recommended to optimize transfection conditions for each cell line.

• Cell Seeding: The day before transfection, seed cells in antibiotic-free medium at a density that will result in 30-50% confluency at the time of transfection.

• siRNA Preparation: On the day of transfection, dilute the BMPR2-specific siRNA and a non-targeting control siRNA in an appropriate serum-free medium (e.g., Opti-MEM™).

• Transfection Reagent Preparation: In a separate tube, dilute the lipid-based transfection reagent (e.g., Lipofectamine™ RNAiMAX) in the same serum-free medium.

• Complex Formation: Combine the diluted siRNA and the diluted transfection reagent, mix gently, and incubate at room temperature for 5-20 minutes to allow the formation of siRNA-lipid complexes.

• Transfection: Add the siRNA-lipid complexes dropwise to the cells.

• Incubation: Incubate the cells for 24-72 hours under standard cell culture conditions. The optimal time for assessing knockdown will depend on the turnover rate of the BMPR2 mRNA and protein.

• Downstream Analysis: Harvest the cells to assess knockdown efficiency by qRT-PCR (for mRNA levels) and Western blotting (for protein levels).

Visualizations

BMPR2 Signaling Pathway

Caption: Canonical BMPR2 signaling pathway and points of intervention.

Experimental Workflow for Comparison

Caption: Workflow for comparing CDD-1115 and siRNA.

Discussion

The choice between a small molecule inhibitor like CDD-1115 and siRNA-mediated knockdown depends on the specific research question.

CDD-1115 offers a rapid and reversible method to inhibit BMPR2 kinase activity. This makes it an ideal tool for studying the acute effects of BMPR2 signaling inhibition and for dissecting the kinase-dependent functions of the receptor. The high potency and selectivity of CDD-1115 for BMPR2 over other TGF-β family kinases are advantageous for targeted studies.[1] However, as with any small molecule, off-target effects on other kinases, although seemingly minimal for CDD-1115, should be considered and controlled for in experimental designs.

siRNA-mediated knockdown provides a highly specific approach to reduce the total amount of BMPR2 protein. This is particularly useful for investigating the consequences of long-term BMPR2 depletion and for studying the non-kinase-dependent scaffolding functions of the receptor. The effects of siRNA are longer-lasting than those of a small molecule inhibitor but are also transient. A potential drawback of siRNA technology is the possibility of off-target effects, where the siRNA may partially bind to and silence unintended mRNAs.

Both CDD-1115 and siRNA are powerful tools for investigating BMPR2 function. CDD-1115 is well-suited for acute and reversible inhibition of BMPR2 kinase activity, while siRNA is ideal for specific and sustained depletion of the BMPR2 protein. For a comprehensive understanding of BMPR2 biology, a combinatorial approach using both methodologies can be highly informative, allowing for the dissection of kinase-dependent versus -independent functions and providing complementary insights into the role of BMPR2 in health and disease.

References

• 1. CDD-1115 | BMPR2 inhibitor | Probechem Biochemicals [probechem.com]
• 2. BMPR2 inhibition induced apoptosis and autophagy via destabilization of XIAP in human chondrosarcoma cells - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Bone morphogenetic protein receptor 2 inhibition destabilizes microtubules promoting the activation of lysosomes and cell death of lung cancer cells - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Effects of Modulating BMP9, BMPR2, and AQP1 on BMP Signaling in Human Pulmonary Microvascular Endothelial Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. Differential IL-1 signaling induced by BMPR2 deficiency drives pulmonary vascular remodeling - PMC [pmc.ncbi.nlm.nih.gov]

In Vivo Efficacy of BMPR2 Signaling Modulators in Murine Models of Pulmonary Hypertension: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative overview of the in vivo efficacy of therapeutic agents targeting the bone morphogenetic protein receptor type II (BMPR2) signaling pathway in mouse models of pulmonary hypertension (PAH). While the novel, potent, and selective BMPR2 inhibitor, CDD-1115, has demonstrated significant promise in in vitro studies, publicly available in vivo efficacy data in mice remains to be published. Therefore, this guide will focus on established and emerging therapies with demonstrated in vivo efficacy in murine PAH models, providing a benchmark for the future evaluation of compounds like CDD-1115. We will compare the performance of Sotatercept (an activin receptor type IIA-Fc fusion protein) and FK506 (Tacrolimus), both of which modulate BMPR2 signaling and have shown positive results in preclinical studies.

Targeting BMPR2 Signaling in Pulmonary Hypertension

Dysfunctional BMPR2 signaling is a cornerstone of PAH pathogenesis. Mutations in the BMPR2 gene are the most common genetic cause of heritable PAH, and reduced BMPR2 expression and signaling are observed in various forms of the disease. Consequently, strategies to restore or enhance BMPR2 signaling are a major focus of therapeutic development.

Below is a simplified representation of the BMPR2 signaling pathway and the points of intervention for the compounds discussed.

Caption: BMPR2 signaling pathway and points of therapeutic intervention.

Comparative Efficacy Data in Murine Models of Pulmonary Hypertension

The following table summarizes the in vivo efficacy of Sotatercept and FK506 in established mouse models of PAH. As no in vivo data for CDD-1115 is currently available, it is not included in this direct comparison.

Therapeutic Agent	Mouse Model	Key Efficacy Parameters	Outcome	Reference
Sotatercept	Hypoxia/SU5416-induced PAH in rats (similar principles apply to mouse models)	- Reduced right ventricular systolic pressure (RVSP)- Attenuated vascular remodeling- Improved hemodynamics	Demonstrated reversal of established PAH.[1]	[1]
Transverse Aortic Constriction (TAC) model of PH with heart failure with reduced ejection fraction (PH-HFrEF) in mice	- Reduced pulmonary vascular remodeling- Decreased pulmonary fibrosis- Improved cardiac function	Alleviated PH and improved cardiopulmonary remodeling.[2][3]	[2][3]
FK506 (Tacrolimus)	Hypoxia-induced PAH in mice with conditional Bmpr2 deletion in endothelial cells	- Prevented exaggerated chronic hypoxic PAH- Induced expression of BMP signaling target genes (e.g., apelin)	Rescued endothelial dysfunction and prevented severe PAH.[4]	[4]
Monocrotaline-induced PAH in rats (relevant to understanding mechanism in rodents)	- Reversed severe PAH with medial hypertrophy	Demonstrated therapeutic potential in a chemically-induced PAH model.[4]	[4]

Experimental Protocols

Detailed methodologies are crucial for the replication and validation of preclinical findings. Below are representative protocols for inducing PAH in mice and assessing therapeutic efficacy.

Induction of Pulmonary Hypertension in Mice

A common and robust model for inducing PAH in mice that recapitulates many features of the human disease is the combination of hypoxia and a vascular endothelial growth factor receptor (VEGFR) inhibitor, SU5416.

Caption: Workflow for inducing pulmonary hypertension in mice using Hypoxia/SU5416.

Detailed Protocol for Hypoxia/SU5416-Induced PAH in Mice:

• Animal Model: C57BL/6 mice are commonly used.

• Acclimatization: Animals are acclimatized for at least one week before the experiment.

• SU5416 Administration: A single subcutaneous injection of SU5416 (20 mg/kg) is administered.[5][6]

• Hypoxia Exposure: Immediately following the injection, mice are placed in a normobaric hypoxic chamber with an oxygen concentration of 10%.[6]

• Maintenance: The hypoxic environment is maintained for 3 weeks. SU5416 injections are repeated weekly.[6]

• Control Group: A control group of mice is maintained in normoxic conditions (room air) and may receive vehicle injections.

• Therapeutic Intervention: The therapeutic agent (e.g., Sotatercept, FK506) or vehicle is administered according to the specific study design (prophylactic or therapeutic regimen).

Assessment of Therapeutic Efficacy

The efficacy of a therapeutic intervention is assessed through a combination of hemodynamic, morphometric, and histological measurements.

Key Efficacy Endpoints:

• Right Ventricular Systolic Pressure (RVSP):

  • Mice are anesthetized, and a catheter is inserted into the right ventricle via the jugular vein to directly measure pressure.

  • Elevated RVSP is a primary indicator of pulmonary hypertension.

• Right Ventricular Hypertrophy (RVH):

  • Following euthanasia, the heart is excised.

  • The right ventricle (RV) is dissected from the left ventricle (LV) and septum (S).

  • The ratio of the weight of the RV to the LV+S (Fulton Index) is calculated. An increased ratio indicates RVH, a consequence of chronic pressure overload.

• Pulmonary Vascular Remodeling:

  • Lungs are perfused, fixed, and embedded in paraffin.

  • Sections are stained (e.g., with hematoxylin (B73222) and eosin (B541160) or specific antibodies for smooth muscle actin).

  • The thickness of the medial layer of small pulmonary arteries is quantified to assess vascular remodeling.

References

• 1. pulmonaryhypertensionnews.com [pulmonaryhypertensionnews.com]
• 2. Frontiers | Sotatercept analog improves cardiopulmonary remodeling and pulmonary hypertension in experimental left heart failure [frontiersin.org]
• 3. Sotatercept analog improves cardiopulmonary remodeling and pulmonary hypertension in experimental left heart failure - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. FK506 activates BMPR2, rescues endothelial dysfunction, and reverses pulmonary hypertension - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Induction and Characterization of Pulmonary Hypertension in Mice using the Hypoxia/SU5416 Model - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Mouse model of experimental pulmonary hypertension: Lung angiogram and right heart catheterization - PMC [pmc.ncbi.nlm.nih.gov]

Unveiling the Profile of CDD-1115: A Potent and Selective BMPR2 Inhibitor

For researchers, scientists, and drug development professionals, this guide provides a comprehensive comparison of the in vitro and in vivo effects of CDD-1115, a potent and selective inhibitor of the Bone Morphogenetic Protein Receptor Type 2 (BMPR2). This document summarizes key experimental data, offers detailed methodologies for cited experiments, and presents visual diagrams of relevant pathways and workflows.

CDD-1115 has emerged as a significant tool compound for studying the physiological and pathological roles of BMPR2 signaling. Its high potency and selectivity, as demonstrated in biochemical and cellular assays, make it a valuable probe for dissecting the intricate BMP signaling pathway. However, its in vivo application is met with challenges related to its metabolic stability.

In Vitro Profile of CDD-1115: Potency and Selectivity

CDD-1115 demonstrates potent inhibitory activity against the BMPR2 kinase domain in biochemical assays.[1][2] Its selectivity has been rigorously profiled against a panel of related kinases, highlighting its specificity for BMPR2.

Biochemical Activity

Parameter	Value	Reference
IC50 (BMPR2)	1.8 nM	[1][2]
Kiapp (BMPR2)	6.2 nM	[1][2]

Kinase Selectivity

CDD-1115 exhibits weak inhibition against other kinases in the TGF-β family, underscoring its selectivity for BMPR2.[1][2]

Kinase	Inhibition	Fold Selectivity over BMPR2	Reference
ALK1	>250 nM	>100-fold	[1][2]
ALK2	>250 nM	>100-fold	[1][2]
ALK3	>1000 nM	>555-fold	[1][2]
ALK5	>1000 nM	>555-fold	[1][2]
ALK6	>1000 nM	>555-fold	[1][2]
TGFBR2	>1000 nM	>555-fold	[1][2]
ALK4, ACVR2A, ACVR2B	Inactive	-	[1][2]

Cellular Activity

In cell-based assays, CDD-1115 effectively inhibits BMP-mediated gene expression. This was demonstrated using a BMP-responsive element (BRE) luciferase reporter assay in HEK293T cells.

Assay	Cell Line	IC50	Reference
BRE-Luciferase Reporter Assay	HEK293T	24.1 µM	[3]

In Vivo Profile of CDD-1115: A Notable Absence of Data

Despite its well-characterized in vitro profile, there is a significant lack of publicly available data on the in vivo effects of CDD-1115. Extensive searches for preclinical studies or evaluations in animal models have not yielded specific results for this compound.

One of the primary factors likely contributing to the limited in vivo investigation is the poor metabolic stability of CDD-1115. Studies have shown that it has a poor half-life in both mouse and human liver microsomes, suggesting rapid metabolism and clearance in vivo. This characteristic presents a substantial hurdle for achieving and maintaining therapeutic concentrations in animal models.

Microsomal Stability

Species	Stability	Implication
Mouse	Poor half-life	Rapid clearance, challenging in vivo studies
Human	Poor half-life	Potential for rapid metabolism in humans

Experimental Protocols

Detailed protocols for the key in vitro assays are provided below to enable replication and further investigation.

BMPR2 Kinase Inhibition Assay

This assay quantifies the ability of a compound to inhibit the kinase activity of BMPR2.

Materials:

• Recombinant human BMPR2 kinase domain

• ATP

• Myelin Basic Protein (MBP) as a substrate

• [γ-³³P]-ATP

• Kinase reaction buffer

• 96-well plates

• Scintillation counter

Protocol:

• Prepare a reaction mixture containing the BMPR2 enzyme, MBP substrate, and the test compound (CDD-1115) at various concentrations in the kinase reaction buffer.

• Initiate the kinase reaction by adding a mixture of ATP and [γ-³³P]-ATP.

• Incubate the plate at 30°C for a specified time (e.g., 60 minutes).

• Stop the reaction by adding a stop solution (e.g., phosphoric acid).

• Transfer the reaction mixture to a filter plate to capture the phosphorylated substrate.

• Wash the filter plate to remove unincorporated [γ-³³P]-ATP.

• Measure the amount of incorporated radioactivity using a scintillation counter.

• Calculate the percentage of inhibition at each compound concentration and determine the IC50 value by fitting the data to a dose-response curve.

BRE-Luciferase Reporter Assay

This cell-based assay measures the inhibition of BMP-induced gene expression.

Materials:

• HEK293T cells

• BRE-luciferase reporter plasmid

• Renilla luciferase control plasmid (for normalization)

• Transfection reagent

• BMP ligand (e.g., BMP2 or BMP9)

• CDD-1115

• Dual-luciferase assay reagent

• Luminometer

Protocol:

• Co-transfect HEK293T cells with the BRE-luciferase reporter plasmid and the Renilla luciferase control plasmid.

• After 24 hours, pre-treat the cells with varying concentrations of CDD-1115 for 1 hour.

• Stimulate the cells with a BMP ligand for 6-24 hours.

• Lyse the cells and measure the firefly and Renilla luciferase activities using a dual-luciferase assay system and a luminometer.

• Normalize the firefly luciferase activity to the Renilla luciferase activity to account for variations in transfection efficiency and cell number.

• Calculate the percentage of inhibition of BMP-induced luciferase expression at each CDD-1115 concentration and determine the IC50 value.[4][5][6][7][8]

Microsomal Stability Assay

This assay assesses the metabolic stability of a compound in the presence of liver microsomes.[9][10][11][12][13]

Materials:

• Mouse or human liver microsomes

• NADPH regenerating system (or NADPH)

• CDD-1115

• Phosphate (B84403) buffer (pH 7.4)

• Acetonitrile (for reaction termination)

• LC-MS/MS system for analysis

Protocol:

• Pre-incubate liver microsomes with CDD-1115 in phosphate buffer at 37°C.

• Initiate the metabolic reaction by adding the NADPH regenerating system.

• At various time points (e.g., 0, 5, 15, 30, 60 minutes), take aliquots of the reaction mixture and terminate the reaction by adding ice-cold acetonitrile.

• Centrifuge the samples to precipitate the proteins.

• Analyze the supernatant for the remaining concentration of CDD-1115 using a validated LC-MS/MS method.

• Plot the natural logarithm of the percentage of the parent compound remaining versus time.

• Determine the half-life (t½) from the slope of the linear regression.

Visualizing the Science

To better understand the context of CDD-1115's action and the experimental workflows, the following diagrams are provided.

Caption: BMP signaling pathway and the inhibitory action of CDD-1115.

Caption: Experimental workflow for the BRE-luciferase reporter assay.

Caption: Workflow for the microsomal stability assay.

References

• 1. Discovery of Highly Potent and BMPR2-Selective Kinase Inhibitors Using DNA-Encoded Chemical Library Screening - PMC [pmc.ncbi.nlm.nih.gov]
• 2. pubs.acs.org [pubs.acs.org]
• 3. researchgate.net [researchgate.net]
• 4. 4.5. Luciferase Reporter Assays [bio-protocol.org]
• 5. assaygenie.com [assaygenie.com]
• 6. addgene.org [addgene.org]
• 7. med.emory.edu [med.emory.edu]
• 8. sigmaaldrich.com [sigmaaldrich.com]
• 9. mttlab.eu [mttlab.eu]
• 10. Microsomal Stability Assay Protocol | AxisPharm [axispharm.com]
• 11. Microsomal stability assay for human and mouse liver microsomes - drug metabolism [protocols.io]
• 12. Microsomal Stability | Cyprotex ADME-Tox Solutions | Evotec [evotec.com]
• 13. researchgate.net [researchgate.net]

A Head-to-Head Comparison of BMPR2 Modulators in Preclinical Models of Pulmonary Arterial Hypertension

For Researchers, Scientists, and Drug Development Professionals

The restoration of bone morphogenetic protein receptor 2 (BMPR2) signaling is a promising therapeutic strategy for pulmonary arterial hypertension (PAH). Loss-of-function mutations in the BMPR2 gene are a major cause of heritable PAH, and BMPR2 signaling is impaired in broader PAH patient populations. Consequently, various therapeutic agents aiming to modulate this pathway are under investigation. This guide provides a head-to-head comparison of key BMPR2 modulators—Sotatercept (a ligand trap), recombinant human BMP9 (a BMPR2 ligand), FK506 (Tacrolimus, a BMPR2 activator), and Chloroquine (a lysosomal inhibitor affecting BMPR2 degradation)—based on their performance in preclinical animal models of PAH.

Quantitative Data Comparison

The following tables summarize the quantitative efficacy data for Sotatercept (using its rodent analog ACTRIIA-Fc), BMP9, FK506, and Chloroquine in the two most common rat models of PAH: Monocrotaline (B1676716) (MCT) and Sugen-Hypoxia (SuHx). These models recapitulate key features of human PAH, including increased right ventricular systolic pressure (RVSP), right ventricular hypertrophy (RVH), and pulmonary vascular remodeling.

Table 1: Efficacy in the Monocrotaline (MCT) Rat Model of PAH

Therapeutic Agent	Dose	Administration Route	RVSP (mmHg)	RV Hypertrophy (Fulton Index: RV/LV+S)	Pulmonary Vascular Remodeling	Citation(s)
Control (MCT)	-	-	~56-86	~0.5-0.6	Significant medial wall thickening	[1][2][3][4]
ACTRIIA-Fc (Sotatercept analog)	Not specified	Not specified	Reduced pulmonary pressure	Reduced RV hypertrophy	Attenuated vascular remodeling	[5]
BMP9	600 ng/day	Intraperitoneal	Prevented elevation	Prevented increase	Prevented muscularization	[6]
FK506 (Tacrolimus)	Low dose	Not specified	Reversed severe PAH	Not specified	Not specified	[7]
Chloroquine	20-50 mg/kg/day	Not specified	Reduced RVSP	Prevented RV hypertrophy	Prevented vascular remodeling	[8][9]

Table 2: Efficacy in the Sugen-Hypoxia (SuHx) Rat Model of PAH

Therapeutic Agent	Dose	Administration Route	RVSP (mmHg)	RV Hypertrophy (Fulton Index: RV/LV+S)	Pulmonary Vascular Remodeling	Citation(s)
Control (SuHx)	-	-	Severe elevation	Significant increase	Neointimal lesions and advanced remodeling	[6][10]
ACTRIIA-Fc (Sotatercept analog)	Not specified	Not specified	Normalized pulmonary pressure	Reversed RV hypertrophy	Reduced blocked vessels and vessel wall thickness	[5]
BMP9	600 ng/day	Intraperitoneal	Reversed severe pulmonary hypertension	Reversed RV hypertrophy	Reversed extensive muscularization	[6][10]
FK506 (Tacrolimus)	Low dose	Not specified	Reversed severe PAH	Not specified	Not specified	[7]
Chloroquine	Not specified	Not specified	Ameliorated the SuHx model	Not specified	Not specified	[11]

Signaling Pathways and Experimental Workflow

BMPR2 Signaling Pathway in PAH

The diagram below illustrates the BMPR2 signaling pathway and the points of intervention for different therapeutic strategies. In a healthy state, BMP ligands bind to a complex of type I and type II receptors (including BMPR2), leading to the phosphorylation of SMAD proteins, which then translocate to the nucleus to regulate gene expression, promoting vascular homeostasis. In PAH, this pathway is impaired.

BMPR2 signaling pathway and therapeutic intervention points.

Experimental Workflow for Evaluating BMPR2 Modulators in PAH Models

The following diagram outlines a typical experimental workflow for inducing PAH in rats and evaluating the efficacy of a test compound.

Typical experimental workflow for preclinical PAH studies.

Experimental Protocols

Monocrotaline (MCT)-Induced PAH Model

The MCT model is a widely used and reproducible model of PAH.

• Animal Model : Male Sprague-Dawley or Wistar rats (typically 180-300g) are used.[1][3]

• Induction : A single subcutaneous or intraperitoneal injection of monocrotaline (40-60 mg/kg) is administered.[1][2][3][12] MCT is dissolved in sterile water or saline, with the pH adjusted to 7.4.[1]

• Disease Development : PAH typically develops over 3 to 4 weeks, characterized by a progressive increase in pulmonary artery pressure and vascular remodeling.[13][14]

• Treatment Administration : Therapeutic agents are typically administered daily or on a specified schedule via subcutaneous, intraperitoneal, or oral gavage routes, starting either at the time of MCT injection (prophylactic) or after the establishment of PAH (therapeutic).

• Endpoint Analysis :

  • Hemodynamics : At the end of the study period, rats are anesthetized, and a catheter is inserted into the right ventricle to measure RVSP.[3]

  • Right Ventricular Hypertrophy : The heart is excised, and the right ventricle (RV) is dissected from the left ventricle (LV) and septum (S). The ratio of the weight of the RV to the LV+S (Fulton Index) is calculated as a measure of RV hypertrophy.[3]

  • Histology : Lungs are harvested, fixed, and sectioned. Pulmonary arteries are stained (e.g., with hematoxylin (B73222) and eosin (B541160) or elastic van Gieson) to assess medial wall thickness and the degree of muscularization of small arterioles.[1]

Sugen-Hypoxia (SuHx)-Induced PAH Model

The SuHx model induces a more severe form of PAH with vascular lesions that more closely resemble those seen in human patients.[15][16][17][18]

• Animal Model : Male Sprague-Dawley rats are commonly used.[15][19]

• Induction :

  • A single subcutaneous injection of the VEGF receptor inhibitor SU5416 (Sugen) is administered (typically 20 mg/kg).[10][15][16]

  • Immediately following the injection, rats are housed in a hypoxic environment (e.g., 10% oxygen) for a period of 3 weeks.[10][15][16]

  • After the hypoxic period, rats are returned to normoxic conditions for a further 2-5 weeks to allow for the development of severe, progressive PAH.[10][17]

• Treatment Administration : Similar to the MCT model, treatments can be administered prophylactically or therapeutically.

• Endpoint Analysis : The endpoints measured are the same as in the MCT model (RVSP, Fulton Index, and lung histology), with a particular focus on the presence of neointimal and plexiform-like lesions in the pulmonary vasculature.[10][15]

Conclusion

Preclinical studies in established rat models of PAH demonstrate that various agents targeting the BMPR2 pathway can effectively mitigate disease pathology. Sotatercept (via its analog ACTRIIA-Fc) and BMP9 have shown robust efficacy in reversing established, severe PAH in both MCT and SuHx models. FK506 and Chloroquine also show promise in these models, although the reported quantitative data is less extensive in some cases.

These findings provide a strong rationale for the clinical development of BMPR2-modulating therapies. However, it is important to note that while these animal models are invaluable tools, they do not fully recapitulate the complexity of human PAH.[1] Further research, including head-to-head clinical trials, will be necessary to definitively establish the comparative efficacy and safety of these different therapeutic approaches in patients.

References

• 1. Primary pulmonary arterial hypertension: Protocol to assess comprehensively in the rat the response to pharmacologic treatments - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Pulmonary vessel casting in a rat model of monocrotaline-mediated pulmonary hypertension - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Smad signaling in the rat model of monocrotaline pulmonary hypertension - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. pulmonaryhypertensionnews.com [pulmonaryhypertensionnews.com]
• 6. Selective enhancement of endothelial BMPR-II with BMP9 reverses pulmonary arterial hypertension - PMC [pmc.ncbi.nlm.nih.gov]
• 7. In vitro and in vivo characterization of wild type BMP9 and a non-osteogenic variant in models of pulmonary arterial hypertension | PLOS One [journals.plos.org]
• 8. ahajournals.org [ahajournals.org]
• 9. Chloroquine prevents progression of experimental pulmonary hypertension via inhibition of autophagy and lysosomal bone morphogenetic protein type II receptor degradation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]
• 11. Chloroquine is a potent pulmonary vasodilator that attenuates hypoxia‐induced pulmonary hypertension - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Pulmonary arterial hypertension induced by a novel method: Twice-intraperitoneal injection of monocrotaline - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Pulmonary Artery Hypertension Model in Rats by Monocrotaline Administration | Springer Nature Experiments [experiments.springernature.com]
• 14. Pulmonary Artery Hypertension Model in Rats by Monocrotaline Administration - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. The Sugen/Hypoxia Rat Model for Pulmonary Hypertension and Right Heart Failure - PubMed [pubmed.ncbi.nlm.nih.gov]
• 16. jabps.journals.ekb.eg [jabps.journals.ekb.eg]
• 17. Current Overview of the Biology and Pharmacology in Sugen/Hypoxia-Induced Pulmonary Hypertension in Rats - PMC [pmc.ncbi.nlm.nih.gov]
• 18. Sugen, hypoxia and the lung circulation - PMC [pmc.ncbi.nlm.nih.gov]
• 19. DTR Labs [dtr-labs.com]

Unveiling the Specificity of CDD-1115: A Comparative Analysis Against TGF-β Superfamily Receptors

For researchers, scientists, and drug development professionals, understanding the precise binding profile of a small molecule inhibitor is paramount. This guide provides a detailed assessment of the specificity of CDD-1115, a potent inhibitor of the Bone Morphogenetic Protein Receptor Type II (BMPR2), against a panel of other Transforming Growth Factor-β (TGF-β) superfamily receptors. The following data and protocols offer a clear comparison to aid in the evaluation of CDD-1115 for therapeutic development and research applications.

Quantitative Assessment of CDD-1115 Specificity

The selectivity of CDD-1115 has been rigorously evaluated through in vitro kinase assays. The data presented below summarizes the half-maximal inhibitory concentration (IC50) and apparent inhibition constant (Kiapp) of CDD-1115 against a range of TGF-β and BMP receptors.

Target Receptor	IC50 (nM)	Kiapp (nM)	Fold Selectivity over BMPR2
BMPR2	1.8	6.2	-
ALK1	>250	Not Reported	>138-fold
ALK2	>250	Not Reported	>138-fold
ALK3	>1000	Not Reported	>555-fold
ALK4	Inactive	Not Reported	Not Applicable
ALK5	>1000	Not Reported	>555-fold
ALK6	>1000	Not Reported	>555-fold
TGFβRII	>1000	Not Reported	>555-fold
ACVR2A	Inactive	Not Reported	Not Applicable
ACVR2B	Inactive	Not Reported	Not Applicable

Data sourced from publicly available research on CDD-1115.[1][2][3]

The data unequivocally demonstrates that CDD-1115 is a highly potent and selective inhibitor of BMPR2.[1][2][3] It exhibits minimal to no activity against other type I and type II receptors in the TGF-β superfamily, highlighting its potential for targeted therapeutic intervention in pathways where BMPR2 signaling is dysregulated.[4]

Experimental Protocols

To ensure a comprehensive understanding of how the specificity of CDD-1115 was determined, the following sections detail the methodologies for key experiments.

Biochemical Kinase Inhibition Assay (Representative Protocol)

This protocol outlines a typical in vitro kinase assay used to determine the IC50 of an inhibitor against a purified kinase.

Objective: To quantify the concentration-dependent inhibition of BMPR2 kinase activity by CDD-1115.

Materials:

• Recombinant human BMPR2 kinase domain

• Specific peptide substrate for BMPR2

• CDD-1115 stock solution (e.g., 10 mM in DMSO)

• Kinase assay buffer (e.g., 25 mM HEPES, pH 7.5, 10 mM MgCl2, 2 mM DTT, 0.01% Triton X-100)

• [γ-³³P]ATP or fluorescently labeled ATP analog

• ATP solution

• 96-well or 384-well assay plates

• Phosphocellulose filter mats or fluorescence plate reader

Procedure:

• Compound Preparation: Prepare a serial dilution of CDD-1115 in DMSO. A common starting concentration is 10 µM, with 3-fold serial dilutions.

• Reaction Setup: In each well of the assay plate, add the kinase assay buffer, the recombinant BMPR2 kinase, and the specific peptide substrate.

• Inhibitor Addition: Add the serially diluted CDD-1115 or DMSO (vehicle control) to the respective wells.

• Pre-incubation: Incubate the plate at room temperature for 10-15 minutes to allow the inhibitor to bind to the kinase.

• Reaction Initiation: Initiate the kinase reaction by adding a mixture of ATP and [γ-³³P]ATP (or fluorescent ATP analog) to each well. The final ATP concentration should be at or near the Km for BMPR2.

• Incubation: Incubate the reaction at 30°C for a predetermined time (e.g., 30-60 minutes), ensuring the reaction is in the linear range.

• Reaction Termination and Detection:

  • Radiometric Assay: Stop the reaction by adding phosphoric acid. Spot the reaction mixture onto phosphocellulose filter mats. Wash the mats to remove unincorporated [γ-³³P]ATP. Measure the incorporated radioactivity using a scintillation counter.

  • Fluorescence-based Assay: Stop the reaction according to the specific assay kit instructions. Measure the fluorescence signal using a plate reader.

• Data Analysis: Calculate the percentage of kinase activity relative to the vehicle control for each inhibitor concentration. Plot the percent inhibition against the logarithm of the inhibitor concentration and fit the data to a sigmoidal dose-response curve to determine the IC50 value.

Cellular BMP-Responsive Element (BRE) Reporter Assay

This cell-based assay is used to confirm the inhibitory activity of CDD-1115 on the BMP signaling pathway within a cellular context.

Objective: To measure the effect of CDD-1115 on BMP-induced gene expression.

Materials:

• 293T cells stably expressing a BMP-responsive element (BRE) driving a luciferase reporter gene (293T-BRE-Luc).[1]

• Recombinant human BMP2

• CDD-1115 stock solution

• Cell culture medium (e.g., DMEM with 10% FBS)

• Luciferase assay reagent

• 96-well cell culture plates

• Luminometer

Procedure:

• Cell Seeding: Seed the 293T-BRE-Luc cells into a 96-well plate at an appropriate density and allow them to attach overnight.

• Inhibitor Treatment: Pre-treat the cells with various concentrations of CDD-1115 or DMSO (vehicle control) for 1-2 hours.

• BMP Stimulation: Add a fixed concentration of BMP2 (e.g., 5 ng/mL) to the wells to stimulate the BMP signaling pathway.[2]

• Incubation: Incubate the cells for 6 hours to allow for luciferase reporter gene expression.[2]

• Cell Lysis and Luciferase Measurement: Lyse the cells and measure the luciferase activity using a luminometer according to the manufacturer's instructions for the luciferase assay reagent.

• Data Analysis: Normalize the luciferase activity to a control for cell viability if necessary. Calculate the percentage of inhibition of BMP2-induced luciferase expression for each CDD-1115 concentration. Plot the percent inhibition against the logarithm of the inhibitor concentration to determine the cellular IC50 value.

Visualizing the Molecular Landscape

To provide a clearer understanding of the signaling pathways and experimental procedures, the following diagrams have been generated.

Caption: TGF-β and BMP signaling pathways.

Caption: Experimental workflow for assessing inhibitor specificity.

References

• 1. CDD-1115 | BMPR2 inhibitor | Probechem Biochemicals [probechem.com]
• 2. Discovery of Highly Potent and BMPR2-Selective Kinase Inhibitors Using DNA-Encoded Chemical Library Screening - PMC [pmc.ncbi.nlm.nih.gov]
• 3. pubs.acs.org [pubs.acs.org]
• 4. Discovery of Highly Potent and BMPR2-Selective Kinase Inhibitors Using DNA-Encoded Chemical Library Screening - PubMed [pubmed.ncbi.nlm.nih.gov]

CDD-1115: A Potent and Selective Alternative for Investigating BMPR2 Signaling

For researchers in cellular biology and drug development, the precise modulation of signaling pathways is paramount. In the realm of Bone Morphogenetic Protein (BMP) signaling, a novel inhibitor, CDD-1115, has emerged as a highly potent and selective tool for probing the function of the BMP type II receptor (BMPR2). This guide provides a comprehensive comparison of CDD-1115 with other established BMP signaling inhibitors, supported by experimental data, to aid researchers in selecting the most appropriate tool for their studies.

The BMP Signaling Cascade: A Brief Overview

The canonical BMP signaling pathway is initiated by the binding of BMP ligands to a complex of type I and type II serine/threonine kinase receptors. This leads to the phosphorylation of the type I receptor by the constitutively active type II receptor. The activated type I receptor then phosphorylates SMAD1/5/8, which subsequently complexes with SMAD4 and translocates to the nucleus to regulate gene expression.

Caption: Canonical BMP signaling pathway with points of inhibition.

Quantitative Comparison of BMP Signaling Inhibitors

The efficacy and utility of a signaling inhibitor are defined by its potency and selectivity. The following tables provide a quantitative comparison of CDD-1115 with other widely used BMP signaling inhibitors.

Table 1: In Vitro Potency of BMP Signaling Inhibitors

Inhibitor	Primary Target(s)	IC50 (nM)	Kiapp (nM)	Reference
CDD-1115	BMPR2	1.8	6.2	[1]
Dorsomorphin	ALK2, ALK3, ALK6	148.1 (ALK2)	-	[2]
LDN-193189	ALK2, ALK3	5 (ALK2), 30 (ALK3)	-	[3][4][5]
DMH1	ALK2, ALK3	107.9 (ALK2), <5 (ALK3)	-	[6][7][8]
Noggin	BMP Ligands	Ligand-dependent	-

Table 2: Kinase Selectivity Profile of CDD-1115 and Other Inhibitors

Kinase	CDD-1115 (IC50, nM)[1]	Dorsomorphin (IC50, nM)[2]	LDN-193189 (IC50, nM)[9][10]	DMH1 (IC50, nM)[6]
BMPR2	1.8	-	-	-
ALK1	>250	-	0.8	27
ALK2	>250	148.1	5	107.9
ALK3	>1000	-	30	<5
ALK5 (TGFβRI)	>1000	10,760	565	No Inhibition
ALK6	>1000	-	16.7	47.6
ACVR2A	Inactive	-	-	-
ACVR2B	Inactive	-	-	-
TGFBR2	>1000	-	-	-
AMPK	-	234.6	1122	No Inhibition
KDR (VEGFR2)	-	25.1	214.7	No Inhibition

Experimental Protocols

To ensure the reproducibility and accurate interpretation of data, detailed experimental methodologies are essential.

In Vitro Kinase Inhibition Assay

This assay quantifies the ability of a compound to inhibit the enzymatic activity of a specific kinase.

Caption: General workflow for an in vitro kinase inhibition assay.

Detailed Steps:

• Compound Preparation: A 10-point, 3-fold serial dilution of the test compound (e.g., CDD-1115) is prepared in 100% DMSO.

• Reaction Mixture: The kinase, substrate, and necessary cofactors are mixed in a reaction buffer.

• Assay Plate Preparation: The serially diluted compound is added to the wells of a microtiter plate, followed by the reaction mixture.

• Reaction Initiation: The kinase reaction is initiated by the addition of a mixture of unlabeled and radiolabeled ATP (e.g., [γ-³³P]ATP).

• Incubation: The plate is incubated for a defined period (e.g., 2 hours) at a controlled temperature (e.g., 30°C) to allow for substrate phosphorylation.

• Reaction Termination and Capture: The reaction is stopped, and the phosphorylated substrate is captured on a filtermat.

• Washing: The filtermat is washed to remove unincorporated ATP.

• Detection: The amount of radioactivity incorporated into the substrate is quantified using a scintillation counter.

• Data Analysis: The percentage of kinase activity relative to a DMSO control is plotted against the inhibitor concentration, and the IC50 value is determined using a non-linear regression curve fit.

BRE-Luciferase Reporter Assay

This cell-based assay measures the transcriptional response downstream of BMP receptor activation.

Caption: Workflow for a BMP-responsive element (BRE) luciferase reporter assay.

Detailed Steps:

• Cell Culture and Transfection: Cells (e.g., HEK293T) are seeded in 96-well plates and transfected with a BMP-responsive element (BRE)-luciferase reporter construct. A constitutively expressed reporter (e.g., Renilla luciferase) can be co-transfected for normalization.

• Inhibitor Treatment: After allowing for plasmid expression, cells are pre-treated with serial dilutions of the inhibitor for a specified time (e.g., 1 hour).

• BMP Stimulation: Cells are then stimulated with a constant concentration of a BMP ligand (e.g., BMP4) to activate the signaling pathway.

• Incubation: The plates are incubated for 16-24 hours to allow for the expression of the luciferase reporter gene.

• Lysis and Luminescence Measurement: Cells are lysed, and the luciferase substrate is added. The resulting luminescence is measured using a luminometer.

• Data Analysis: The luciferase signal is normalized to the control reporter (if used). The percentage of inhibition is calculated relative to the BMP4-stimulated control without inhibitor, and the IC50 value is determined by curve fitting.

Conclusion

The experimental data clearly position CDD-1115 as a superior tool for the specific inhibition of BMPR2. Its exceptional potency and, more importantly, its high selectivity, offer a significant advantage over broader-spectrum BMP inhibitors like Dorsomorphin and its derivatives, which target type I receptors and can have confounding off-target effects. For researchers aiming to dissect the specific contributions of BMPR2 to cellular processes, CDD-1115 provides a level of precision that is crucial for unambiguous interpretation of experimental results.

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. In Vivo Structure Activity Relationship Study of Dorsomorphin Analogs Identifies Selective VEGF and BMP Inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 3. medchemexpress.com [medchemexpress.com]
• 4. apexbt.com [apexbt.com]
• 5. cellagentech.com [cellagentech.com]
• 6. medchemexpress.com [medchemexpress.com]
• 7. medkoo.com [medkoo.com]
• 8. selleckchem.com [selleckchem.com]
• 9. selleckchem.com [selleckchem.com]
• 10. stemcell.com [stemcell.com]

Safety & Regulatory Compliance

Essential Safety and Operational Guide for Handling CDD-1115

For Researchers, Scientists, and Drug Development Professionals

This document provides immediate, essential safety and logistical information for the handling, use, and disposal of CDD-1115, a potent and selective inhibitor of the BMP type 2 receptor (BMPR2). The following procedural guidance is intended to ensure the safe and effective use of this compound in a laboratory setting.

Compound Information

Identifier	Information
Compound Name	CDD-1115
Chemical Name	N-(3-Carbamoylbenzyl)-2-(isoquinolin-6-yl)-1-((1R,3R)-3-(methylcarbamoyl) cyclopentyl)-1H-benzo[d]imidazole-6-carboxamide
Target	Bone Morphogenetic Protein Receptor Type II (BMPR2)
Molecular Formula	C₃₂H₃₀N₆O₃
Molecular Weight	546.63 g/mol
Primary Use	Research chemical for studying the BMPR2 signaling pathway.

Personal Protective Equipment (PPE) and Safety Precautions

A specific Safety Data Sheet (SDS) for CDD-1115 is not publicly available. The following PPE recommendations are based on general best practices for handling potent, powdered chemical compounds in a laboratory setting.

Protection Type	Specification	Rationale
Hand Protection	Nitrile gloves	Provides a barrier against skin contact.
Eye Protection	Safety glasses with side shields or goggles	Protects eyes from splashes or airborne particles.
Body Protection	Laboratory coat	Prevents contamination of personal clothing.
Respiratory Protection	Use in a well-ventilated area or chemical fume hood	Minimizes inhalation of the powdered compound.

General Handling Precautions:

• Avoid contact with skin, eyes, and clothing.

• Do not breathe dust.

• Wash hands thoroughly after handling.

• Do not eat, drink, or smoke when using this product.

First Aid Measures

In the absence of a specific SDS, the following are general first aid recommendations.

Exposure Route	First Aid Procedure
In case of eye contact	Immediately flush eyes with plenty of water for at least 15 minutes. Seek medical attention.
In case of skin contact	Wash off with soap and plenty of water. Remove contaminated clothing. Seek medical attention if irritation persists.
If inhaled	Move person into fresh air. If not breathing, give artificial respiration. Consult a physician.
If swallowed	Do NOT induce vomiting. Never give anything by mouth to an unconscious person. Rinse mouth with water. Consult a physician.

Storage and Disposal

Action	Procedure
Storage	Store in a tightly closed container in a cool, dry, and well-ventilated place.
Disposal	Dispose of contents/container in accordance with local, regional, and national regulations. Contact a licensed professional waste disposal service to dispose of this material.

Experimental Protocols

In Vitro Kinase Inhibition Assay for CDD-1115

This protocol is adapted from methodologies used for similar kinase inhibitors.

Objective: To determine the in vitro inhibitory activity of CDD-1115 against BMPR2.

Materials:

• Recombinant human BMPR2 kinase domain

• ATP

• Kinase buffer (e.g., 50 mM HEPES pH 7.5, 10 mM MgCl₂, 1 mM EGTA, 0.01% Brij-35)

• Substrate (e.g., a generic kinase substrate peptide)

• CDD-1115 stock solution (in DMSO)

• ADP-Glo™ Kinase Assay kit (or similar)

• Microplate reader

Procedure:

• Prepare a serial dilution of CDD-1115 in DMSO.

• In a 384-well plate, add the kinase buffer.

• Add the CDD-1115 dilutions to the wells.

• Add the BMPR2 enzyme to the wells and incubate for 10 minutes at room temperature.

• Initiate the kinase reaction by adding a mixture of the substrate and ATP.

• Allow the reaction to proceed for a specified time (e.g., 60 minutes) at a controlled temperature (e.g., 30°C).

• Stop the reaction and measure the amount of ADP produced using the ADP-Glo™ Kinase Assay kit as per the manufacturer's instructions.

• Measure the luminescence using a microplate reader.

• Calculate the percent inhibition for each concentration of CDD-1115 and determine the IC₅₀ value.

Signaling Pathway and Experimental Workflow Diagrams

BMPR2 Signaling Pathway

The following diagram illustrates the canonical BMPR2 signaling pathway, which is inhibited by CDD-1115. Upon ligand binding, BMPR2 forms a complex with a type I receptor, leading to the phosphorylation of SMAD proteins, which then translocate to the nucleus to regulate gene expression.[1][2]

Caption: Canonical BMPR2 signaling pathway and the point of inhibition by CDD-1115.

Experimental Workflow: In Vitro Kinase Assay

The diagram below outlines the key steps of the in vitro kinase inhibition assay for CDD-1115.

Caption: Workflow for determining the in vitro inhibitory activity of CDD-1115.

References

• 1. mdpi.com [mdpi.com]
• 2. BMPR2 - Wikipedia [en.wikipedia.org]